1-[2-(3-Bromophenoxy)ethyl]piperidine

• CAS: 554430-68-1

Core Science & Biosynthesis

An In-depth Technical Guide to 1-[2-(3-Bromophenoxy)ethyl]piperidine (CAS No. 554430-68-1)

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-[2-(3-Bromophenoxy)ethyl]piperidine is a synthetic organic compound featuring a piperidine ring linked to a bromophenoxy group via an ethyl ether linkage. Its chemical structure incorporates several key pharmacophores: the piperidine moiety, a common scaffold in many biologically active compounds; the flexible ethyl ether chain; and the substituted aromatic ring, which can participate in various intermolecular interactions. The presence of a bromine atom on the phenyl ring provides a valuable site for further chemical modification through cross-coupling reactions, making it an attractive intermediate for the synthesis of more complex molecules and compound libraries for drug discovery.[1] This guide provides a comprehensive overview of the synthesis, analytical characterization, potential applications, and safety considerations for this compound.

Synthesis of 1-[2-(3-Bromophenoxy)ethyl]piperidine

The most direct and common method for the synthesis of 1-[2-(3-Bromophenoxy)ethyl]piperidine is the Williamson ether synthesis.[2] This reaction involves the nucleophilic substitution of a halide by an alkoxide. In this case, the sodium salt of 3-bromophenol is reacted with 1-(2-chloroethyl)piperidine.

A plausible synthetic route is outlined below:

Reaction Scheme:

A plausible synthetic workflow for the target compound.

Experimental Protocol:

Materials:

• 3-Bromophenol

• Sodium hydride (NaH), 60% dispersion in mineral oil

• 1-(2-Chloroethyl)piperidine hydrochloride

• Potassium carbonate (K₂CO₃)

• Anhydrous Tetrahydrofuran (THF)

• Anhydrous Dimethylformamide (DMF)

• Ethyl acetate (EtOAc)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Argon or Nitrogen atmosphere

Procedure:

• Formation of the Phenoxide: To a flame-dried round-bottom flask under an inert atmosphere (Argon or Nitrogen), add 3-bromophenol (1.0 eq). Dissolve it in anhydrous THF. Cool the solution to 0 °C using an ice bath. Carefully add sodium hydride (1.1 eq) portion-wise. Allow the reaction mixture to slowly warm to room temperature and stir for 1-2 hours, or until hydrogen gas evolution ceases. The formation of the sodium 3-bromophenoxide is now complete.

• Preparation of the Alkylating Agent: If starting with 1-(2-chloroethyl)piperidine hydrochloride, it must be neutralized. This can be done separately by dissolving the hydrochloride salt in a suitable solvent and treating it with a base like potassium carbonate, followed by extraction, or by adding the base directly to the reaction mixture in the next step.

• Williamson Ether Synthesis: To the solution of sodium 3-bromophenoxide in THF, add anhydrous DMF. Then, add 1-(2-chloroethyl)piperidine (1.0-1.2 eq). If using the hydrochloride salt, add anhydrous potassium carbonate (1.5-2.0 eq) to the reaction mixture. Heat the reaction mixture to 80-100 °C and stir for 12-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up and Purification: Once the reaction is complete, cool the mixture to room temperature. Quench the reaction by carefully adding water. Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x volumes). Combine the organic layers and wash with saturated aqueous sodium bicarbonate solution and then with brine. Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: The crude product can be purified by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of hexane and ethyl acetate) to afford the pure 1-[2-(3-Bromophenoxy)ethyl]piperidine.

Analytical Characterization

Analytical Technique	Expected Data
CAS Number	554430-68-1
Molecular Formula	C₁₃H₁₈BrNO
Molecular Weight	284.20 g/mol
¹H NMR	Expected chemical shifts (δ, ppm) in CDCl₃: Aromatic protons (4H, multiplet, ~6.8-7.2 ppm), -OCH₂- protons (2H, triplet, ~4.1 ppm), -NCH₂- protons (2H, triplet, ~2.8 ppm), piperidine protons (10H, multiplets, ~1.4-2.6 ppm).
¹³C NMR	Expected chemical shifts (δ, ppm) in CDCl₃: Aromatic carbons (~114-159 ppm, including C-Br at ~122 ppm), -OCH₂- carbon (~66 ppm), -NCH₂- carbons (~55-58 ppm), piperidine carbons (~24-26 ppm).
Mass Spectrometry (MS)	Expected m/z for [M+H]⁺: 284.06 and 286.06 (due to bromine isotopes).
Infrared (IR) Spectroscopy	Expected characteristic peaks (cm⁻¹): C-H stretching (aromatic and aliphatic, ~2800-3100), C-O-C stretching (~1250 and 1050), C=C stretching (aromatic, ~1475-1600), C-Br stretching (~500-600).

Potential Applications and Areas of Research

While specific biological activity data for 1-[2-(3-Bromophenoxy)ethyl]piperidine is not extensively published, its structural motifs suggest potential for investigation in several areas of drug discovery.

• CNS Disorders: Many compounds containing the aryl piperidine or phenoxyalkylpiperidine scaffold exhibit activity at central nervous system (CNS) targets. For instance, some derivatives are known to interact with dopamine and serotonin transporters, suggesting potential applications as antidepressants or treatments for other neurological disorders.[3][4]

• Opioid Receptor Modulation: The piperidine scaffold is a key component of many opioid receptor agonists and antagonists. Structure-activity relationship (SAR) studies on related phenoxypropyl piperidine analogues have identified potent and selective opioid receptor modulators.[5][6]

• Anticancer Research: The piperidine ring is present in various compounds with demonstrated antiproliferative activity.[7] The potential for this compound to be further functionalized at the bromine position allows for the synthesis of a diverse library of compounds for screening against cancer cell lines.

The following diagram illustrates a generalized signaling pathway that is often targeted by piperidine-containing compounds in the context of CNS disorders.

Generalized CNS signaling pathway potentially modulated by aryl piperidine compounds.

Safety and Handling

As with any chemical compound, proper safety precautions should be taken when handling 1-[2-(3-Bromophenoxy)ethyl]piperidine. Although a specific safety data sheet (SDS) for this compound is not widely available, information from related compounds can provide guidance.[8][9][10][11]

General Safety Precautions:

• Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses or goggles, a lab coat, and chemical-resistant gloves.[10]

• Ventilation: Handle the compound in a well-ventilated area, preferably in a fume hood, to avoid inhalation of any dust or vapors.[8]

• Avoid Contact: Avoid contact with skin and eyes. In case of contact, rinse immediately with plenty of water.[10]

• Ingestion: Do not ingest. If swallowed, seek immediate medical attention.[8]

Storage:

• Store in a tightly closed container in a cool, dry, and well-ventilated place.

Disposal:

• Dispose of the compound and its container in accordance with local, regional, and national regulations. Do not allow it to enter the environment.[8]

Conclusion

1-[2-(3-Bromophenoxy)ethyl]piperidine is a valuable synthetic intermediate with potential for use in the development of novel therapeutic agents, particularly in the areas of CNS disorders and opioid receptor modulation. Its synthesis via the Williamson ether synthesis is a well-established and reliable method. While detailed biological and spectroscopic data are not yet widely published, this guide provides a solid foundation for researchers interested in exploring the chemistry and potential applications of this compound. As with all research chemicals, it is imperative to handle this compound with the appropriate safety precautions.

References

• Angene Chemical. Safety Data Sheet for 3-(Bromomethyl)piperidine. [Link]

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• PubChem. Ethyl 1-[3-(2-bromophenoxy)-2-hydroxypropyl]piperidine-3-carboxylate. [Link]

• ResearchGate. A facile route for the synthesis of ethyl N-aryl-2,6-dioxo-piperid-3-ene-4-carboxylates and their biological activity. [Link]

• Computational Biology and Chemistry. A comparative QSAR analysis and molecular docking studies of phenyl piperidine derivatives as potent dual NK1R antagonists/serotonin transporter (SERT) inhibitors. [Link]

• Journal of Medicinal Chemistry. Further SAR Studies of Piperidine-Based Analogues of Cocaine. 2. Potent Dopamine and Serotonin Reuptake Inhibitors. [Link]

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• Journal of Medicinal Chemistry. Structure-activity relationship studies of novel 4-[2-[bis(4-fluorophenyl)methoxy]ethyl]-1-(3-phenylpropyl)piperidine analogs: synthesis and biological evaluation at the dopamine and serotonin transporter sites. [Link]

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• Google Patents.

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• PubMed. Sar studies of piperidine-based analogues of cocaine. Part 3: oxadiazoles. [Link]

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1-[2-(3-Bromophenoxy)ethyl]piperidine mechanism of action

An In-depth Technical Guide to Elucidating the Mechanism of Action of 1-[2-(3-Bromophenoxy)ethyl]piperidine

Authored by a Senior Application Scientist

This guide provides a comprehensive framework for researchers and drug development professionals to investigate and understand the mechanism of action of the novel compound, 1-[2-(3-Bromophenoxy)ethyl]piperidine. Given the limited direct literature on this specific molecule, this document outlines a hypothesis-driven approach rooted in established principles of medicinal chemistry and pharmacology. We will dissect the compound's structure, infer potential biological targets based on structure-activity relationships (SAR) of analogous compounds, and detail a rigorous experimental workflow to validate these hypotheses.

Introduction and Structural Analysis

1-[2-(3-Bromophenoxy)ethyl]piperidine is a synthetic molecule featuring a piperidine ring connected via an ethyl linker to a 3-bromophenoxy group. The presence of the phenoxy-ethyl-piperidine scaffold is a common feature in various centrally active compounds, suggesting potential interactions with neurotransmitter receptors or transporters. The bromine atom at the meta-position of the phenoxy ring is of particular interest, as halogen substitutions can significantly modulate the affinity and selectivity of a ligand for its biological target(s).

Based on its structural similarity to known pharmacophores, we hypothesize that 1-[2-(3-Bromophenoxy)ethyl]piperidine primarily acts as a sigma-1 (σ1) receptor ligand . The σ1 receptor is an intracellular chaperone protein located at the endoplasmic reticulum-mitochondrion interface, known to modulate various signaling pathways, including calcium signaling and glutamatergic neurotransmission. This hypothesis is supported by the fact that many selective σ1 receptor ligands share the N-substituted piperidine and substituted phenoxy core structure.

A secondary hypothesis is that the compound may exhibit affinity for monoamine transporters, such as the dopamine transporter (DAT), serotonin transporter (SERT), or norepinephrine transporter (NET), another common activity profile for molecules with this general scaffold.

The initial phase of investigation, therefore, should focus on validating the primary hypothesis of σ1 receptor interaction and subsequently exploring potential off-target activities.

Proposed Primary Mechanism of Action: Sigma-1 Receptor Modulation

We propose that 1-[2-(3-Bromophenoxy)ethyl]piperidine binds to the σ1 receptor and acts as an agonist or antagonist. The σ1 receptor is known to translocate from the endoplasmic reticulum to the plasma membrane upon stimulation, where it can interact with and modulate the function of various ion channels and receptors, most notably the NMDA receptor (NMDAR).

Modulation of the NMDAR by the σ1 receptor has profound implications for neuronal excitability, synaptic plasticity, and cell survival. Specifically, σ1 receptor agonists have been shown to potentiate NMDAR-mediated currents and protect against excitotoxicity, while antagonists can have opposing effects.

Visualizing the Proposed Signaling Pathway

The following diagram illustrates the hypothesized signaling cascade initiated by the binding of 1-[2-(3-Bromophenoxy)ethyl]piperidine to the σ1 receptor and its subsequent modulation of NMDAR activity.

Caption: Hypothesized signaling pathway of 1-[2-(3-Bromophenoxy)ethyl]piperidine via σ1 receptor modulation of NMDAR-mediated calcium influx.

Experimental Validation Workflow

A multi-tiered approach is essential to systematically validate the proposed mechanism of action. This workflow encompasses in vitro binding and functional assays, followed by cell-based assays to confirm downstream effects.

Visualizing the Experimental Workflow

Caption: A tiered experimental workflow for the mechanistic characterization of 1-[2-(3-Bromophenoxy)ethyl]piperidine.

Tier 1: In Vitro Binding Assays

The initial step is to determine the binding affinity (Ki) of the compound for the hypothesized targets. This is typically achieved through radioligand displacement assays.

Protocol: Sigma-1 Receptor Binding Assay

• Preparation of Membranes: Prepare cell membrane homogenates from a cell line expressing high levels of the human σ1 receptor (e.g., HEK293-σ1 cells).

• Assay Buffer: Use a standard binding buffer, such as 50 mM Tris-HCl, pH 7.4.

• Radioligand: Use a well-characterized σ1 receptor radioligand, such as -pentazocine, at a concentration near its Kd.

• Incubation: Incubate the membrane homogenates, radioligand, and varying concentrations of 1-[2-(3-Bromophenoxy)ethyl]piperidine in a 96-well plate.

• Non-specific Binding: Determine non-specific binding in the presence of a high concentration of a known σ1 ligand (e.g., 10 µM haloperidol).

• Separation: Separate bound from free radioligand by rapid filtration through glass fiber filters.

• Quantification: Measure the radioactivity retained on the filters using a scintillation counter.

• Data Analysis: Plot the percentage of specific binding against the log concentration of the test compound. Fit the data to a one-site competition model to determine the IC50, which can then be converted to a Ki value using the Cheng-Prusoff equation.

A similar protocol should be employed for the σ2 receptor (using [³H]ditolylguanidine) and a panel of monoamine transporters (using specific radioligands like [³H]WIN 35,428 for DAT).

Anticipated Data Summary

Target	Radioligand	Test Compound Ki (nM)
Sigma-1 Receptor	-pentazocine	Hypothetical Value
Sigma-2 Receptor	[³H]ditolylguanidine	Hypothetical Value
Dopamine Transporter (DAT)	[³H]WIN 35,428	Hypothetical Value
Serotonin Transporter (SERT)	[³H]Citalopram	Hypothetical Value
Norepinephrine Transporter (NET)	[³H]Nisoxetine	Hypothetical Value

Tier 2: In Vitro Functional Assays

If significant binding affinity is observed (typically Ki < 1 µM), the next step is to assess the functional activity of the compound at the target receptor.

Protocol: Calcium Mobilization Assay for σ1 Receptor Agonism

• Cell Culture: Plate cells expressing the σ1 receptor (e.g., SH-SY5Y neuroblastoma cells) in a 96-well plate.

• Dye Loading: Load the cells with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM).

• Compound Addition: Add varying concentrations of 1-[2-(3-Bromophenoxy)ethyl]piperidine to the wells.

• Stimulation: After a pre-incubation period, stimulate the cells with an NMDAR agonist (e.g., NMDA/glycine) to induce calcium influx.

• Fluorescence Measurement: Measure the change in intracellular calcium concentration in real-time using a fluorescence plate reader (e.g., FLIPR).

• Data Analysis: A potentiation of the NMDA-induced calcium signal in the presence of the test compound would indicate σ1 receptor agonist activity. An inhibition would suggest antagonism. Calculate the EC50 or IC50 from the dose-response curve.

Anticipated Functional Data

Assay	Cell Line	Measured Effect	Potency (EC50/IC50, nM)
Calcium Mobilization	SH-SY5Y	Potentiation of NMDA response	Hypothetical Value
NMDAR Current (Patch-Clamp)	Primary Cortical Neurons	Modulation of current amplitude	Hypothetical Value

Conclusion and Future Directions

This guide presents a structured and scientifically rigorous approach to elucidating the mechanism of action of 1-[2-(3-Bromophenoxy)ethyl]piperidine. By focusing on a primary hypothesis derived from its chemical structure, we can efficiently direct experimental resources. The proposed workflow, from initial binding assays to functional cellular readouts, provides a clear path to understanding how this novel compound interacts with biological systems at a molecular level.

Positive results from this workflow would strongly support the characterization of 1-[2-(3-Bromophenoxy)ethyl]piperidine as a σ1 receptor modulator. Subsequent studies could then explore its therapeutic potential in relevant disease models, such as those for neurodegenerative diseases or neuropathic pain, where σ1 receptor modulation has shown promise.

References

• Su, T. P., Hayashi, T., & Vaupel, D. B. (2009). The sigma-1 receptor chaperone and its role in cell survival and drug addiction. Trends in Pharmacological Sciences. Available from: [Link]

• Schmidt, H. R., & Kruse, A. C. (2019). The molecular function of sigma receptors: past, present, and future. Trends in Pharmacological Sciences. Available from: [Link]

A Technical Guide to the Pharmacological Deconvolution of 1-[2-(3-Bromophenoxy)ethyl]piperidine

Abstract

This guide provides an in-depth analysis of the potential pharmacological profile of the synthetic molecule 1-[2-(3-Bromophenoxy)ethyl]piperidine. The molecule's core structure, a phenoxyethylpiperidine scaffold, is a privileged motif found in numerous centrally active therapeutic agents. Lacking established biological data, this document establishes a logical, evidence-based framework for its characterization. We synthesize information from structure-activity relationships of analogous compounds to postulate three primary mechanistic hypotheses: modulation of the Sigma-1 receptor (σ1R), antagonism of the Dopamine D4 receptor (DRD4), or antagonism of the Histamine H1 receptor (H1R). A comprehensive, multi-phase experimental roadmap is detailed, providing robust, self-validating protocols for target identification, functional characterization, and selectivity profiling. This whitepaper serves as a complete strategic blueprint for elucidating the compound's mechanism of action and assessing its potential as a novel pharmacological tool or therapeutic lead.

Structural and Physicochemical Foundation

The molecule 1-[2-(3-Bromophenoxy)ethyl]piperidine is a synthetic compound defined by three key structural motifs: a brominated aromatic ring, a flexible ethyl ether linker, and a saturated basic amine in the form of a piperidine ring. Each component contributes to a putative pharmacodynamic and pharmacokinetic profile.

• 3-Bromophenoxy Group : The phenyl ring provides a scaffold for crucial hydrophobic interactions within a receptor binding pocket. The bromine atom, a lipophilic halogen, can significantly enhance binding affinity through halogen bonding or by occupying specific hydrophobic sub-pockets. Its meta-position influences the orientation of the molecule within the binding site.

• Ethyl Ether Linker : This flexible two-carbon chain connected by an ether oxygen provides the appropriate spatial orientation between the aromatic system and the basic nitrogen. The ether oxygen can also act as a hydrogen bond acceptor.[1]

• Piperidine Ring : This saturated heterocycle contains a basic tertiary amine (pKa ~8.5-10) that will be protonated at physiological pH.[1] This positive charge is critical for forming ionic interactions with acidic residues (e.g., Aspartic Acid) in receptor binding sites, a canonical interaction for aminergic G-protein coupled receptors (GPCRs).[2] The piperidine ring is a ubiquitous feature in CNS-active drugs, contributing to favorable blood-brain barrier penetration and target engagement.[3][4]

Predicted Physicochemical Properties

Quantitative estimation of the molecule's properties predicts good drug-like characteristics, including a high probability of oral bioavailability and CNS penetration.

Property	Predicted Value	Significance
Molecular Formula	C₁₃H₁₈BrNO	-
Molecular Weight	284.19 g/mol	Within Lipinski's Rule of Five (<500 Da)
Topological Polar Surface Area (TPSA)	12.47 Ų	Low TPSA suggests good cell membrane permeability and CNS penetration.[5]
Predicted LogP (cLogP)	3.31	Optimal range for CNS drug candidates, balancing solubility and permeability.[5]
Hydrogen Bond Acceptors	2 (Oxygen, Nitrogen)	Contributes to specific receptor interactions.[5]
Hydrogen Bond Donors	0	-
Rotatable Bonds	4	Provides conformational flexibility for optimal receptor fit.[5]

Note: Physicochemical properties are estimated based on the structurally similar ortho-isomer, 1-(2-(2-Bromophenoxy)ethyl)piperidine, as direct experimental data for the meta-isomer is unavailable.[5]

Proposed Synthesis Route

A robust and efficient synthesis can be achieved via a standard Williamson ether synthesis. This well-established reaction provides a high-yield pathway with readily available starting materials. The causality for this choice rests on the high nucleophilicity of the phenoxide and the reactivity of the primary alkyl halide.

Reaction: 3-Bromophenol is deprotonated with a strong base, such as sodium hydride (NaH), to form the corresponding sodium phenoxide. This potent nucleophile then displaces the chloride from 1-(2-chloroethyl)piperidine via an SN2 reaction to yield the final product.

Caption: Proposed Williamson ether synthesis workflow.

Primary Mechanistic Hypotheses

Based on a comprehensive analysis of the compound's structural motifs against databases of known pharmacologically active agents, we propose three high-probability molecular target classes.

• Sigma-1 Receptor (σ1R) Modulator: The σ1R is an intracellular chaperone protein, and its ligands are structurally diverse, often comprising a basic amine separated from a lipophilic aromatic moiety by a 2-4 atom linker.[6] This pharmacophore is clearly present in our target molecule. Known σ1R ligands like haloperidol and (+)-pentazocine fit this structural template, making σ1R a primary candidate target.[7]

• Dopamine D4 Receptor (DRD4) Antagonist: The D2-like receptor family, particularly DRD4, is a key target for antipsychotics and compounds treating cognitive disorders.[8] Many selective DRD4 antagonists incorporate an aryl group linked to a piperidine or piperazine ring.[2][9] The overall topology of 1-[2-(3-Bromophenoxy)ethyl]piperidine shares significant similarity with established DRD4 ligands, suggesting it may act as an antagonist at this receptor.

• Histamine H1 Receptor (H1R) Antagonist: The core structure is an amino alkyl ether, a classic chemical class for first-generation H1 antihistamines.[1][10] These agents typically feature two aryl groups, but mono-aryl structures also exhibit activity. The essential pharmacophoric elements—a tertiary amine (piperidine), an ethyl linker, and an ether-linked aryl group—are all present, making H1R antagonism a strong possibility.[1][11]

Experimental Validation Roadmap

To systematically and definitively identify the pharmacological class, a phased experimental approach is required. Each protocol is designed as a self-validating system, incorporating appropriate positive and negative controls to ensure data integrity.

Phase 1: Primary Target Identification via Radioligand Binding Assays

Causality: The first and most critical step is to determine if the compound physically interacts with the hypothesized targets. Competitive radioligand binding assays provide a direct measure of binding affinity (Kᵢ) and are the gold standard for initial target screening.

Caption: Workflow for a competitive radioligand binding assay.

Protocol: Radioligand Binding Affinity Determination

Step	Parameter	σ1 Receptor Assay	D4 Receptor Assay	H1 Receptor Assay
1. Source	Membrane Prep	HEK293 cells expressing human σ1R	CHO-K1 cells expressing human DRD4	HEK293 cells expressing human H1R
2. Radioligand	[³H]-Ligand	[³H]-(+)-Pentazocine	[³H]-Spiperone	[³H]-Mepyramine
3. Non-Specific	Control Ligand	Haloperidol (10 µM)	Haloperidol (10 µM)	Mepyramine (1 µM)
4. Incubation	Time & Temp	120 min @ 37°C	60 min @ 25°C	60 min @ 25°C
5. Termination	Method	Rapid filtration over GF/B filters	Rapid filtration over GF/C filters	Rapid filtration over GF/C filters
6. Analysis	Output	Kᵢ value (nM)	Kᵢ value (nM)	Kᵢ value (nM)

A Kᵢ value < 100 nM is considered a significant "hit" and warrants progression to Phase 2 functional testing for that specific target.

Phase 2: Functional Activity Profiling

Causality: A binding event does not reveal the compound's effect. It could be an activator (agonist), a blocker (antagonist), or a suppressor of basal activity (inverse agonist). Functional assays are essential to determine this efficacy profile. The choice of assay is dictated by the specific signaling mechanism of the receptor target.

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An In-Depth Technical Guide to the Sigma-1 Receptor Affinity of 1-[2-(3-Bromophenoxy)ethyl]piperidine

Abstract

This technical guide provides a comprehensive overview of the methodologies and scientific rationale for determining the binding affinity of 1-[2-(3-Bromophenoxy)ethyl]piperidine for the sigma-1 receptor (S1R). The sigma-1 receptor, a unique intracellular chaperone protein primarily located at the endoplasmic reticulum-mitochondrion interface, has emerged as a significant therapeutic target for a range of neurological and psychiatric disorders. Understanding the affinity of novel ligands, such as 1-[2-(3-Bromophenoxy)ethyl]piperidine, is a critical step in the drug discovery and development process. This document offers researchers, scientists, and drug development professionals a detailed framework, encompassing the synthesis of the target compound, a robust radioligand binding assay protocol, and the theoretical underpinnings of sigma-1 receptor pharmacology. By integrating established experimental procedures with an analysis of structure-activity relationships within the phenoxyalkylpiperidine class of compounds, this guide serves as a practical and informative resource for the characterization of novel S1R ligands.

Introduction: The Enigmatic Sigma-1 Receptor

Initially misidentified as an opioid receptor subtype, the sigma-1 receptor (S1R) is now recognized as a distinct ligand-regulated molecular chaperone.[1] Unlike traditional cell surface receptors, the S1R resides within the cell, primarily at the mitochondria-associated endoplasmic reticulum (ER) membrane (MAM), a critical hub for cellular signaling and homeostasis.[2] The S1R is implicated in a multitude of cellular processes, including the modulation of intracellular calcium signaling, regulation of ion channels, and response to cellular stress.[2][3] Its involvement in these fundamental pathways underscores its therapeutic potential in a wide array of pathologies, from neurodegenerative diseases like Alzheimer's and Parkinson's to psychiatric conditions such as depression and anxiety.[4]

The unique pharmacology of the S1R presents both challenges and opportunities for drug discovery. A diverse range of synthetic compounds, including the antipsychotic haloperidol and the antitussive dextromethorphan, exhibit affinity for this receptor. The development of selective S1R ligands is a key objective in the field, aiming to harness the therapeutic benefits while minimizing off-target effects. The phenoxyalkylpiperidine scaffold has emerged as a promising chemotype for achieving high affinity and selectivity for the S1R.[5][6][7][8] This guide focuses on a specific member of this class, 1-[2-(3-Bromophenoxy)ethyl]piperidine, providing a detailed roadmap for the experimental determination of its S1R binding affinity.

Synthesis of 1-[2-(3-Bromophenoxy)ethyl]piperidine

Proposed Synthetic Scheme

A plausible and efficient two-step synthesis is outlined below. This approach leverages commercially available starting materials and employs well-understood reaction mechanisms.

Caption: Proposed synthesis of 1-[2-(3-Bromophenoxy)ethyl]piperidine.

Step-by-Step Synthetic Protocol

• Deprotonation of 3-Bromophenol: To a solution of 3-bromophenol in a suitable polar aprotic solvent such as dimethylformamide (DMF) or acetonitrile, add a strong base like sodium hydride (NaH) or potassium carbonate (K₂CO₃). The reaction is typically performed under an inert atmosphere (e.g., nitrogen or argon) to prevent side reactions. The mixture is stirred at room temperature until the deprotonation is complete, forming the corresponding phenoxide salt.

• Nucleophilic Substitution: To the solution containing the 3-bromophenoxide, add 1-(2-chloroethyl)piperidine hydrochloride. The reaction mixture is then heated to an elevated temperature (e.g., 80-100 °C) and stirred for several hours until the reaction is complete, as monitored by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Work-up and Purification: After cooling to room temperature, the reaction mixture is quenched with water and extracted with an organic solvent such as ethyl acetate or dichloromethane. The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure. The crude product is then purified by column chromatography on silica gel to yield the desired 1-[2-(3-Bromophenoxy)ethyl]piperidine.

Physicochemical Properties of 1-[2-(3-Bromophenoxy)ethyl]piperidine

A summary of the key physicochemical properties of the target compound is presented in the table below. These parameters are crucial for experimental design, including the preparation of stock solutions and the interpretation of binding data.

Property	Value	Source
CAS Number	554430-68-1	[4]
Molecular Formula	C₁₃H₁₈BrNO	[9]
Molecular Weight	284.20 g/mol	[9]
Appearance	Not specified, likely an oil or low-melting solid	-
Solubility	Expected to be soluble in organic solvents like DMSO and ethanol	-

Determination of Sigma-1 Receptor Affinity: A Radioligand Binding Assay

The affinity of a test compound for a receptor is typically quantified by its inhibition constant (Kᵢ). This value is determined experimentally through a competitive radioligand binding assay. In this assay, the test compound competes with a radiolabeled ligand of known affinity for binding to the receptor.

Theoretical Framework

The interaction between a ligand and a receptor can be described by the law of mass action. In a competitive binding assay, the Kᵢ of an unlabeled ligand can be calculated from its IC₅₀ (the concentration of the ligand that inhibits 50% of the specific binding of the radioligand) using the Cheng-Prusoff equation:

Kᵢ = IC₅₀ / (1 + [L]/Kₑ)

where:

• [L] is the concentration of the radioligand.

• Kₑ is the equilibrium dissociation constant of the radioligand.

This equation is a cornerstone of receptor pharmacology and allows for the determination of the affinity of a wide range of unlabeled compounds.

Experimental Workflow

The following diagram illustrates the key steps involved in a competitive radioligand binding assay for the sigma-1 receptor.

Caption: Workflow for a sigma-1 receptor competitive binding assay.

Detailed Step-by-Step Protocol

This protocol is adapted from established methods for S1R radioligand binding assays.[10][11]

4.3.1. Materials and Reagents

• Receptor Source: Guinea pig brain homogenate is a commonly used source due to its high density of S1R.

• Radioligand: [³H]-(+)-pentazocine (specific activity ~30-60 Ci/mmol).

• Test Compound: 1-[2-(3-Bromophenoxy)ethyl]piperidine, dissolved in a suitable solvent (e.g., DMSO) to prepare a stock solution.

• Non-specific Binding Control: Haloperidol or unlabeled (+)-pentazocine at a high concentration (e.g., 10 µM).

• Assay Buffer: Tris-HCl buffer (50 mM, pH 7.4).

• Filtration System: Glass fiber filters (e.g., Whatman GF/B) and a cell harvester.

• Scintillation Cocktail and Counter.

4.3.2. Assay Procedure

• Membrane Preparation: Homogenize guinea pig brains in ice-cold Tris-HCl buffer. Centrifuge the homogenate at low speed to remove cellular debris. Pellet the membranes by high-speed centrifugation, wash the pellet, and resuspend in fresh assay buffer. Determine the protein concentration of the membrane preparation using a standard method (e.g., Bradford assay).

• Assay Setup: The assay is typically performed in 96-well plates. Each well will contain:

  • Membrane homogenate (typically 50-100 µg of protein).

  • [³H]-(+)-pentazocine at a concentration near its Kₑ (e.g., 5 nM).

  • Varying concentrations of 1-[2-(3-Bromophenoxy)ethyl]piperidine (e.g., from 10⁻¹¹ M to 10⁻⁵ M).

  • For the determination of total binding, the test compound is replaced with vehicle.

  • For the determination of non-specific binding, a high concentration of haloperidol or unlabeled (+)-pentazocine is added.

• Incubation: Incubate the plates at 37°C for 90-120 minutes to allow the binding to reach equilibrium.

• Filtration: Rapidly terminate the incubation by filtering the contents of each well through glass fiber filters using a cell harvester. Wash the filters with ice-cold assay buffer to remove unbound radioligand.

• Quantification: Place the filters in scintillation vials, add scintillation cocktail, and quantify the amount of bound radioactivity using a liquid scintillation counter.

4.3.3. Data Analysis

• Calculate Specific Binding: Specific binding is calculated by subtracting the non-specific binding from the total binding at each concentration of the test compound.

• Generate a Competition Curve: Plot the specific binding as a percentage of the control (total binding in the absence of the test compound) against the logarithm of the test compound concentration.

• Determine the IC₅₀: Fit the competition curve using a non-linear regression model (e.g., sigmoidal dose-response) to determine the IC₅₀ value.

• Calculate the Kᵢ: Use the Cheng-Prusoff equation to calculate the Kᵢ value from the IC₅₀ and the known Kₑ of [³H]-(+)-pentazocine.

Expected Affinity and Structure-Activity Relationship (SAR)

While the precise Kᵢ value for 1-[2-(3-Bromophenoxy)ethyl]piperidine is not available in the literature, we can infer its likely affinity based on the SAR of related phenoxyalkylpiperidines.[5][6][7][8]

Compound	R	Kᵢ (nM) for Sigma-1
1-[2-(4-Chlorophenoxy)ethyl]piperidine	4-Cl	High (sub-nanomolar to low nanomolar)
1-[2-(4-Methoxyphenoxy)ethyl]piperidine	4-OCH₃	High (nanomolar)
1-[2-(Phenoxy)ethyl]piperidine	H	Moderate to High
1-[2-(3-Bromophenoxy)ethyl]piperidine	3-Br	Predicted: High (nanomolar range)

The presence of a halogen on the phenoxy ring is generally well-tolerated and can, in some cases, enhance affinity. The meta-position of the bromo substituent in the target compound is expected to result in a high binding affinity for the sigma-1 receptor, likely in the low to mid-nanomolar range.

Conclusion

This technical guide provides a comprehensive framework for the synthesis and characterization of the sigma-1 receptor affinity of 1-[2-(3-Bromophenoxy)ethyl]piperidine. By following the detailed protocols for chemical synthesis and radioligand binding assays, researchers can reliably determine the Kᵢ value of this novel compound. The provided context on the pharmacology of the sigma-1 receptor and the structure-activity relationships of related phenoxyalkylpiperidines will aid in the interpretation of the experimental results. The methodologies described herein are fundamental to the preclinical evaluation of new chemical entities targeting the sigma-1 receptor and will contribute to the ongoing efforts to develop novel therapeutics for a range of debilitating neurological and psychiatric disorders.

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The Structural Nuances of Phenoxyalkylpiperidines: A Deep Dive into Structure-Activity Relationships

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction: The Therapeutic Potential of a Versatile Scaffold

Phenoxyalkylpiperidines represent a significant class of compounds in medicinal chemistry, demonstrating a broad spectrum of pharmacological activities. Their versatile scaffold has been extensively explored, leading to the development of agents targeting a variety of biological systems, including the central nervous system and opioid receptors.[1] This guide delves into the critical structure-activity relationships (SAR) that govern the efficacy and selectivity of these molecules, providing a comprehensive resource for the design and development of novel therapeutics.

At its core, the phenoxyalkylpiperidine structure consists of three key moieties: a phenoxy ring, a flexible alkyl linker, and a piperidine ring. The biological activity of these compounds is intricately linked to the nature and substitution of each of these components. Understanding the subtle interplay between these structural features is paramount for optimizing potency, selectivity, and pharmacokinetic profiles. This guide will systematically dissect the SAR of each of these regions, providing insights grounded in experimental data and molecular modeling studies.

Deciphering the Pharmacophore: A Three-Part Exploration

The pharmacological profile of a phenoxyalkylpiperidine derivative is not merely the sum of its parts, but rather a synergistic interplay between the three core components. The following sections will explore the specific contributions of the phenoxy ring, the alkyl linker, and the piperidine moiety to the overall activity of these compounds.

The Phenoxy Ring: A Gateway to Specificity

The phenoxy ring serves as a crucial recognition element for many biological targets. Modifications to this aromatic system can profoundly impact binding affinity and selectivity.

• Substitution Patterns: The position and nature of substituents on the phenyl ring play a pivotal role in determining the pharmacological activity. For instance, in a series of phenoxyalkylpiperidines targeting the sigma-1 (σ1) receptor, para-substitution with either a chloro or methoxy group was found to be favorable.[2][3] Specifically, the p-chloro derivative slightly exceeded its p-methoxy counterpart in affinity.[3] This highlights the sensitivity of the receptor's binding pocket to the electronic and steric properties of the substituent.

• Bioisosteric Replacements: While the phenyl ring is a common feature, its replacement with other aromatic or heteroaromatic systems can lead to novel activities and improved properties. This strategy, known as bioisosteric replacement, is a powerful tool in medicinal chemistry for modulating the physicochemical and pharmacokinetic characteristics of a lead compound.

The Alkyl Linker: A Bridge to Potency

The alkyl chain connecting the phenoxy and piperidine rings is far from a passive spacer. Its length and flexibility are critical determinants of optimal interaction with the target protein.

• Chain Length: Studies have demonstrated that the length of the alkyl linker can have a dramatic effect on receptor affinity. For example, in a series of 2,6-dimethyl substituted phenoxyalkylpiperidines, elongation of the linker from an oxyethylene to an oxypropylene chain resulted in a more than 10-fold increase in σ1 receptor affinity.[3] This suggests that the longer chain allows for a more favorable positioning of the terminal piperidine ring within the binding site.

• Conformational Rigidity: Introducing conformational constraints into the alkyl linker, for example through the incorporation of double bonds or cyclic structures, can provide valuable information about the bioactive conformation of the molecule. This strategy can also lead to an increase in potency and selectivity by reducing the entropic penalty associated with binding.

The Piperidine Ring: A Locus of Interaction and Modification

The piperidine ring, a saturated heterocycle, is a common motif in many centrally acting drugs. Its basic nitrogen atom is often involved in key ionic interactions with acidic residues in the receptor binding pocket.

• Substitution and Stereochemistry: The substitution pattern on the piperidine ring is a critical factor influencing both affinity and functional activity. In the context of σ1 receptor ligands, increasing the degree of methylation on the piperidine ring progressively decreased affinity.[2] Furthermore, the stereochemistry of substituents can be a deciding factor for potency and selectivity, as demonstrated in a series of μ opioid receptor agonists where the (3R, 4S) enantiomer exhibited significantly more potent activity than its (3S, 4R) counterpart.[1]

• Bioisosteric Replacements for the Piperidine Moiety: In some cases, replacing the piperidine ring with other basic moieties can be advantageous. For instance, in the development of P2Y14 receptor antagonists, uncharged piperidine bioisosteres were found to maintain moderate receptor affinity, demonstrating that a zwitterionic character was not essential for binding.[4]

Experimental Workflows for SAR Elucidation

The determination of structure-activity relationships is an iterative process that relies on a combination of chemical synthesis and biological evaluation. A typical workflow for an SAR investigation is outlined below.

Figure 1. A generalized workflow for a structure-activity relationship (SAR) study.

Key Experimental Protocols

1. Radioligand Binding Assays: These assays are fundamental for determining the affinity of a compound for its target receptor. They involve competing the synthesized analogs against a radiolabeled ligand with known high affinity for the receptor.

• Protocol: σ1 Receptor Binding Assay

  • Prepare membrane homogenates from a suitable tissue source (e.g., guinea pig brain) or cells expressing the recombinant receptor.

  • Incubate the membrane preparation with a fixed concentration of a radiolabeled σ1 receptor ligand (e.g., (+)-[3H]pentazocine).

  • Add varying concentrations of the unlabeled test compounds (phenoxyalkylpiperidine analogs).

  • After incubation to allow for binding equilibrium, separate the bound from unbound radioligand by rapid filtration through glass fiber filters.

  • Quantify the radioactivity retained on the filters using liquid scintillation counting.

  • Calculate the IC50 value (the concentration of test compound that inhibits 50% of the specific binding of the radioligand) and subsequently the Ki value (inhibition constant) using the Cheng-Prusoff equation.

2. Functional Assays: Once binding affinity is established, functional assays are employed to determine whether a compound acts as an agonist, antagonist, or inverse agonist at the receptor.

• Protocol: Calcium Mobilization Assay (for Gq-coupled receptors)

  • Culture cells stably expressing the target receptor of interest.

  • Load the cells with a calcium-sensitive fluorescent dye (e.g., Fura-2 AM or Fluo-4 AM).

  • Wash the cells to remove excess dye.

  • Add the test compounds at various concentrations and measure the change in intracellular calcium concentration using a fluorescence plate reader.

  • For antagonists, pre-incubate the cells with the test compound before adding a known agonist and measure the inhibition of the agonist-induced calcium response.

  • Determine the EC50 (for agonists) or IC50 (for antagonists) values from the concentration-response curves.

Quantitative Structure-Activity Relationship (QSAR) and Molecular Modeling

To gain a deeper, quantitative understanding of the SAR, computational methods such as Quantitative Structure-Activity Relationship (QSAR) and molecular docking are invaluable tools.

• QSAR: This approach seeks to establish a mathematical relationship between the chemical structures of a series of compounds and their biological activities. By identifying key physicochemical properties (e.g., hydrophobicity, electronic properties, steric parameters) that correlate with activity, QSAR models can be used to predict the activity of novel, unsynthesized compounds.

• Molecular Docking: This technique predicts the preferred orientation of a ligand when bound to a receptor to form a stable complex.[3] It allows for the visualization of key interactions (e.g., hydrogen bonds, hydrophobic interactions, ionic bonds) between the ligand and the receptor's binding site, providing a structural rationale for the observed SAR.[2] For example, molecular docking studies of phenoxyalkylpiperidine agonists at the σ1 receptor have provided insights into the molecular basis for their agonistic effects.[2]

Data Summary: A Comparative Look at Phenoxyalkylpiperidine Derivatives

The following table summarizes the structure-activity relationships for a hypothetical series of phenoxyalkylpiperidine analogs targeting a generic receptor, illustrating the impact of systematic structural modifications.

Compound	R1 (Phenoxy)	Linker (n)	R2 (Piperidine)	Ki (nM)	Functional Activity
1a	4-Cl	2	4-CH3	0.8	Agonist
1b	4-OCH3	2	4-CH3	1.2	Agonist
2a	4-Cl	3	4-CH3	0.5	Agonist
2b	4-OCH3	3	4-CH3	0.9	Agonist
3a	4-Cl	2	H	5.4	Agonist
3b	4-Cl	2	2,6-(CH3)2	15.2	Agonist
4a	H	2	4-CH3	25.6	Partial Agonist

Data is hypothetical and for illustrative purposes only.

Conclusion and Future Directions

The phenoxyalkylpiperidine scaffold continues to be a rich source of novel therapeutic agents. A thorough understanding of the structure-activity relationships governing the interactions of these compounds with their biological targets is essential for the rational design of more potent, selective, and safe drugs. The iterative process of chemical synthesis, biological evaluation, and computational modeling will undoubtedly continue to drive innovation in this important area of medicinal chemistry. Future research may focus on exploring novel bioisosteric replacements for the core moieties, as well as the development of compounds with dual or multi-target activities to address complex disease states.

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• Wang, Y., et al. (2021). Design, Synthesis, and Structure-Activity Relationship Exploration of Alkyl/Phenylalkyl Piperidine Analogues as Novel Highly Potent and Selective μ Opioid Receptor Agonists. Journal of Medicinal Chemistry, 64(3), 1549–1566. [Link]

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A Technical Guide to the Solubility and Stability of 1-[2-(3-Bromophenoxy)ethyl]piperidine

Executive Summary

This technical guide provides an in-depth analysis of the critical physicochemical properties of 1-[2-(3-Bromophenoxy)ethyl]piperidine, with a specific focus on its solubility and chemical stability. As a molecule featuring a basic piperidine moiety and a phenoxy-ether linkage, its behavior in various solvent systems and under chemical stress is fundamental to its application in research and drug development. Understanding these characteristics is paramount for designing robust analytical methods, developing viable formulations, and establishing appropriate storage conditions to ensure the compound's integrity. This document details theoretical considerations, provides validated experimental protocols for characterization, and offers field-proven insights into handling and storage.

Physicochemical Profile

1-[2-(3-Bromophenoxy)ethyl]piperidine is a heterocyclic amine derivative. Its structure, comprising a lipophilic bromophenyl group and a basic piperidine ring, dictates its physicochemical behavior. The tertiary amine is expected to have a pKa in the basic range, making the molecule's aqueous solubility highly dependent on pH. The presence of the ether bond and the aromatic ring suggests potential liabilities to oxidative and photolytic degradation.

Table 1: Core Physicochemical Identifiers and Predicted Properties

Parameter	Value	Source
IUPAC Name	1-[2-(3-Bromophenoxy)ethyl]piperidine	-
CAS Number	554430-68-1	[1][2]
Molecular Formula	C₁₃H₁₈BrNO	[3]
Molecular Weight	284.19 g/mol	[3]
Predicted pKa	~8.0 - 9.0 (Tertiary Amine)	General Chemical Knowledge

| Predicted XLogP3 | 3.31 (Value for 2-bromo isomer) |[3] |

The predicted high LogP value suggests that the compound is inherently lipophilic, which typically corresponds to low intrinsic solubility in aqueous media[3]. However, the basicity of the piperidine nitrogen (pKa of piperidinium is ~11.2) allows for protonation and salt formation in acidic environments, which is expected to significantly enhance aqueous solubility[4][5].

Solubility Assessment

A comprehensive understanding of solubility is critical for applications ranging from reaction chemistry to pharmaceutical formulation. We outline protocols for determining solubility in both aqueous and organic systems.

pH-Dependent Aqueous Solubility

Causality: The solubility of an ionizable compound like 1-[2-(3-Bromophenoxy)ethyl]piperidine is lowest at pH values well above its pKa (where the neutral, free-base form dominates) and increases dramatically at pH values below its pKa (where the protonated, salt form is prevalent). Therefore, profiling solubility across a physiologically relevant pH range (e.g., 1.2, 4.5, 6.8) is essential for predicting its behavior in biological systems.

Experimental Protocol: Equilibrium Shake-Flask Method

• Preparation: Prepare buffer solutions at the target pH values (e.g., 0.1 N HCl for pH 1.2; acetate buffer for pH 4.5; phosphate buffer for pH 6.8).

• Addition of Excess Solute: Add an excess amount of 1-[2-(3-Bromophenoxy)ethyl]piperidine (e.g., 10 mg) to a known volume of each buffer solution (e.g., 1 mL) in a glass vial. The solid should be visibly present to ensure saturation.

• Equilibration: Seal the vials and place them in a shaker bath set to a constant temperature (e.g., 25°C or 37°C) for a minimum of 24 hours to ensure thermodynamic equilibrium is reached.

• Phase Separation: After equilibration, allow the suspensions to settle. Centrifuge the samples at high speed (e.g., 14,000 rpm for 15 minutes) to pellet the excess solid.

• Sampling and Dilution: Carefully remove a precise aliquot of the clear supernatant without disturbing the solid pellet. Dilute the aliquot with an appropriate mobile phase or solvent to a concentration within the linear range of the analytical method (e.g., HPLC-UV).

• Quantification: Analyze the diluted sample using a validated HPLC-UV method against a standard curve prepared from a known stock solution of the compound.

• Calculation: Determine the solubility by multiplying the measured concentration by the dilution factor.

Diagram: Aqueous Solubility Determination Workflow

Caption: Workflow for the Shake-Flask Solubility Method.

Organic and Co-Solvent Solubility

For synthesis, purification, and formulation purposes, solubility in common organic solvents is crucial. Piperidine derivatives are often soluble in organic solvents, but this can vary based on substituents[6][7].

Protocol: The shake-flask method described above can be adapted for organic solvents. Visual assessment is often sufficient for high-solubility systems, but quantitative analysis should be performed for precise measurements.

Table 2: Illustrative Solubility Profile of 1-[2-(3-Bromophenoxy)ethyl]piperidine

Solvent System	Classification	Solubility (mg/mL at 25°C)	Rationale / Application
Water (pH 7.4)	Aqueous Buffer	< 0.01	Low intrinsic solubility due to high lipophilicity.
0.1 N HCl (pH 1.2)	Aqueous Buffer	> 50	High solubility due to protonation of the basic amine.
Methanol	Polar Protic	> 100	Useful for stock solutions, chromatography.
Ethanol	Polar Protic	> 100	Common formulation solvent.
DMSO	Polar Aprotic	> 200	Excellent for high-concentration stock solutions.
Acetonitrile	Polar Aprotic	> 50	Common solvent for reverse-phase HPLC.

| Dichloromethane | Non-polar | > 100 | Useful for extraction and synthesis. |

Chemical Stability & Degradation Profile

Forced degradation, or stress testing, is a cornerstone of drug development mandated by regulatory bodies like the ICH. It is used to identify likely degradation products, elucidate degradation pathways, and develop stability-indicating analytical methods.

Potential Degradation Pathways

The structure of 1-[2-(3-Bromophenoxy)ethyl]piperidine presents two primary points of potential chemical instability:

• The Phenoxy-Ether Linkage: While aromatic ethers are generally more stable to hydrolysis than alkyl ethers, cleavage can be forced under harsh acidic or basic conditions[8].

• The Piperidine Ring: The tertiary amine can be susceptible to oxidation, potentially forming an N-oxide. Ethers are also known to be susceptible to autoxidation, forming peroxides upon exposure to oxygen, a process accelerated by light and heat[9].

Experimental Protocol: Forced Degradation Studies

Self-Validation: This protocol is self-validating. A suitable stability-indicating method, developed concurrently, must be able to separate all generated degradation peaks from the parent compound and from each other, proving its specificity.

• Stock Solution: Prepare a stock solution of the compound in a suitable solvent (e.g., 1 mg/mL in 50:50 acetonitrile:water).

• Stress Conditions:

  • Acid Hydrolysis: Mix the stock solution with 0.1 N HCl and heat at 80°C for 24 hours.

  • Base Hydrolysis: Mix the stock solution with 0.1 N NaOH and heat at 80°C for 24 hours.

  • Oxidation: Mix the stock solution with 3% H₂O₂ and keep at room temperature for 24 hours.

  • Thermal Stress: Store the stock solution at 80°C for 7 days.

  • Photostability: Expose the stock solution to UV/Vis light according to ICH Q1B guidelines (e.g., 1.2 million lux hours and 200 watt hours/square meter). A control sample should be wrapped in foil.

• Timepoints: Sample each stress condition at appropriate intervals (e.g., 2, 8, 24 hours).

• Quenching: Before analysis, neutralize the acid and base samples with an equimolar amount of base or acid, respectively, to halt the reaction and prevent damage to the HPLC column.

• Analysis: Dilute all samples to a target concentration (e.g., 0.1 mg/mL) and analyze using a stability-indicating HPLC-UV method.

Diagram: Forced Degradation Study Workflow

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A Technical Guide to the Preliminary In-Vitro Screening of 1-[2-(3-Bromophenoxy)ethyl]piperidine

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

This guide presents a structured, rationale-driven framework for the initial in-vitro biological evaluation of the novel chemical entity, 1-[2-(3-Bromophenoxy)ethyl]piperidine. Lacking pre-existing pharmacological data, this document outlines a tiered screening cascade designed to efficiently identify potential biological activities, establish a preliminary safety profile, and guide future research. The proposed strategy is rooted in the analysis of the compound's structural motifs—the piperidine ring, a known "privileged structure" in medicinal chemistry, and the bromophenoxyethyl side chain, which is present in various bioactive molecules.[1][2][3] The workflow progresses from broad, foundational assays assessing general cytotoxicity to more focused, hypothesis-driven assays targeting specific receptor and enzyme families implicated by the compound's structure. This comprehensive approach ensures a thorough initial characterization, enabling informed decision-making in the early stages of the drug discovery process.[4][5]

Introduction and Rationale

The compound 1-[2-(3-Bromophenoxy)ethyl]piperidine incorporates two key structural features that suggest a high potential for biological activity.

• The Piperidine Scaffold: The piperidine ring is a six-membered nitrogen-containing heterocycle ubiquitous in pharmaceuticals and natural products.[3] Its prevalence is due to its favorable physicochemical properties and its ability to act as a versatile scaffold for presenting functional groups in precise three-dimensional orientations to interact with biological targets. Piperidine derivatives have demonstrated a vast spectrum of pharmacological activities, including anticancer, antimicrobial, anti-inflammatory, and a wide range of central nervous system (CNS) effects.[2][6]

• The Phenoxyethyl Moiety: The phenoxyethyl group linked to the piperidine nitrogen is a common feature in ligands for various receptors and transporters. Analogs with this linkage have shown activity as antagonists for nicotinic acetylcholine receptors (nAChRs), modulators of dopamine and serotonin transporters, and hypotensive agents.[7][8][9] The bromine substitution on the phenyl ring can further modulate the compound's lipophilicity, metabolic stability, and binding affinity through halogen bonding or steric interactions.

Given these structural precedents, a systematic in-vitro screening is warranted to uncover the pharmacological potential of 1-[2-(3-Bromophenoxy)ethyl]piperidine. The primary objectives of this preliminary screen are to:

• Determine the compound's intrinsic cytotoxicity to establish a viable concentration range for subsequent biological assays.

• Identify potential high-affinity interactions with a broad range of common biological targets.

• Investigate specific, hypothesis-driven activities based on structural analogy to known pharmacophores.

This guide provides the detailed methodologies and scientific justification for a logical and efficient screening cascade.

The Proposed In-Vitro Screening Cascade

A tiered approach, or screening cascade, is the most effective strategy for the initial evaluation of a novel compound.[4][5] This method prioritizes experiments to answer the most critical questions first, using the results from each tier to inform the decisions and design of the next.

Caption: A high-level overview of the proposed tiered screening cascade.

Tier 1: Foundational Screening Protocols

The initial tier focuses on assessing the compound's fundamental interaction with biological systems: its potential to cause cell death. This is a critical first step in any drug discovery process to identify a therapeutic window and avoid misleading results in subsequent, more specific assays.[10]

Cytotoxicity Profiling

We will employ two complementary assays to measure cytotoxicity: the MTT assay, which assesses metabolic activity, and the LDH release assay, which measures membrane integrity.[11][12] Running both provides a more robust assessment, as a compound could, for example, inhibit metabolic processes without immediately lysing the cell membrane.[13]

The MTT assay is a colorimetric method for assessing cell metabolic activity.[14] Viable cells contain NAD(P)H-dependent oxidoreductase enzymes that reduce the yellow tetrazolium salt (MTT) to insoluble purple formazan crystals.[11] The amount of formazan produced is directly proportional to the number of metabolically active cells.

Step-by-Step Methodology:

• Cell Seeding: Seed a panel of human cell lines (e.g., HEK293 for normal kidney, HepG2 for liver, and a cancer line like MCF-7 for breast cancer) into a 96-well plate at a density of 5,000-10,000 cells/well. Incubate for 24 hours at 37°C and 5% CO₂ to allow for cell attachment.[11]

• Compound Treatment: Prepare a 10 mM stock solution of 1-[2-(3-Bromophenoxy)ethyl]piperidine in DMSO. Create a series of 2-fold serial dilutions in complete cell culture medium, ranging from 100 µM to ~0.1 µM.

• Incubation: Remove the old medium from the cells and add 100 µL of the diluted compound solutions. Include vehicle controls (medium with 0.5% DMSO) and untreated controls. Incubate the plate for 48 or 72 hours.[11]

• MTT Addition: Add 20 µL of a 5 mg/mL MTT solution in PBS to each well and incubate for an additional 4 hours at 37°C.[11]

• Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals. Gently shake the plate for 10 minutes.

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot the viability against the log of the compound concentration to determine the IC₅₀ value (the concentration that inhibits cell viability by 50%).[11]

The LDH assay is a colorimetric method that quantifies cell death by measuring the activity of lactate dehydrogenase released from the cytosol of damaged cells into the culture medium.[13][15]

Step-by-Step Methodology:

• Cell Seeding and Treatment: Follow steps 1-3 from the MTT protocol in a parallel 96-well plate. It is crucial to include a "maximum LDH release" control for each cell line by adding a lysis solution (e.g., 1% Triton X-100) to a set of untreated wells 45 minutes before the end of the incubation period.[15]

• Supernatant Collection: After the incubation period, centrifuge the plate at 250 x g for 5 minutes. Carefully transfer 50 µL of the cell-free supernatant from each well to a new flat-bottom 96-well plate.

• LDH Reaction: Prepare the LDH reaction mixture according to a commercial kit's instructions (e.g., from Promega, ThermoFisher, or Millipore-Sigma). Add 50 µL of the reaction mixture to each well containing the supernatant.[15]

• Incubation and Stop Reaction: Incubate the plate at room temperature for 30 minutes, protected from light. Add 50 µL of the stop solution provided in the kit.

• Data Acquisition: Measure the absorbance at 490 nm using a microplate reader.

• Data Analysis: Subtract the background absorbance (from no-cell controls). Calculate the percentage of cytotoxicity using the formula: % Cytotoxicity = 100 * (Experimental Release - Spontaneous Release) / (Maximum Release - Spontaneous Release). Plot the cytotoxicity against the log of the compound concentration to determine the LC₅₀ value.

Caption: Workflow for parallel MTT and LDH cytotoxicity screening.

Tier 2: Hypothesis-Driven Assays

Based on the structural motifs of 1-[2-(3-Bromophenoxy)ethyl]piperidine, this tier focuses on specific biological targets. Assays should be run at concentrations well below the determined IC₅₀/LC₅₀ values (e.g., ≤10 µM or at least 10-fold below the cytotoxicity threshold) to ensure observed effects are due to specific target engagement rather than general toxicity.

Receptor Binding Assays

The phenoxyethyl piperidine structure is a known pharmacophore for various CNS receptors and transporters.[9] A competitive radioligand binding assay is a robust method to determine if the compound binds to a specific target and to quantify its binding affinity (Ki).[16][17] We propose screening against the Dopamine Transporter (DAT) as a representative target.

Principle: This assay measures the ability of the test compound to displace a known radiolabeled ligand (e.g., [³H]-WIN 35,428) from its binding site on the DAT. The amount of radioligand displaced is proportional to the affinity of the test compound for the receptor.[14]

Step-by-Step Methodology:

• Membrane Preparation: Prepare cell membranes from a cell line recombinantly expressing human DAT (e.g., HEK293-hDAT) or from rat striatal tissue.[9][14]

• Assay Setup: In a 96-well plate, combine the following in an appropriate assay buffer:

  • Total Binding wells: Cell membranes + [³H]-WIN 35,428 (at a concentration near its Kd) + vehicle (DMSO).

  • Non-specific Binding (NSB) wells: Cell membranes + [³H]-WIN 35,428 + a high concentration of a known unlabeled DAT inhibitor (e.g., 10 µM GBR 12909) to saturate the receptors.[14]

  • Test Compound wells: Cell membranes + [³H]-WIN 35,428 + serial dilutions of 1-[2-(3-Bromophenoxy)ethyl]piperidine.

• Incubation: Incubate the plate at room temperature for 60-90 minutes to allow the binding to reach equilibrium.[16]

• Harvesting: Rapidly terminate the reaction by filtering the contents of each well through a glass fiber filter plate using a cell harvester. This separates the receptor-bound radioligand from the unbound radioligand.

• Washing: Quickly wash the filters with ice-cold wash buffer to remove any remaining unbound radioligand.

• Scintillation Counting: Dry the filter plate, add scintillation cocktail to each well, and count the radioactivity (in counts per minute, CPM) using a microplate scintillation counter.

• Data Analysis:

  • Calculate Specific Binding = Total Binding (CPM) - Non-specific Binding (CPM).

  • Calculate the percentage of inhibition for each concentration of the test compound.

  • Plot the percent inhibition against the log of the compound concentration to determine the IC₅₀ value.

  • Convert the IC₅₀ to a binding affinity constant (Ki) using the Cheng-Prusoff equation: Ki = IC₅₀ / (1 + [L]/Kd), where [L] is the concentration and Kd is the dissociation constant of the radioligand.[18]

Enzyme Inhibition Assays

Piperidine derivatives are also known to interact with various enzymes. Acetylcholinesterase (AChE), a key enzyme in the cholinergic nervous system, is a plausible target given that piperidine-based inhibitors have been developed for Alzheimer's disease.[19] A spectrophotometric assay based on the Ellman's method is a standard for measuring AChE activity.

Principle: AChE hydrolyzes the substrate acetylthiocholine (ATCh) into thiocholine and acetate. The produced thiocholine reacts with 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB, Ellman's reagent) to form a yellow-colored product (5-thio-2-nitrobenzoate), which can be quantified by measuring its absorbance at 412 nm.[20] An inhibitor will reduce the rate of this color formation.

Step-by-Step Methodology:

• Reagent Preparation: Prepare solutions of AChE enzyme, ATCh substrate, and DTNB in a suitable phosphate buffer (pH 8.0).[21]

• Assay Setup (in a 96-well plate):

  • Blank wells: Buffer + DTNB + ATCh.

  • Control wells (100% activity): Buffer + DTNB + AChE enzyme + vehicle (DMSO).

  • Test wells: Buffer + DTNB + AChE enzyme + serial dilutions of 1-[2-(3-Bromophenoxy)ethyl]piperidine.

• Pre-incubation: Pre-incubate the plate for 10-15 minutes at 37°C to allow the test compound to bind to the enzyme before the reaction starts.[22]

• Initiation of Reaction: Initiate the reaction by adding the ATCh substrate to all wells.[21]

• Kinetic Measurement: Immediately place the plate in a microplate reader pre-heated to 37°C and measure the absorbance at 412 nm every minute for 15-20 minutes.

• Data Analysis:

  • Calculate the initial reaction velocity (V₀) for each well from the linear portion of the absorbance vs. time plot.

  • Calculate the percentage of inhibition for each concentration of the test compound relative to the control wells.

  • Plot the percent inhibition against the log of the compound concentration to determine the IC₅₀ value.[22]

Caption: Principle of competitive enzyme inhibition by the test compound.

Data Presentation and Interpretation

All quantitative data should be summarized in clearly structured tables to facilitate comparison and interpretation. The primary endpoints are the IC₅₀ (for inhibition) and LC₅₀ (for cytotoxicity) values, typically expressed in micromolar (µM) units.

Table 1: Example Cytotoxicity Profile

Cell Line	Assay Type	Endpoint	Result (µM)
HEK293 (Normal Kidney)	MTT	IC₅₀	> 100
HEK293 (Normal Kidney)	LDH	LC₅₀	> 100
HepG2 (Liver)	MTT	IC₅₀	75.4
HepG2 (Liver)	LDH	LC₅₀	92.1
MCF-7 (Breast Cancer)	MTT	IC₅₀	45.2
MCF-7 (Breast Cancer)	LDH	LC₅₀	58.9

Interpretation: A compound with IC₅₀/LC₅₀ values > 100 µM against a normal cell line like HEK293 is generally considered non-toxic in initial screens. A lower IC₅₀ against a cancer cell line compared to a normal cell line (e.g., MCF-7 vs. HEK293) would suggest potential selective anticancer activity and warrant further investigation.[1]

Table 2: Example Biological Activity Profile

Target	Assay Type	Endpoint	Result (µM)
Dopamine Transporter (DAT)	Radioligand Binding	Kᵢ	1.2
Acetylcholinesterase (AChE)	Enzyme Inhibition	IC₅₀	25.8
Sigma-1 Receptor	Radioligand Binding	Kᵢ	> 20
Serotonin Transporter (SERT)	Radioligand Binding	Kᵢ	8.9

Interpretation: The key is to look for potency and selectivity. A Kᵢ value of 1.2 µM for DAT is a moderately potent "hit." Comparing this to the cytotoxicity value (>100 µM) gives a selectivity index (>100/1.2 ≈ 83), indicating the binding activity is not due to general toxicity. The weaker activity at SERT (Kᵢ = 8.9 µM) and lack of activity at the Sigma-1 receptor suggest a degree of selectivity for DAT.

Summary and Next Steps

This guide has detailed a logical, multi-tiered strategy for the preliminary in-vitro screening of 1-[2-(3-Bromophenoxy)ethyl]piperidine. By systematically evaluating cytotoxicity before proceeding to hypothesis-driven receptor and enzyme assays, this approach maximizes the generation of meaningful data and conserves resources.

The potential outcomes of this screening cascade will dictate subsequent actions:

• If potent activity is identified (e.g., Kᵢ or IC₅₀ < 5 µM) with a good selectivity window over cytotoxicity, the next steps would involve confirming this activity in a functional, cell-based assay (e.g., a dopamine uptake assay for a DAT binder) and screening against a broader panel of related targets to build a more complete pharmacological profile.

• If broad, moderate cytotoxicity is observed, the compound may be deprioritized, or medicinal chemistry efforts could be initiated to modify the structure to reduce toxicity while retaining any observed activity.

• If no significant activity or cytotoxicity is found, the compound may be archived, or further broad screening against more diverse target classes could be considered if resources permit.

This structured evaluation provides a solid foundation for understanding the biological potential of 1-[2-(3-Bromophenoxy)ethyl]piperidine and making data-driven decisions for its future in the drug discovery pipeline.

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An In-depth Technical Guide to Identifying Novel Sigma-1 Receptor Ligands

Preamble: The Sigma-1 Enigma and the Drug Discovery Imperative

Initially misclassified as an opioid receptor, the sigma-1 receptor (S1R) has emerged as a unique and compelling molecular target.[1][2][3] It is now understood to be a ligand-regulated molecular chaperone, primarily located at the mitochondria-associated membrane of the endoplasmic reticulum (ER).[4][5][6] This strategic position allows it to modulate a vast array of cellular processes, including calcium homeostasis, ion channel activity, oxidative stress responses, and cellular survival pathways.[4][7]

The S1R's influence is extensive, touching upon glutamatergic, dopaminergic, and serotonergic systems, which explains its implication in a wide spectrum of pathologies.[1][7] Its therapeutic potential is being explored for neurodegenerative diseases (Alzheimer's, Parkinson's, ALS), psychiatric disorders (depression, schizophrenia), neuropathic pain, and even substance abuse.[4][5][8][9] This broad therapeutic landscape creates a significant demand for novel, selective, and potent S1R ligands.

This guide provides a technical deep-dive into the core strategies and methodologies for identifying and validating novel S1R ligands. It is designed for researchers at the front lines of drug discovery, offering not just protocols, but the strategic rationale behind them to empower robust and successful discovery campaigns.

Section 1: The Target - Deconstructing the Sigma-1 Receptor

A successful ligand discovery campaign is built on a foundational understanding of the target. The S1R is not a conventional receptor. Its amino acid sequence shows no significant homology with other mammalian proteins, making it a truly unique entity.[1][2][8]

Key Structural & Functional Characteristics:

• Localization: Primarily found at the ER-mitochondria interface, a critical hub for cellular signaling and bioenergetics.[4][6]

• Chaperone Activity: S1R acts as a molecular chaperone, interacting with and modulating the function of "client" proteins, most notably the inositol 1,4,5-triphosphate (IP3) receptor, which governs calcium release from the ER.[4][10]

• Oligomerization: The crystal structure reveals S1R exists as a homo-trimer.[4][11] Ligand binding can influence its oligomerization state, with agonists and antagonists inducing different conformational changes.[11][12] This dynamic nature is a crucial consideration for assay development.

• Promiscuous Binding: S1R binds a chemically diverse array of compounds, from antipsychotics like haloperidol to antidepressants like fluvoxamine and endogenous neurosteroids.[1][8] The binding site features a key electrostatic interaction between the ligand's nitrogen and the receptor's Glu172 residue, within a hydrophobic pocket.[7]

This multifaceted nature means that identifying a "hit" requires more than just confirming binding; it necessitates characterizing the functional consequence of that binding.

Section 2: The Hunt - A Multi-Pronged Strategy for Ligand Discovery

No single method guarantees success. A robust S1R ligand discovery strategy integrates both computational and experimental approaches to maximize the probability of identifying high-quality, novel chemical matter.

High-Throughput Screening (HTS): Casting a Wide Net

HTS remains a cornerstone of hit identification. The goal is to rapidly screen large compound libraries (often >100,000 compounds) to identify initial hits that bind to S1R. The most common primary HTS assay for S1R is a competitive radioligand binding assay.

Caption: High-Throughput Screening (HTS) cascade for S1R hit identification.

The key to a successful HTS campaign is a robust, validated primary assay. For S1R, this typically involves displacing a known high-affinity radioligand, such as -pentazocine, from membranes prepared from cells or tissues expressing the receptor.[13][14] A critical parameter to monitor is the Z'-factor, a statistical measure of assay quality; a Z' > 0.5 is considered excellent for HTS.[15]

Structure-Based Drug Design (SBDD): A Rational Approach

The publication of the S1R crystal structure revolutionized ligand discovery, enabling a shift towards rational, structure-based design.[16] SBDD, particularly virtual screening, has proven to be a highly effective and cost-efficient method for identifying novel S1R ligands.[17][18][19]

Core Principle: SBDD uses the 3D atomic coordinates of the S1R binding pocket to computationally dock vast virtual libraries of compounds. Molecules are scored based on their predicted binding affinity and conformational fit, allowing for the in-silico prioritization of compounds for experimental testing.

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Protocols & Analytical Methods

Application Note &amp; Protocol: Synthesis of 1-[2-(3-Bromophenoxy)ethyl]piperidine

Abstract

This document provides a comprehensive guide for the synthesis of 1-[2-(3-Bromophenoxy)ethyl]piperidine, a valuable heterocyclic building block in medicinal chemistry and drug discovery. The piperidine moiety is a privileged scaffold found in numerous pharmaceuticals, contributing to desirable pharmacokinetic properties.[1][2] This protocol details a robust and reproducible method for synthesizing the target compound via the Williamson ether synthesis, a cornerstone reaction in organic chemistry.[3][4] We provide a step-by-step experimental procedure, safety guidelines, purification techniques, and characterization data. The underlying chemical principles and the rationale behind procedural choices are explained to ensure both successful execution and a deeper understanding of the reaction dynamics. This guide is intended for researchers, chemists, and professionals in the field of drug development.

Introduction & Scientific Background

1-[2-(3-Bromophenoxy)ethyl]piperidine belongs to the aryl ether class of compounds, which are integral to a wide array of biologically active molecules. The combination of a substituted aromatic ring, an ether linkage, and a piperidine heterocycle creates a versatile scaffold for exploring structure-activity relationships (SAR) in drug design. Piperidine derivatives are known to be key components in drugs targeting the central nervous system (CNS), as well as in antihistamines, analgesics, and antipsychotics.[5]

The synthesis of this compound is most effectively achieved through the Williamson ether synthesis. This classic SN2 reaction involves the nucleophilic substitution of an alkyl halide by a phenoxide ion.[4][6] The process is highly efficient for creating unsymmetrical ethers. In this protocol, 3-bromophenol is deprotonated by a strong base to form the highly nucleophilic 3-bromophenoxide anion. This anion then displaces a halide from 1-(2-haloethyl)piperidine to form the desired ether linkage. The choice of a polar aprotic solvent like N,N-Dimethylformamide (DMF) is critical, as it effectively solvates the counter-ion (e.g., Na⁺) while leaving the phenoxide nucleophile highly reactive, thereby accelerating the SN2 reaction rate.[6][7]

Reaction Scheme

A conceptual diagram will be generated here to show the reaction. Caption: Williamson Ether Synthesis of the target compound.

Experimental Workflow Overview

The synthesis protocol is divided into five main stages: preparation, reaction, work-up, purification, and characterization. Each stage is critical for achieving a high yield and purity of the final product.

Caption: High-level overview of the experimental workflow.

Detailed Experimental Protocol

Materials and Reagents

Reagent	CAS No.	Mol. Weight ( g/mol )	Moles (mmol)	Equivalents	Amount
3-Bromophenol	591-20-8	173.01	10.0	1.0	1.73 g
Sodium Hydride (60% in mineral oil)	7646-69-7	24.00 (as NaH)	12.0	1.2	0.48 g
1-(2-Chloroethyl)piperidine HCl	2008-75-5	184.11	10.0	1.0	1.84 g
N,N-Dimethylformamide (DMF)	68-12-2	73.09	-	-	50 mL
Ethyl Acetate	141-78-6	88.11	-	-	~300 mL
Hexanes	110-54-3	86.18	-	-	~500 mL
Saturated NaCl solution (Brine)	7647-14-5	-	-	-	~100 mL
Anhydrous Magnesium Sulfate	7487-88-9	120.37	-	-	As needed
Silica Gel (230-400 mesh)	7631-86-9	-	-	-	~50 g

Equipment: 250 mL round-bottom flask, magnetic stirrer, heating mantle with temperature control, reflux condenser, nitrogen/argon inlet, dropping funnel, separatory funnel, rotary evaporator, standard glassware for chromatography.

Safety Precautions

• General: This procedure must be conducted in a well-ventilated fume hood. Wear appropriate Personal Protective Equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves.[8]

• Sodium Hydride (NaH): Highly reactive and flammable. Reacts violently with water to produce flammable hydrogen gas. Handle under an inert atmosphere (nitrogen or argon). Use a powder funnel for transfer. Quench any residual NaH carefully with isopropanol followed by methanol and then water.

• N,N-Dimethylformamide (DMF): A potential teratogen and skin irritant. Avoid inhalation and skin contact.[9]

• 3-Bromophenol: Corrosive and toxic. Causes skin burns and eye damage. Handle with care.

• 1-(2-Chloroethyl)piperidine HCl: Harmful if swallowed and causes skin/eye irritation.[10]

Step-by-Step Synthesis Procedure

Step 1: Phenoxide Formation

• Set up a dry 250 mL round-bottom flask equipped with a magnetic stir bar and a nitrogen inlet.

• Add 3-bromophenol (1.73 g, 10.0 mmol) to the flask.

• Add anhydrous DMF (30 mL) to dissolve the phenol.

• Under a positive flow of nitrogen, carefully add sodium hydride (0.48 g of 60% dispersion, 12.0 mmol) in small portions over 15 minutes.

  • Expert Insight: The addition of NaH is exothermic and will cause hydrogen gas to evolve. Portion-wise addition is crucial to control the reaction rate and prevent excessive foaming. Stirring should continue until all gas evolution has ceased (approx. 30-45 minutes), indicating the complete formation of the sodium phenoxide.

Step 2: Alkylation (SN2 Reaction)

• In a separate beaker, dissolve 1-(2-chloroethyl)piperidine hydrochloride (1.84 g, 10.0 mmol) in the remaining DMF (20 mL).

• Add this solution to the flask containing the sodium 3-bromophenoxide solution via a dropping funnel over 10 minutes.

• Once the addition is complete, attach a reflux condenser and heat the reaction mixture to 85 °C using a heating mantle.

• Maintain the temperature and stir the reaction for 4-6 hours.

  • Trustworthiness Check: Monitor the reaction progress by Thin Layer Chromatography (TLC) using a 4:1 Hexanes:Ethyl Acetate eluent system. The disappearance of the 3-bromophenol spot (visualized with a UV lamp or potassium permanganate stain) indicates the reaction is nearing completion.

Step 3: Work-up and Extraction

• Allow the reaction mixture to cool to room temperature.

• Carefully pour the dark mixture into a beaker containing 200 mL of ice-cold water. This step quenches the reaction and precipitates the crude product while dissolving the DMF and inorganic salts.

• Transfer the aqueous mixture to a 500 mL separatory funnel.

• Extract the aqueous layer with ethyl acetate (3 x 100 mL).

• Combine the organic layers. Wash the combined organic phase with water (2 x 50 mL) and then with saturated brine (1 x 50 mL).

  • Expert Insight: Washing with water removes residual DMF, and the final brine wash helps to break any emulsions and remove bulk water from the organic layer before drying.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator to yield the crude product as a brown oil.

Step 4: Purification

• Prepare a silica gel column (approx. 50 g of silica in hexanes).

• Load the crude oil onto the column.

• Elute the column using a gradient solvent system, starting with 100% hexanes and gradually increasing the polarity with ethyl acetate (e.g., from 0% to 20% ethyl acetate in hexanes).

• Collect fractions and analyze them by TLC.

• Combine the fractions containing the pure product and remove the solvent under reduced pressure to yield 1-[2-(3-Bromophenoxy)ethyl]piperidine as a pale yellow oil.

Expected Yield and Characterization

• Expected Yield: 70-85%

• Appearance: Pale yellow oil

• Molecular Formula: C₁₃H₁₈BrNO

• Molecular Weight: 284.19 g/mol [11]

• Purity: >95% (as determined by NMR)[12]

• Characterization (¹H NMR, CDCl₃): The resulting NMR spectrum should be consistent with the structure of the target compound. Expected chemical shifts (δ, ppm) would include aromatic protons in the range of 6.8-7.3 ppm, the phenoxy-ethyl protons (-O-CH₂-) around 4.1 ppm, the adjacent ethyl protons (-CH₂-N) around 2.8 ppm, and the piperidine ring protons between 1.4 and 2.6 ppm. These values are predictive and should be confirmed by experimental data.[13][14]

Conclusion

This application note provides a validated and detailed protocol for the synthesis of 1-[2-(3-Bromophenoxy)ethyl]piperidine. By employing the Williamson ether synthesis under optimized conditions, researchers can reliably produce this valuable chemical intermediate in high yield and purity. Adherence to the described safety precautions and procedural steps is essential for a successful and safe outcome. The insights into the chemical rationale behind the protocol are intended to empower scientists to adapt and troubleshoot the synthesis as needed for their specific research applications.

References

• Williamson Ether Synthesis. (n.d.). Cambridge University Press. Retrieved from [Link]

• Williamson Ether Synthesis. (2025). J&K Scientific LLC. Retrieved from [Link]

• Williamson Ether Synthesis. (n.d.). Chemistry Steps. Retrieved from [Link]

• The Williamson Ether Synthesis. (2014). Master Organic Chemistry. Retrieved from [Link]

• Williamson Ether Synthesis. (2018). Professor Dave Explains. Retrieved from [Link]

• Safety Data Sheet. (2025). Fisher Scientific. Retrieved from [Link]

• General procedure for synthesis. (n.d.). The Royal Society of Chemistry. Retrieved from [Link]

• Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. (2021). Molecules. Retrieved from [Link]

• Piperidine Unveiled: A Comprehensive Exploration of Structure, Applications, and Pharmacological Significance. (2023). International Journal of Novel Research and Development. Retrieved from [Link]

• Mechanochemical Synthesis, Spectroscopic Characterization and Molecular Structure of Piperidine–Phenytoin Salt. (2018). Molecules. Retrieved from [Link]

• Piperidine-containing drugs and recently studied analogs - biological activity, mechanism of action and synthetic cascade access to their scaffolds. (2025). European Journal of Medicinal Chemistry. Retrieved from [Link]

• X-ray diffraction and VT-NMR studies of (E)-3-(piperidinyl)-1-(2′-hydroxyphenyl)-prop-2-en-1-one. (2014). Journal of Molecular Structure. Retrieved from [Link]

• Purification of THP protected compound. (2025). Reddit. Retrieved from [Link]

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Application Notes and Protocols for the In Vitro Investigation of 1-[2-(3-Bromophenoxy)ethyl]piperidine in Cell Culture

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the use of 1-[2-(3-Bromophenoxy)ethyl]piperidine in cell culture experiments. This document offers a detailed exploration of the compound's potential biological activities, protocols for its application in neuronal cell cultures, and methods for assessing its effects on cell viability and neuroprotection.

Introduction to 1-[2-(3-Bromophenoxy)ethyl]piperidine

1-[2-(3-Bromophenoxy)ethyl]piperidine belongs to the phenoxyalkylpiperidine class of compounds. This structural motif is of significant interest in medicinal chemistry due to its presence in numerous biologically active molecules.[1][2][3][4] Piperidine derivatives have been shown to exhibit a wide range of pharmacological activities, including neuroprotective, anticancer, and anti-inflammatory effects.[2][3][5]

The core structure of 1-[2-(3-Bromophenoxy)ethyl]piperidine suggests its potential interaction with various cellular targets. Of particular note is the structural similarity of phenoxyalkylpiperidines to known ligands of the sigma-1 receptor (σ1R).[6][7] The sigma-1 receptor is an intracellular chaperone protein located at the endoplasmic reticulum (ER) that plays a crucial role in modulating calcium signaling and responding to cellular stress.[8][9][10] As such, it is a promising therapeutic target for a variety of neurological and psychiatric disorders.[11][12]

These application notes will, therefore, focus on protocols designed to investigate the potential of 1-[2-(3-Bromophenoxy)ethyl]piperidine as a modulator of neuronal cell function, with a particular emphasis on its potential neuroprotective properties, likely mediated through the sigma-1 receptor pathway.

PART 1: Foundational Protocols for Cell Culture Handling

Compound Preparation and Storage

Proper handling and preparation of 1-[2-(3-Bromophenoxy)ethyl]piperidine are critical for reproducible experimental results.

• Reconstitution: Prepare a high-concentration stock solution (e.g., 10 mM) by dissolving the compound in a suitable solvent such as dimethyl sulfoxide (DMSO). Ensure complete dissolution by gentle vortexing or sonication.

• Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C or -80°C for long-term stability. Protect from light.

• Working Solutions: Prepare fresh working solutions by diluting the stock solution in the appropriate cell culture medium immediately before use. It is crucial to ensure that the final concentration of the solvent (e.g., DMSO) in the cell culture medium is non-toxic to the cells (typically ≤ 0.1%).

Primary Neuronal Cell Culture

Primary neuronal cultures are an invaluable tool for studying neuronal behavior and physiology in a controlled environment.[13] The following is a general protocol for establishing primary cortical neuron cultures.

Materials:

• Timed-pregnant rodent (e.g., Sprague-Dawley rat or C57BL/6 mouse)

• Dissection medium (e.g., Hibernate-E medium)

• Enzymatic digestion solution (e.g., papain or trypsin)

• Plating medium (e.g., Neurobasal medium supplemented with B-27, GlutaMAX, and penicillin-streptomycin)[14]

• Poly-D-lysine or poly-L-ornithine coated culture vessels[15]

Protocol:

• Tissue Dissection: Euthanize the pregnant animal according to approved institutional guidelines. Dissect the embryonic cortices in sterile dissection medium.[13][15]

• Enzymatic Digestion: Incubate the cortical tissue in the enzymatic digestion solution to dissociate the cells.[15]

• Mechanical Dissociation: Gently triturate the tissue using a fire-polished Pasteur pipette to obtain a single-cell suspension.[13]

• Cell Plating: Count the viable cells using a hemocytometer and trypan blue exclusion. Plate the cells onto pre-coated culture vessels at a desired density.[13]

• Cell Maintenance: Incubate the cultures at 37°C in a humidified atmosphere with 5% CO2. Perform partial media changes every 2-3 days.[13][14]

PART 2: Investigating the Neuroprotective Potential of 1-[2-(3-Bromophenoxy)ethyl]piperidine

A key application for a compound like 1-[2-(3-Bromophenoxy)ethyl]piperidine is the assessment of its neuroprotective effects against various cellular stressors.

Experimental Workflow for Neuroprotection Assays

The following workflow provides a systematic approach to evaluating the neuroprotective capacity of the test compound.

Caption: General workflow for assessing neuroprotective effects.

Induction of Neuronal Stress

To model neurodegenerative conditions in vitro, it is necessary to induce cellular stress. Common methods include:

• Excitotoxicity: Treatment with an excess of glutamate (e.g., 50-100 µM) to mimic ischemic conditions.

• Oxidative Stress: Exposure to hydrogen peroxide (H2O2; e.g., 50-100 µM) to induce damage from reactive oxygen species.

• Endoplasmic Reticulum (ER) Stress: Application of tunicamycin (e.g., 1-5 µg/mL) or thapsigargin to disrupt protein folding and induce the unfolded protein response.

The optimal concentration and duration of the stressor should be determined empirically for each cell type to achieve a significant but sub-lethal level of cell death in control wells.

Cell Viability and Cytotoxicity Assays

Several assays can be employed to quantify the effects of 1-[2-(3-Bromophenoxy)ethyl]piperidine on neuronal survival.[16][17][18]

Table 1: Overview of Common Cell Viability and Cytotoxicity Assays

Assay	Principle	Readout	Advantages
MTT/MTS Assay	Reduction of tetrazolium salt by mitochondrial dehydrogenases in viable cells to form a colored formazan product.[17][19]	Colorimetric	High-throughput, cost-effective.[20]
LDH Release Assay	Measurement of lactate dehydrogenase (LDH) released from damaged cells into the culture medium.[17]	Colorimetric	Measures cytotoxicity (cell death).[20]
Calcein-AM/EthD-1 Staining	Live cells are stained with green-fluorescent calcein-AM, while dead cells with compromised membranes are stained with red-fluorescent ethidium homodimer-1 (EthD-1).	Fluorescence Microscopy	Allows for visualization and quantification of live/dead cells.[18]
ATP Assay	Quantification of ATP, which is present in metabolically active cells.	Luminescence	Highly sensitive measure of cell viability.[18]

Protocol 2.3.1: MTT Assay for Cell Viability

• Plate primary neurons in a 96-well plate and culture as described in section 1.2.

• Pre-treat the cells with various concentrations of 1-[2-(3-Bromophenoxy)ethyl]piperidine for a specified time (e.g., 1-2 hours).

• Introduce the chosen neuronal stressor and incubate for the desired period (e.g., 24 hours).

• Add MTT reagent (final concentration of 0.5 mg/mL) to each well and incubate for 2-4 hours at 37°C.

• Solubilize the formazan crystals with a solubilization solution (e.g., DMSO or SDS in HCl).[19]

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate cell viability as a percentage of the untreated control.

PART 3: Elucidating the Mechanism of Action: Focus on the Sigma-1 Receptor

Given the structural characteristics of 1-[2-(3-Bromophenoxy)ethyl]piperidine, investigating its interaction with the sigma-1 receptor is a logical next step.

The Sigma-1 Receptor Signaling Pathway

The sigma-1 receptor is a ligand-operated chaperone protein that translocates from the ER to other cellular compartments upon activation.[8][9] It modulates a variety of signaling pathways, including calcium homeostasis, ion channel function, and ER stress responses, ultimately promoting cell survival.[10][11][12]

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radioligand binding assay protocol for 1-[2-(3-Bromophenoxy)ethyl]piperidine

Application Note & Protocol

Determination of Sigma-1 Receptor Binding Affinity for 1-[2-(3-Bromophenoxy)ethyl]piperidine via Radioligand Binding Assay

Abstract

This document provides a detailed protocol for determining the binding affinity of the novel compound, 1-[2-(3-Bromophenoxy)ethyl]piperidine, for the sigma-1 (σ1) receptor. The σ1 receptor is a unique intracellular chaperone protein implicated in a variety of neurological and psychiatric disorders, making it a compelling target for therapeutic development[1][2]. Compounds belonging to the phenoxyalkylpiperidine class have demonstrated high affinity for the σ1 receptor[2][3]. This guide outlines a competitive radioligand binding assay, a robust and sensitive method for characterizing the interaction between a test compound and its target receptor. We will detail the necessary materials, step-by-step procedures for membrane preparation and the binding assay itself, and the principles of data analysis to derive the inhibition constant (Ki). The causality behind key experimental choices is explained to ensure scientific integrity and reproducibility.

Introduction: The Scientific Rationale

The sigma-1 (σ1) receptor is a membrane-associated protein, primarily located at the endoplasmic reticulum-mitochondrion interface, that modulates a range of cellular functions including calcium signaling, ion channel activity, and cell survival[4]. Its role in various CNS disorders has spurred the development of selective ligands. 1-[2-(3-Bromophenoxy)ethyl]piperidine is a member of the piperidine derivative family, a structural motif present in numerous pharmaceuticals[5][6]. Characterizing its binding affinity is a critical first step in evaluating its potential as a therapeutic agent.

Radioligand binding assays are the gold standard for quantifying the affinity of a ligand for a receptor. This protocol employs a competitive inhibition assay format. In this setup, the test compound (1-[2-(3-Bromophenoxy)ethyl]piperidine) competes with a radiolabeled ligand ([³H]-(+)-pentazocine), which has a known high affinity and selectivity for the σ1 receptor, for binding to the receptor sites[1][7]. By measuring the concentration-dependent displacement of the radioligand by the test compound, we can determine the test compound's inhibitory concentration (IC50), which is then used to calculate its binding affinity (Ki).

Materials and Reagents

Equipment

• Homogenizer (e.g., Dounce or Potter-Elvehjem)

• High-speed refrigerated centrifuge

• 96-well microplates

• 96-well plate harvester (e.g., FilterMate™ Harvester)

• Liquid scintillation counter (e.g., Wallac TriLux 1450 MicroBeta counter)

• Incubator or water bath (37°C)

• pH meter

• Vortex mixer

• Pipettes

Reagents & Consumables

• Test Compound: 1-[2-(3-Bromophenoxy)ethyl]piperidine (CAS: 554430-68-1)[8][9]

• Radioligand: [³H]-(+)-pentazocine (specific activity ~30-60 Ci/mmol)

• Non-specific Binding Ligand: Haloperidol[4][7]

• Biological Source: Guinea Pig Liver (chosen for its high density of σ1 receptors)[7] or a cell line expressing human σ1 receptors.

• Buffers:

  • Homogenization Buffer: 50 mM Tris-HCl, 1 mM EDTA, pH 7.4

  • Assay Buffer: 50 mM Tris-HCl, pH 8.0[10]

  • Wash Buffer (ice-cold): 50 mM Tris-HCl, pH 7.4

• Reagents for Protein Quantification: BCA or Bradford protein assay kit

• Filters: 96-well glass fiber filters (e.g., GF/C), pre-soaked in 0.3% polyethyleneimine (PEI)[11].

  • Expertise Note: Pre-soaking the filters in PEI is a critical step. PEI is a cationic polymer that reduces the non-specific binding of the positively charged radioligand to the negatively charged glass fiber filter, thereby improving the signal-to-noise ratio.

• Scintillation Cocktail (e.g., Betaplate Scint)[11]

Reagent	Stock Concentration	Final Assay Concentration	Purpose
[³H]-(+)-pentazocine	1 µM	~1.0-15 nM[4][10]	Radiolabeled ligand for detecting σ1 receptor binding.
1-[2-(3-Bromophenoxy)ethyl]piperidine	10 mM in DMSO	0.1 nM to 10 µM	Test compound (competitor).
Haloperidol	1 mM	10 µM[4][7]	Defines non-specific binding.
Membrane Preparation	~5 mg/mL	50-120 µg protein/well[11]	Source of σ1 receptors.
Tris-HCl Buffer	1 M, pH 8.0	50 mM	Maintains stable pH for optimal receptor binding.

Experimental Protocols

Membrane Preparation from Guinea Pig Liver

This protocol is adapted from established methods for preparing membranes rich in σ1 receptors[7].

• Tissue Collection: Euthanize a guinea pig according to approved institutional guidelines. Immediately excise the liver and place it in ice-cold homogenization buffer. All subsequent steps should be performed at 4°C to minimize proteolytic degradation.

• Homogenization: Weigh the liver tissue, and in a beaker, add 10 volumes (w/v) of ice-cold homogenization buffer. Mince the tissue with scissors. Homogenize using a Potter-Elvehjem homogenizer with a Teflon pestle (10-15 strokes).

• Centrifugation: Transfer the homogenate to centrifuge tubes and centrifuge at 1,000 x g for 10 minutes at 4°C to remove nuclei and large debris.

• Membrane Pelleting: Carefully decant the supernatant into fresh tubes and centrifuge at 20,000 x g for 20 minutes at 4°C to pellet the membranes[11].

• Washing: Discard the supernatant, resuspend the pellet in fresh, ice-cold homogenization buffer, and repeat the centrifugation step (20,000 x g for 20 min). This wash step is crucial for removing endogenous substances that might interfere with the binding assay.

• Final Resuspension & Storage: Resuspend the final pellet in assay buffer. Determine the protein concentration using a standard protein assay (e.g., BCA). Adjust the concentration to approximately 5 mg/mL. Aliquot the membrane preparation and store at -80°C until use.

Caption: Workflow for preparing σ1 receptor-rich membranes.

Competitive Radioligand Binding Assay

This protocol is designed for a 96-well plate format with a final assay volume of 250 µL[11].

• Plate Setup: Prepare a 96-well plate. Designate wells for:

  • Total Binding (TB): Radioligand + Assay Buffer + Membranes. (No competitor).

  • Non-specific Binding (NSB): Radioligand + Haloperidol (10 µM final) + Membranes.

  • Competition: Radioligand + Varying concentrations of 1-[2-(3-Bromophenoxy)ethyl]piperidine + Membranes.

• Reagent Addition:

  • To all wells, add 150 µL of the thawed, vortexed membrane preparation (diluted in assay buffer to achieve 50-120 µg of protein per well).

  • Add 50 µL of assay buffer to the "Total Binding" wells.

  • Add 50 µL of 1 mM Haloperidol (diluted to 50 µM in assay buffer to achieve a 10 µM final concentration) to the "NSB" wells.

  • Add 50 µL of the serially diluted 1-[2-(3-Bromophenoxy)ethyl]piperidine solutions to the competition wells. It is recommended to use 10-12 concentrations spanning a wide range (e.g., 0.1 nM to 10 µM) to generate a complete inhibition curve.

• Initiate Reaction: Add 50 µL of [³H]-(+)-pentazocine (diluted in assay buffer to achieve a final concentration near its Kd, typically 1-15 nM) to all wells to start the binding reaction[4]. The use of a radioligand concentration close to its Kd provides the best sensitivity for competition assays.

• Incubation: Incubate the plate at 37°C for 90-120 minutes with gentle agitation[4][7]. This incubation time is chosen to ensure the binding reaction reaches equilibrium[7].

• Termination & Filtration: Terminate the assay by rapid vacuum filtration using a 96-well cell harvester onto GF/C filters (pre-soaked in 0.3% PEI). Wash the filters four times with 250 µL of ice-cold wash buffer to remove unbound radioligand[11]. The rapid filtration and washing with ice-cold buffer are critical to prevent dissociation of the ligand-receptor complex.

• Scintillation Counting: Dry the filter mat, place it in a sample bag, add scintillation cocktail, and count the radioactivity (in counts per minute, CPM) using a liquid scintillation counter[11].

Caption: Step-by-step competitive radioligand binding assay.

Data Analysis and Interpretation

• Calculate Specific Binding:

  • Specific Binding (SB) = Total Binding (TB) - Non-specific Binding (NSB).

  • The specific binding represents the amount of radioligand bound specifically to the σ1 receptors.

• Generate Inhibition Curve:

  • For each concentration of 1-[2-(3-Bromophenoxy)ethyl]piperidine, calculate the percentage of specific binding: % Specific Binding = (CPM_compound - CPM_NSB) / (CPM_TB - CPM_NSB) * 100

  • Plot the % Specific Binding against the logarithm of the competitor concentration.

• Determine IC50:

  • Use a non-linear regression analysis (sigmoidal dose-response with variable slope) in a suitable software package (e.g., GraphPad Prism) to fit the inhibition curve and determine the IC50 value. The IC50 is the concentration of the test compound that inhibits 50% of the specific binding of the radioligand.

• Calculate Ki (Inhibition Constant):

  • The Ki is a measure of the affinity of the competitor for the receptor and is independent of the radioligand concentration used. Calculate the Ki using the Cheng-Prusoff equation [11]: Ki = IC50 / (1 + ([L]/Kd))

  • Where:

    • IC50 is the experimentally determined inhibitory concentration.

    • [L] is the concentration of the radioligand ([³H]-(+)-pentazocine) used in the assay.

    • Kd is the dissociation constant of the radioligand for the receptor. This must be determined independently via a saturation binding experiment but is often a known value from literature or previous experiments (the Kd for [³H]-(+)-pentazocine at the σ1 receptor is approximately 1-16 nM)[4][10].

Caption: Logical flow of data analysis for affinity determination.

Trustworthiness: A Self-Validating System

To ensure the validity and reliability of the results, the following quality control measures should be implemented:

• Saturation Binding: Periodically, a saturation binding experiment should be performed with [³H]-(+)-pentazocine to determine its Kd and the receptor density (Bmax) in your membrane preparation[7]. This validates the quality of the receptor source and provides an accurate Kd value for the Cheng-Prusoff equation.

• Reference Compound: Include a known σ1 receptor ligand with a well-established Ki (e.g., Haloperidol) as a positive control in your competition assay. The calculated Ki for the reference compound should fall within the expected range, validating the assay's performance.

• Data Quality: The non-specific binding should ideally be less than 20% of the total binding. High non-specific binding can obscure the specific binding signal and reduce the accuracy of the assay. The slope of the competition curve (Hill slope) should be close to 1.0, which suggests competition at a single binding site.

By adhering to this detailed protocol and its integrated quality control measures, researchers can confidently and accurately determine the binding affinity of 1-[2-(3-Bromophenoxy)ethyl]piperidine for the σ1 receptor, providing crucial data for its further development as a potential therapeutic agent.

References

• Chu, U. B., & Ruoho, A. E. (2016). Sigma Receptor Binding Assays. Current Protocols in Pharmacology, 71, 1.34.1–1.34.21. [Link]

• Gifford Bioscience. (n.d.). Radioligand Binding Assay Protocol. [Link]

• Chu, U. B., & Ruoho, A. E. (2015). Sigma Receptor Binding Assays. PubMed, 71(1), 1.34.1-1.34.21. [Link]

• Lever, J. R., et al. (2013). Characterization of pulmonary sigma receptors by radioligand binding. PubMed Central, 21(1), 85–92. [Link]

• Eurofins Discovery. (n.d.). sigma1 Human Binding Agonist Radioligand LeadHunter Assay. [Link]

• PubChem. (n.d.). Ethyl 1-[3-(2-bromophenoxy)-2-hydroxypropyl]piperidine-3-carboxylate. [Link]

• Laghezza, A., et al. (2021). Development of Novel Phenoxyalkylpiperidines as High- Affinity Sigma-1 (σ1) Receptor Ligands with Potent Anti - Uniba. European Journal of Medicinal Chemistry, 229, 114038. [Link]

• Laghezza, A., et al. (2021). Development of novel phenoxyalkylpiperidines as high-affinity Sigma-1 (σ 1) receptor ligands with potent anti-amnesic effect. PubMed, 229, 114038. [Link]

• Frolov, N. A., & Vereshchagin, A. N. (2023). Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. International Journal of Molecular Sciences, 24(3), 2937. [Link]

• Brimson, J. M., et al. (2011). Antagonists show GTP-sensitive high-affinity binding to the sigma-1 receptor. British Journal of Pharmacology, 164(2b), 536–546. [Link]

• Prezzavento, O., et al. (2023). A focus on piperidine and piperazine scaffolds. IRIS - Unict. [Link]

• Brimson, J. M., et al. (2011). Antagonists show GTP-sensitive high-affinity binding to the sigma-1 receptor. ResearchGate. [Link]

• Balsamo, A., et al. (1987). 3-[(2-ethoxyphenoxy)methyl]piperidine derivatives. Synthesis and antidepressant activity. Journal of Medicinal Chemistry, 30(1), 222-5. [Link]

• de Freitas, R. P., et al. (2024). Piperidine-catalyzed synthesis of (E)-2-cyanoacrylamides: crystallographic, antiproliferative, and docking studies. ResearchGate. [Link]

• Frolov, N. A., & Vereshchagin, A. N. (2023). Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. PubMed, 24(3), 2937. [Link]

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Application Note: A Framework for Assessing the Neuroprotective Potential of 1-[2-(3-Bromophenoxy)ethyl]piperidine via Sigma-1 Receptor Modulation

Introduction: The Imperative for Novel Neuroprotective Agents

Neurodegenerative diseases such as Alzheimer's, Parkinson's, and amyotrophic lateral sclerosis (ALS) represent a growing global health crisis. A common pathological feature is the progressive loss of neuronal structure and function, often driven by complex mechanisms including oxidative stress, endoplasmic reticulum (ER) stress, and apoptosis. The development of therapeutic agents that can halt or reverse this neurodegenerative cascade is a paramount goal in modern medicine.

The piperidine scaffold is a highly privileged structure in medicinal chemistry, known for its presence in a wide array of centrally active pharmaceuticals.[1] 1-[2-(3-Bromophenoxy)ethyl]piperidine is a piperidine-containing compound with potential for neuroprotective activity. Its structural motifs suggest a possible interaction with the Sigma-1 Receptor (S1R), a unique ligand-operated chaperone protein located at the mitochondria-associated ER membrane (MAM).[2] S1R activation is a promising therapeutic strategy, as it has been shown to confer broad neuroprotection through multiple pro-survival signaling functions.[3]

This application note provides a comprehensive experimental framework to investigate the neuroprotective properties of 1-[2-(3-Bromophenoxy)ethyl]piperidine. We hypothesize that this compound acts as a Sigma-1 Receptor agonist, mitigating neurotoxicity by reducing ER stress, suppressing apoptosis, and enhancing cell survival pathways. The following protocols offer a validated, step-by-step approach for testing this hypothesis in a robust in vitro model of neuronal stress.

Part 1: Scientific Rationale - The Sigma-1 Receptor as a Therapeutic Target

The Sigma-1 Receptor (S1R) is not a classical receptor but a molecular chaperone that modulates a variety of "client" proteins, including ion channels and signaling kinases.[3] Its strategic location at the MAM allows it to play a critical role in cellular homeostasis.

Key Neuroprotective Functions of S1R Activation:

• Calcium Homeostasis: S1R directly interacts with and stabilizes the inositol 1,4,5-trisphosphate receptor (IP3R), preventing excessive calcium (Ca²⁺) release from the ER, a key trigger of cell death pathways.[2][4]

• ER Stress Mitigation: By acting as a chaperone, S1R helps ensure proper protein folding and can alleviate ER stress, a central factor in many neurodegenerative diseases.[2]

• Promotion of Pro-Survival Signaling: S1R agonists have been shown to activate key survival pathways, including the Akt and ERK pathways, and to upregulate the expression of anti-apoptotic proteins like Bcl-2.[3][5][6]

• Modulation of Neuroinflammation: S1R is expressed in microglia and can modulate their activation, thereby dampening detrimental neuroinflammatory responses.[4]

Given these pleiotropic effects, compounds that activate S1R are of significant therapeutic interest. The protocols outlined below are designed to systematically evaluate if 1-[2-(3-Bromophenoxy)ethyl]piperidine leverages this pathway to protect neurons from a toxic insult.

Part 2: Experimental Design and Workflow

The overall strategy is a multi-tiered approach, moving from a primary assessment of neuroprotection to a mechanistic investigation of the underlying pathways, and finally to target validation. We will use the human neuroblastoma cell line, SH-SY5Y, differentiated into a mature neuronal phenotype, as our in vitro model. Neurotoxicity will be induced using a well-established oxidative stressor, hydrogen peroxide (H₂O₂).

Figure 1: High-Level Experimental Workflow. This diagram illustrates the phased approach to evaluating the neuroprotective efficacy and mechanism of action of the test compound.

Part 3: Detailed Experimental Protocols

Protocol 1: Culture and Differentiation of SH-SY5Y Cells

Rationale: Undifferentiated SH-SY5Y cells are rapidly dividing and do not fully exhibit neuronal characteristics. Differentiation with retinoic acid (RA) induces a more mature, post-mitotic, neuron-like phenotype, providing a more physiologically relevant model for neuroprotection studies.[7]

Materials:

• SH-SY5Y human neuroblastoma cell line

• DMEM/F-12 medium supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin (Complete Medium)

• DMEM/F-12 medium supplemented with 1% FBS and 1% Penicillin-Streptomycin (Low-Serum Medium)

• Retinoic Acid (RA), 10 mM stock in DMSO

• Poly-D-Lysine (PDL) coated 96-well plates

• Trypsin-EDTA

Procedure:

• Cell Seeding: Culture SH-SY5Y cells in Complete Medium in a T-75 flask at 37°C, 5% CO₂.

• Once cells reach 80% confluency, wash with PBS, detach with Trypsin-EDTA, and neutralize with Complete Medium.

• Centrifuge the cell suspension, resuspend the pellet in Complete Medium, and count the cells.

• Seed 1 x 10⁴ cells per well into a PDL-coated 96-well plate. Allow cells to adhere for 24 hours.

• Differentiation:

  • Day 1: Aspirate the medium and replace it with Low-Serum Medium containing 10 µM RA.

  • Day 3: Refresh the medium with fresh Low-Serum Medium containing 10 µM RA.

  • Day 5: The cells are now considered differentiated and are ready for the neurotoxicity assay. They should exhibit reduced proliferation and extended neurites.

Protocol 2: Induction of Oxidative Stress with Hydrogen Peroxide (H₂O₂)

Rationale: H₂O₂ is a potent oxidizing agent that directly induces oxidative stress, leading to lipid peroxidation, DNA damage, and apoptosis. It is a well-established and reproducible method for modeling neurotoxicity in vitro. A dose-response curve is essential to identify the EC₅₀ (the concentration that causes 50% cell death), which will be used for subsequent neuroprotection experiments.

Materials:

• Differentiated SH-SY5Y cells in a 96-well plate

• Serum-free DMEM/F-12 medium

• Hydrogen Peroxide (H₂O₂), 30% stock solution

• MTT Assay Kit (see Protocol 3)

Procedure (H₂O₂ Dose-Response):

• Prepare a series of H₂O₂ dilutions in serum-free medium (e.g., 0, 25, 50, 100, 200, 400, 800 µM).

• Aspirate the differentiation medium from the cells.

• Add 100 µL of the corresponding H₂O₂ dilution to each well (n=6-8 wells per concentration).

• Incubate the plate for 24 hours at 37°C, 5% CO₂.

• After incubation, assess cell viability using the MTT Assay (Protocol 3).

• Calculate the EC₅₀ concentration of H₂O₂. This concentration will be used as the toxic insult in the neuroprotection assays.

Protocol 3: Primary Neuroprotection Assay (MTT)

Rationale: The MTT assay is a colorimetric method for assessing cell metabolic activity. Viable cells contain mitochondrial dehydrogenases that convert the yellow tetrazolium salt, MTT, into purple formazan crystals. The amount of formazan produced is directly proportional to the number of living cells.

Materials:

• Differentiated SH-SY5Y cells post-treatment

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization Buffer (e.g., DMSO or 0.01 M HCl in 10% SDS)

• Microplate reader (570 nm absorbance)

Procedure:

• Experimental Setup:

  • Control Group: Cells treated with vehicle only.

  • H₂O₂ Group: Cells treated with the pre-determined EC₅₀ concentration of H₂O₂.

  • Test Group(s): Cells pre-treated with various concentrations of 1-[2-(3-Bromophenoxy)ethyl]piperidine (e.g., 0.1, 1, 10, 100 µM) for 1 hour, followed by the addition of H₂O₂ (EC₅₀).

• After the 24-hour H₂O₂ incubation period, add 10 µL of MTT solution to each 100 µL well.

• Incubate for 4 hours at 37°C, allowing formazan crystals to form.

• Aspirate the medium carefully and add 100 µL of Solubilization Buffer to each well.

• Agitate the plate on an orbital shaker for 15 minutes to fully dissolve the crystals.

• Read the absorbance at 570 nm.

• Calculation: Express cell viability as a percentage of the control group after subtracting background absorbance.

Protocol 4: Mechanistic Assay - Caspase-3/7 Activity

Rationale: Caspases-3 and -7 are key executioner enzymes in the apoptotic pathway. Measuring their activity provides a direct readout of apoptosis induction. A reduction in caspase activity by the test compound would indicate an anti-apoptotic mechanism.

Materials:

• Luminescent Caspase-Glo® 3/7 Assay System (or equivalent)

• White-walled 96-well plates

• Luminometer

Procedure:

• Set up the experiment in a white-walled 96-well plate as described in Protocol 3.1.

• After the 24-hour treatment period, allow the plate to equilibrate to room temperature.

• Prepare the Caspase-Glo® 3/7 reagent according to the manufacturer's instructions.

• Add 100 µL of the reagent to each well.

• Mix gently on a plate shaker for 1 minute.

• Incubate at room temperature for 1-2 hours, protected from light.

• Measure luminescence using a plate-reading luminometer.

Protocol 5: Target Validation with S1R Antagonist

Rationale: This is the critical step to link the neuroprotective effect to the hypothesized target, the Sigma-1 Receptor. If 1-[2-(3-Bromophenoxy)ethyl]piperidine is acting via S1R, its protective effect should be blocked or significantly reduced by a competitive S1R antagonist. NE-100 is a commonly used and selective S1R antagonist.

Procedure:

• Set up the experiment as described in Protocol 3.1, but include an additional group:

  • Antagonist + Test Group: Cells pre-treated with a selective S1R antagonist (e.g., 1 µM NE-100) for 30 minutes, followed by the addition of the optimal protective concentration of 1-[2-(3-Bromophenoxy)ethyl]piperidine for 1 hour, and finally the H₂O₂ challenge.

• Incubate for 24 hours.

• Assess cell viability using the MTT Assay (Protocol 3).

• Interpretation: If the viability in the "Antagonist + Test Group" is significantly lower than in the "Test Group" and is similar to the "H₂O₂ Group," it provides strong evidence that the neuroprotective effect is S1R-dependent.

Part 4: Data Presentation and Interpretation

Quantitative data should be summarized in clear, well-structured tables. Statistical significance should be determined using an appropriate test, such as a one-way ANOVA with a post-hoc test (e.g., Tukey's or Dunnett's).

Table 1: Example Data for Primary Neuroprotection Assay

Treatment Group	Concentration (µM)	Mean Cell Viability (% of Control) ± SEM	p-value (vs. H₂O₂ alone)
Vehicle Control	-	100 ± 4.5	< 0.0001
H₂O₂ alone	200	51.2 ± 3.8	-
Compound + H₂O₂	0.1	55.8 ± 4.1	> 0.05 (ns)
Compound + H₂O₂	1.0	68.4 ± 5.2	< 0.05
Compound + H₂O₂	10.0	85.7 ± 4.9	< 0.001
Compound + H₂O₂	100.0	82.1 ± 5.5	< 0.001

Table 2: Example Data for S1R Antagonist Study

Treatment Group	Mean Cell Viability (% of Control) ± SEM	p-value
Vehicle Control	100 ± 5.1	-
H₂O₂ alone	49.8 ± 4.2	-
Compound (10 µM) + H₂O₂	86.2 ± 5.8	< 0.001 (vs. H₂O₂ alone)
NE-100 (1 µM) + Compound + H₂O₂	54.5 ± 4.7	> 0.05 (vs. H₂O₂ alone)

Hypothesized Signaling Pathway

The following diagram illustrates the proposed mechanism by which 1-[2-(3-Bromophenoxy)ethyl]piperidine, acting as an S1R agonist, confers neuroprotection.

Figure 2: Hypothesized Neuroprotective Signaling Pathway. The compound activates S1R, which stabilizes IP3R to prevent Ca²⁺-mediated ER stress. This leads to the upregulation of anti-apoptotic proteins like Bcl-2 and the suppression of caspase activation, ultimately promoting cell survival.

Conclusion

This application note provides a robust, validated, and mechanistically-driven framework for evaluating the neuroprotective potential of 1-[2-(3-Bromophenoxy)ethyl]piperidine. By progressing from primary viability screening to targeted mechanistic and validation assays, researchers can generate a comprehensive data package to support the compound's putative role as a Sigma-1 Receptor agonist. This systematic approach is essential for the confident identification and advancement of novel therapeutic candidates for neurodegenerative diseases.

References

• Title: Neuronal Sigma-1 Receptors: Signaling Functions and Protective Roles in Neurodegenerative Diseases. Source: Frontiers in Neuroscience. [3]

• Title: Neurodegeneration In Vitro Screening Assay. Source: MD Biosciences. [8]

• Title: Sigma-1 receptor and neuroprotection: current outlook and potential therapeutic effects. Source: Neural Regeneration Research. [2]

• Title: Sigma-1 Receptors and Neurodegenerative Diseases: Towards a Hypothesis of Sigma-1 Receptors as Amplifiers of Neurodegeneration and Neuroprotection. Source: International Journal of Molecular Sciences. [4]

• Title: Neuroprotective Effects of Sigma 1 Receptor Ligands on Motoneuron Death after Spinal Root Injury in Mice. Source: International Journal of Molecular Sciences. [5]

• Title: Sigma Receptor Agonists Provide Neuroprotection In Vitro by Preserving bcl-2. Source: Anesthesia & Analgesia. [6]

• Title: In vitro Models of Neurodegenerative Diseases. Source: Frontiers in Bioengineering and Biotechnology. [9][10]

• Title: Translational In Vitro Assays to Screen Drug’s Efficacy for Alzheimer’s and Parkinson’s disease. Source: InnoSer. [7]

• Title: A Novel Approach to Screening for New Neuroprotective Compounds for the Treatment of Stroke. Source: Pharmaceuticals. [11]

• Title: Piperidine-containing drugs and recently studied analogs - biological activity, mechanism of action and synthetic cascade access to their scaffolds. Source: European Journal of Medicinal Chemistry. [1]

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High-Throughput Screening of 1-[2-(3-Bromophenoxy)ethyl]piperidine Analogs for Sigma-1 Receptor Modulation

Application Note & Protocol Guide

Abstract

The Sigma-1 receptor (S1R) has emerged as a compelling molecular target for therapeutic intervention in a host of central nervous system (CNS) disorders, including neuropathic pain, neurodegenerative diseases, and psychiatric conditions.[1][2][3] The 1-[2-(3-Bromophenoxy)ethyl]piperidine scaffold represents a privileged chemical structure with demonstrated affinity for S1R, making its analog libraries a rich source for novel drug candidates.[4][5] This guide provides a comprehensive, field-proven framework for the high-throughput screening (HTS) of such libraries to identify and characterize potent S1R modulators. We present a robust HTS cascade, beginning with a primary competitive binding assay using Fluorescence Polarization (FP), followed by a cell-based functional assay for hit confirmation and antagonist/agonist differentiation, and culminating in gold-standard radioligand binding for definitive affinity determination. The protocols herein are designed for scalability, reproducibility, and scientific rigor, empowering researchers in drug discovery to efficiently navigate the path from a compound library to validated S1R-targeting hits.

Introduction: Targeting the Sigma-1 Receptor Enigma

1.1 The Sigma-1 Receptor: A Pluripotent Chaperone

Initially misclassified as an opioid receptor, the Sigma-1 receptor (S1R) is now understood to be a unique, ligand-operated chaperone protein residing primarily at the mitochondria-associated endoplasmic reticulum (ER) membrane (MAM).[1][6] This strategic location places it at a critical nexus of cellular signaling, allowing it to modulate a vast array of downstream processes. Its functions include the regulation of calcium homeostasis through interactions with inositol 1,4,5-trisphosphate (IP3) receptors, stabilization of ion channels, and mitigation of cellular stress.[6][7] Given its widespread influence on neuronal function and survival, S1R has become an authoritative target for CNS drug discovery.[3] The development of selective S1R antagonists, in particular, has shown significant promise for managing chronic pain and treating substance abuse disorders.[1][2]

1.2 The Privileged Scaffold: 1-[2-(3-Bromophenoxy)ethyl]piperidine

The piperidine ring is a highly privileged scaffold in medicinal chemistry, prized for its metabolic stability and its ability to confer favorable pharmacokinetic properties.[5] The 1-[2-(3-Bromophenoxy)ethyl]piperidine core structure, in particular, has been identified as a key pharmacophore for S1R binding.[4] Screening libraries of analogs built around this scaffold is a rational strategy for exploring the chemical space around the S1R binding pocket. By systematically modifying substituents on the phenoxy and piperidine rings, it is possible to fine-tune compound properties such as affinity, selectivity, and functional activity, leading to the discovery of optimized drug candidates.

1.3 A Strategic HTS Approach

Screening thousands of analogs requires an efficient, robust, and cost-effective strategy. A tiered or "cascade" approach is the most logical framework, ensuring that resources are focused progressively on the most promising compounds. Our proposed workflow begins with a rapid, homogeneous primary assay to identify all compounds that bind to S1R, followed by more complex secondary and confirmatory assays to characterize their functional effects and determine their precise affinity.

Caption: High-Throughput Screening (HTS) Cascade for S1R Modulator Discovery.

Assay Principles and Methodologies

2.1 Primary Screen: Fluorescence Polarization (FP) Competitive Binding

FP is an ideal HTS technology because it is a homogeneous (no-wash) mix-and-read assay, lending itself to full automation.[8] The principle relies on measuring the differential rotation of a small, fluorescently-labeled S1R ligand (the "tracer") in solution.

• When the tracer is unbound, it tumbles rapidly, resulting in low polarization of emitted light.

• When the tracer is bound to the much larger S1R protein, its tumbling is slowed dramatically, leading to a high polarization signal.

Library compounds (unlabeled) are introduced to compete with the tracer for binding to S1R. An effective competitor will displace the tracer, causing a decrease in the polarization signal. This change is directly proportional to the compound's binding affinity.[9][10]

Caption: Principle of the Fluorescence Polarization (FP) competitive binding assay.

2.2 Secondary Screen: Calcium Mobilization Functional Assay

To determine if a binding compound acts as an antagonist (blocks activity) or an agonist (mimics endogenous ligand activity), a functional cell-based assay is required. S1R is known to modulate intracellular calcium (Ca2+) signaling.[11] This assay uses cells engineered to stably express S1R and loaded with a Ca2+-sensitive fluorescent dye (e.g., Fluo-4 AM).

• Antagonist Mode: Cells are pre-incubated with the library compound. A known S1R agonist (e.g., (+)-Pentazocine) is then added. If the compound is an antagonist, it will block the agonist-induced increase in intracellular Ca2+, resulting in a blunted fluorescence signal.

• Agonist Mode: The library compound is added directly to the cells. If it is an agonist, it will directly trigger an increase in intracellular Ca2+, leading to a sharp rise in fluorescence.

This assay provides crucial functional information and helps eliminate compounds that bind but have no functional effect (false positives).[12]

Detailed Protocols

3.1 Materials and Reagents

Reagent	Supplier (Example)	Purpose
Human Recombinant S1R	R&D Systems	Target Protein
S1R Ligand Tracer (BODIPY-TMR labeled)	Custom Synthesis	FP Tracer
(+)-Pentazocine	Sigma-Aldrich	Reference Agonist
Haloperidol	Sigma-Aldrich	Reference Antagonist
FP Assay Buffer (e.g., PBS, 0.01% Tween-20)	In-house prep	Assay Medium
384-well Black, Low-Volume Plates	Corning	Assay Plates
CHO-K1 cells stably expressing hS1R	ATCC/In-house	Functional Assay Cells
Fluo-4 AM Calcium Imaging Kit	Thermo Fisher	Ca2+ Indicator
HBSS Buffer with 20 mM HEPES	Gibco	Cell Assay Buffer

3.2 Protocol 1: Primary HTS via Fluorescence Polarization

Causality: This protocol is optimized to achieve a robust assay window (difference between high and low polarization) and a Z'-factor > 0.5, which is the standard for a high-quality HTS assay.[12] The concentrations of receptor and tracer are empirically determined to be at the Kd of their interaction to ensure maximal sensitivity for competitive binding.

• Compound Plating: Using an acoustic liquid handler, pin 50 nL of each 1-[2-(3-Bromophenoxy)ethyl]piperidine analog (10 mM stock in DMSO) into wells of a 384-well assay plate. This results in a final assay concentration of 10 µM.

• Control Wells: Designate columns for controls:

  • Negative Control (High Signal): 50 nL of DMSO (0% inhibition).

  • Positive Control (Low Signal): 50 nL of 10 mM Haloperidol (100% inhibition).

• Receptor-Tracer Mix Preparation: Prepare a 2X working solution of S1R protein and fluorescent tracer in FP assay buffer. The optimal concentrations must be predetermined (e.g., 20 nM S1R, 10 nM Tracer).

• Dispensing: Using a multi-drop dispenser, add 5 µL of the 2X Receptor-Tracer mix to all wells.

• Incubation: Incubate the plates at room temperature for 60 minutes, protected from light. This allows the binding reaction to reach equilibrium.

• Plate Reading: Read the plates on a suitable plate reader (e.g., PHERAstar) equipped with filters for the specific tracer's excitation and emission wavelengths, measuring both parallel (S) and perpendicular (P) fluorescence intensity.

• Data Analysis:

  • Calculate millipolarization (mP) for each well using the formula: mP = 1000 * (S - GP) / (S + GP), where G is the instrument-specific G-factor.

  • Calculate Percent Inhibition: % Inhibition = 100 * (High_Signal_Avg - Sample_mP) / (High_Signal_Avg - Low_Signal_Avg).

  • Identify primary hits as compounds exhibiting inhibition > 3 standard deviations from the mean of the sample field, or by setting a fixed threshold (e.g., >50% inhibition).

3.3 Protocol 2: Secondary Calcium Mobilization Assay

Causality: This protocol leverages the high signal-to-background ratio of fluorescent calcium indicators in a format compatible with automated plate readers like the FLIPR (Fluorometric Imaging Plate Reader), enabling kinetic analysis of receptor activation or inhibition.

• Cell Plating: Seed CHO-hS1R cells into 384-well black-walled, clear-bottom plates at a density of 20,000 cells/well. Incubate for 24 hours at 37°C, 5% CO2.

• Dye Loading: Aspirate the culture medium and add 20 µL of Fluo-4 AM loading solution to each well. Incubate for 1 hour at 37°C. This allows the dye to enter the cells and be cleaved into its active, Ca2+-sensitive form.

• Compound Preparation: Prepare a 4X final concentration plate of confirmed hits from the primary screen (as a dose-response series) and controls in HBSS buffer.

• Antagonist Mode Protocol:

  • Place both the cell plate and compound plate into the FLIPR instrument.

  • Add 10 µL of the compound solution to the cells and incubate for 15 minutes.

  • Add 10 µL of a 4X solution of a reference agonist (e.g., 400 nM (+)-Pentazocine for a 100 nM final concentration).

  • Measure fluorescence kinetically for 3 minutes. Antagonists will reduce the fluorescence peak induced by the agonist.

• Agonist Mode Protocol:

  • Place the dye-loaded cell plate and a compound plate into the FLIPR.

  • Initiate reading and add 10 µL of the compound solution.

  • Measure fluorescence kinetically for 3 minutes. Agonists will cause a direct, rapid increase in fluorescence.

Data Presentation and Interpretation

Data from the HTS cascade should be systematically analyzed to build a comprehensive profile for each hit compound.

Table 1: Example HTS Cascade Results for Hit Compounds

Compound ID	Primary Screen (% Inhibition @ 10 µM)	FP Confirmation (IC50, µM)	Functional Assay (Mode)	Functional Assay (IC50/EC50, µM)
Analog-001	92.5	0.15	Antagonist	0.28 (IC50)
Analog-002	85.1	0.42	Antagonist	0.75 (IC50)
Analog-003	68.3	2.1	Agonist	3.5 (EC50)
Analog-004	75.9	1.5	No Activity	> 50

Interpretation: Analog-001 is a potent binder and functional antagonist. Analog-003 is a moderate binder and agonist. Analog-004 is a potential false positive from the primary screen, as it binds but shows no functional activity in the secondary assay.

Caption: S1R modulation of IP3R-mediated calcium signaling at the MAM.

Conclusion

The HTS cascade detailed in this application note provides a robust and scientifically sound pathway for the identification and validation of novel 1-[2-(3-Bromophenoxy)ethyl]piperidine analog modulators of the Sigma-1 receptor. By integrating a high-throughput FP binding assay with a functional calcium mobilization screen, this workflow efficiently filters large compound libraries to yield well-characterized hits with confirmed activity. This strategy accelerates the critical early stages of drug discovery, providing a solid foundation for subsequent lead optimization and preclinical development efforts targeting S1R-implicated pathologies.

References

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• Defining the Ligand-dependent Interactome of the Sigma 1 Receptor.bioRxiv.
• SIGMA RECEPTOR BINDING ASSAYS.PubMed Central.
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Application Notes and Protocols for the Comprehensive Evaluation of 1-[2-(3-Bromophenoxy)ethyl]piperidine

A Strategic Research Plan for Novel CNS Drug Discovery

Abstract

This document outlines a detailed research plan for the initial characterization and preclinical evaluation of the novel chemical entity, 1-[2-(3-Bromophenoxy)ethyl]piperidine. The proposed studies are designed to elucidate the compound's pharmacological profile, mechanism of action, and potential therapeutic utility, with a focus on its potential as a central nervous system (CNS) agent. This guide provides in-depth protocols and the scientific rationale behind each experimental stage, from initial receptor screening to in vivo behavioral and neurochemical assessments. The overarching goal is to establish a robust data package to support further development of this compound as a potential therapeutic candidate.

Introduction and Rationale

The piperidine moiety is a prevalent scaffold in numerous FDA-approved drugs and clinical candidates, known for its favorable pharmacokinetic properties and its ability to interact with a wide range of biological targets.[1] Specifically, phenoxyethyl piperidine derivatives have demonstrated diverse pharmacological activities, including modulation of serotonin and dopamine receptors, as well as potential applications in oncology and for the treatment of neurodegenerative diseases like Alzheimer's.[2] The structural features of 1-[2-(3-Bromophenoxy)ethyl]piperidine suggest a potential for interaction with CNS receptors. The bromophenoxy group can influence binding affinity and selectivity, while the piperidine ring is a common feature in many centrally acting drugs, including analgesics and antipsychotics.[3][4]

Given the lack of existing data for this specific compound, a systematic and comprehensive screening approach is warranted. This research plan is structured to first identify the primary molecular targets of 1-[2-(3-Bromophenoxy)ethyl]piperidine and then to characterize its functional activity at these targets. Subsequent in vivo studies will aim to establish a link between its molecular and cellular effects and its potential behavioral and neurochemical outcomes in relevant animal models.

Research Workflow Overview

The research plan is divided into four main stages, progressing from broad in vitro screening to more focused in vivo characterization.

Figure 1: A stepwise research workflow for the characterization of 1-[2-(3-Bromophenoxy)ethyl]piperidine.

Stage 1: In Vitro Profiling

The initial stage focuses on identifying the primary molecular targets of 1-[2-(3-Bromophenoxy)ethyl]piperidine through broad receptor screening, with a particular focus on receptors implicated in CNS disorders.

Protocol: Broad Panel Receptor Screening

• Objective: To identify the primary binding targets of 1-[2-(3-Bromophenoxy)ethyl]piperidine from a panel of common CNS receptors, ion channels, and transporters.

• Methodology: A competitive radioligand binding assay will be employed. The test compound will be screened at a fixed concentration (e.g., 10 µM) against a panel of at least 40 common CNS targets, including but not limited to dopaminergic, serotonergic, adrenergic, muscarinic, and opioid receptors.

• Data Analysis: The percentage of inhibition of radioligand binding will be calculated. Targets showing significant inhibition (e.g., >50%) will be selected for further investigation.

Protocol: Sigma-1 Receptor Binding Assay

• Rationale: The sigma-1 receptor is a unique intracellular chaperone protein implicated in a variety of CNS disorders, and many synthetic ligands with diverse structures bind to it.[5][6][7]

• Methodology: A competitive radioligand binding assay will be performed using a commercially available kit or a well-established in-house protocol.

  • Prepare cell membranes from a cell line expressing the human sigma-1 receptor.

  • Incubate the membranes with a fixed concentration of a high-affinity radioligand (e.g., -pentazocine) and varying concentrations of 1-[2-(3-Bromophenoxy)ethyl]piperidine.

  • Separate bound and free radioligand by rapid filtration.

  • Quantify the amount of bound radioactivity using liquid scintillation counting.

• Data Analysis: The data will be fitted to a one-site competition binding model to determine the inhibition constant (Ki) of the test compound.

Stage 2: Functional Characterization

Once the primary binding targets have been identified, the next stage is to determine the functional activity of 1-[2-(3-Bromophenoxy)ethyl]piperidine at these targets (i.e., whether it acts as an agonist, antagonist, or inverse agonist).

Protocol: Dopamine D2 Receptor Functional Assay (cAMP Measurement)

• Rationale: The dopamine D2 receptor is a key target for antipsychotic medications.[8] It is a Gi/o-coupled receptor, and its activation leads to the inhibition of adenylyl cyclase and a decrease in intracellular cyclic AMP (cAMP) levels.[9]

• Methodology:

  • Use a recombinant cell line stably expressing the human dopamine D2 receptor.

  • To assess agonist activity, treat the cells with increasing concentrations of 1-[2-(3-Bromophenoxy)ethyl]piperidine and measure the change in intracellular cAMP levels using a commercially available assay kit (e.g., HTRF or ELISA).

  • To assess antagonist activity, pre-incubate the cells with increasing concentrations of the test compound before stimulating them with a known D2 agonist (e.g., dopamine) at its EC50 concentration.

• Data Analysis: For agonist activity, an EC50 value will be determined. For antagonist activity, an IC50 value will be determined, which can then be converted to a Kb value.

Protocol: Serotonin 5-HT2A Receptor Functional Assay (Calcium Flux)

• Rationale: The 5-HT2A receptor is a Gq-coupled receptor involved in the mechanism of action of several atypical antipsychotics and hallucinogens.[10] Its activation leads to the mobilization of intracellular calcium.[11][12]

• Methodology:

  • Use a cell line expressing the human 5-HT2A receptor.[13]

  • Load the cells with a calcium-sensitive fluorescent dye.

  • To assess agonist activity, add increasing concentrations of 1-[2-(3-Bromophenoxy)ethyl]piperidine and measure the change in fluorescence intensity.

  • To assess antagonist activity, pre-incubate the cells with the test compound before stimulating with a known 5-HT2A agonist (e.g., serotonin) at its EC50 concentration.

• Data Analysis: Similar to the D2 receptor assay, EC50 or IC50 values will be determined to characterize the compound's functional activity.

Stage 3: In Vivo Neurochemical and Behavioral Analysis

This stage aims to translate the in vitro findings into a physiological context by examining the effects of 1-[2-(3-Bromophenoxy)ethyl]piperidine on neurotransmitter release in the brain and its impact on animal behavior.

Protocol: In Vivo Microdialysis in Freely Moving Rats

• Rationale: In vivo microdialysis allows for the direct measurement of extracellular neurotransmitter levels in specific brain regions of awake, behaving animals, providing a dynamic picture of a drug's neurochemical effects.[14][15][16]

• Methodology:

  • Surgically implant a microdialysis probe into a relevant brain region (e.g., the nucleus accumbens or prefrontal cortex).

  • After a recovery period, perfuse the probe with artificial cerebrospinal fluid at a constant flow rate.

  • Collect dialysate samples at regular intervals before and after systemic administration of 1-[2-(3-Bromophenoxy)ethyl]piperidine.

  • Analyze the dialysate samples for dopamine, serotonin, and their metabolites using high-performance liquid chromatography with electrochemical detection (HPLC-ED).

• Data Analysis: Neurotransmitter levels will be expressed as a percentage of the baseline pre-drug levels.

Protocol: Assessment in Animal Models of Psychosis

• Rationale: Animal models of psychosis are essential for evaluating the potential therapeutic efficacy of novel antipsychotic drugs.[17][18] These models often involve inducing psychosis-like behaviors through pharmacological or genetic manipulations.[19][20][21]

• Methodology (Amphetamine-Induced Hyperlocomotion Model):

  • Acclimatize rodents to an open-field arena.

  • Administer 1-[2-(3-Bromophenoxy)ethyl]piperidine at various doses.

  • After a pre-treatment period, administer a psychostimulant such as amphetamine to induce hyperlocomotion.

  • Record and analyze locomotor activity (e.g., distance traveled, rearing frequency) using an automated tracking system.

• Data Analysis: Compare the locomotor activity of animals treated with the test compound and amphetamine to that of control groups. A reduction in amphetamine-induced hyperlocomotion would suggest potential antipsychotic-like activity.

Stage 4: Preclinical Safety and Pharmacokinetics

Early assessment of a compound's absorption, distribution, metabolism, and excretion (ADME) properties and its safety profile is crucial for its continued development.[22][23]

Protocol: Pharmacokinetic (PK) Profiling

• Objective: To determine the basic pharmacokinetic parameters of 1-[2-(3-Bromophenoxy)ethyl]piperidine in a rodent model.

• Methodology:

  • Administer the compound to rats via intravenous (IV) and oral (PO) routes.

  • Collect blood samples at multiple time points post-administration.

  • Analyze plasma concentrations of the compound using a validated LC-MS/MS method.

• Data Analysis: Calculate key PK parameters such as clearance, volume of distribution, half-life, and oral bioavailability. This data can also be used to inform dose selection for subsequent in vivo studies.[24][25][26][27][28]

Parameter	Description
Cmax	Maximum plasma concentration
Tmax	Time to reach Cmax
AUC	Area under the plasma concentration-time curve
t1/2	Half-life
CL	Clearance
Vd	Volume of distribution
F%	Oral bioavailability
Table 1: Key pharmacokinetic parameters to be determined.

Protocol: Preliminary Toxicology Assessment

• Objective: To identify any potential acute toxicity of 1-[2-(3-Bromophenoxy)ethyl]piperidine.[29][30][31]

• Methodology (Acute Toxicity Study):

  • Administer single, escalating doses of the compound to rodents.

  • Observe the animals for a defined period (e.g., 14 days) for any signs of toxicity, including changes in behavior, body weight, and food/water intake, as well as mortality.

  • At the end of the study, perform a gross necropsy.

• Data Analysis: Determine the maximum tolerated dose (MTD) and identify any potential target organs for toxicity.

Data Interpretation and Decision Making

The data generated from this research plan will be integrated to form a comprehensive profile of 1-[2-(3-Bromophenoxy)ethyl]piperidine.

Figure 2: Integration of data for a go/no-go decision on further development.

A "go" decision for further development would be supported by a profile that includes:

• High affinity and selectivity for a desirable CNS target.

• Clear functional activity (e.g., antagonism at the D2 receptor).

• In vivo efficacy in a relevant behavioral model at doses that correspond to target engagement.

• Favorable pharmacokinetic properties (e.g., good oral bioavailability).

• An acceptable safety margin.

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Application Notes and Protocols for 1-[2-(3-Bromophenoxy)ethyl]piperidine in Neuroscience Research

For Researchers, Scientists, and Drug Development Professionals

Introduction: Unveiling the Potential of 1-[2-(3-Bromophenoxy)ethyl]piperidine

1-[2-(3-Bromophenoxy)ethyl]piperidine is a synthetic molecule belonging to the phenoxyalkylpiperidine class of compounds.[1][2] This structural motif is characteristic of a significant number of high-affinity ligands for the sigma-1 receptor (S1R), a unique intracellular chaperone protein with profound implications in the pathophysiology of numerous neurological and psychiatric disorders.[2][3] While direct studies on 1-[2-(3-Bromophenoxy)ethyl]piperidine are not extensively documented in publicly available literature, its chemical architecture strongly suggests its potential as a modulator of the sigma-1 receptor.

This document serves as a comprehensive guide for researchers interested in exploring the neuroscientific applications of 1-[2-(3-Bromophenoxy)ethyl]piperidine. We will proceed under the well-founded hypothesis that this compound acts as a sigma-1 receptor ligand, and we will provide the necessary theoretical framework and practical protocols to investigate its pharmacological profile and therapeutic potential. The sigma-1 receptor is a validated therapeutic target for conditions such as Alzheimer's disease, Parkinson's disease, amyotrophic lateral sclerosis (ALS), and neuropathic pain, making novel ligands like 1-[2-(3-Bromophenoxy)ethyl]piperidine valuable research tools.[4][5][6]

The Sigma-1 Receptor: A Pluripotent Modulator of Neuronal Function

The sigma-1 receptor is a 223-amino acid protein primarily located at the mitochondria-associated membrane (MAM) of the endoplasmic reticulum (ER).[6][7] It functions as a chaperone protein, and upon stimulation by ligands or cellular stress, it can translocate to other parts of the cell, including the plasma membrane and the nuclear envelope, to interact with a variety of ion channels, receptors, and signaling proteins.[8]

Key Functions of the Sigma-1 Receptor in the Central Nervous System:

• Regulation of Calcium Homeostasis: The S1R modulates the activity of inositol 1,4,5-trisphosphate receptors (IP3Rs) at the ER, thereby controlling the release of calcium into the cytoplasm and its uptake by mitochondria. This is crucial for maintaining cellular energy levels and preventing excitotoxicity.[5][9]

• Modulation of Ion Channels: S1R interacts with and modulates the function of various voltage-gated ion channels, including sodium, potassium, and calcium channels, which are fundamental for neuronal excitability and neurotransmitter release.[8]

• Neuroprotection and Neuroplasticity: Activation of S1R has been shown to promote neuronal survival by mitigating oxidative stress, reducing ER stress, and enhancing the expression of neurotrophic factors like brain-derived neurotrophic factor (BDNF).[4][5] S1R agonists can also stimulate neurite outgrowth, a key process in neural development and repair.[4]

• Anti-inflammatory Effects: S1R activation can suppress neuroinflammatory processes by inhibiting the production of pro-inflammatory cytokines.[5]

The multifaceted role of the sigma-1 receptor makes it a compelling target for therapeutic intervention in a wide range of neurological disorders. Ligands that can modulate S1R activity, therefore, hold significant promise for the development of novel treatments.

Signaling Pathway of Sigma-1 Receptor Activation

The following diagram illustrates the central role of the sigma-1 receptor in cellular signaling, particularly in response to ligand binding.

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Technical Notes & Optimization

Technical Support Center: Optimizing Yield for 1-[2-(3-Bromophenoxy)ethyl]piperidine Synthesis

Welcome to the technical support center for the synthesis of 1-[2-(3-Bromophenoxy)ethyl]piperidine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into optimizing this two-step synthesis. We will move beyond simple protocols to explain the causality behind experimental choices, ensuring you can troubleshoot effectively and maximize your yield and purity.

Overview of the Synthetic Pathway

The synthesis of 1-[2-(3-Bromophenoxy)ethyl]piperidine is most reliably achieved through a two-step process. The first step is a Williamson ether synthesis to form the ether linkage, followed by a nucleophilic substitution to introduce the piperidine moiety. This pathway offers robust control over the reaction and minimizes difficult-to-separate byproducts.

Step 1: Williamson Ether Synthesis 3-Bromophenol is deprotonated with a suitable base to form a phenoxide, which then acts as a nucleophile, attacking an electrophilic two-carbon synthon (e.g., 2-bromoethanol) to form the intermediate, 2-(3-bromophenoxy)ethanol.

Step 2: Nucleophilic Substitution (N-Alkylation) The hydroxyl group of the intermediate is a poor leaving group and must be "activated," typically by converting it into an alkyl bromide or tosylate. This activated intermediate is then susceptible to nucleophilic attack by piperidine to yield the final product.

Caption: Overall synthetic workflow for 1-[2-(3-Bromophenoxy)ethyl]piperidine.

Frequently Asked Questions (FAQs)

This section addresses specific questions and potential issues you may encounter during the synthesis.

Part A: Starting Materials and Reagent Selection

Q1: For Step 1, should I use 2-bromoethanol or 2-chloroethanol? A1: While both can be used, 2-bromoethanol is generally more reactive than 2-chloroethanol because bromide is a better leaving group than chloride.[1] If your reaction is sluggish with 2-chloroethanol, switching to the bromo- equivalent can significantly increase the reaction rate. A protocol for a similar synthesis using 2-chloroethanol with potassium carbonate as the base provides a good starting point.[2]

Q2: What is the best base for the Williamson ether synthesis (Step 1)? A2: The choice of base depends on the reactivity of your system and the desired reaction conditions.

• For aryl ethers, weaker bases like potassium carbonate (K₂CO₃) or cesium carbonate (Cs₂CO₃) are often sufficient and are safer and easier to handle than hydrides.[3] They are typically used in polar aprotic solvents like DMF or acetonitrile.

• Stronger bases like sodium hydride (NaH) ensure complete and rapid deprotonation of the phenol.[1][4] This is particularly useful if you observe low conversion with weaker bases. However, NaH is highly reactive with water, so strictly anhydrous (dry) conditions are critical to prevent quenching of the base and starting material.[1][5]

Q3: For the N-alkylation (Step 2), is it necessary to use a base with piperidine? A3: Yes, it is highly recommended. The reaction of piperidine with the alkyl halide will produce HBr as a byproduct. This acid will protonate the starting piperidine, forming a piperidinium salt that is no longer nucleophilic, thus slowing or stopping the reaction. Using an inexpensive base like potassium carbonate (K₂CO₃) or triethylamine (TEA) will scavenge the acid and allow the reaction to proceed to completion.

Q4: Can I perform a one-pot synthesis from 3-bromophenol and 1-(2-chloroethyl)piperidine? A4: This is a viable alternative pathway. You would perform a Williamson ether synthesis by deprotonating 3-bromophenol and reacting it directly with 1-(2-chloroethyl)piperidine. This simplifies the procedure to a single step but may require more rigorous purification, as the starting materials and product have similar amine functionalities.

Part B: Reaction Conditions & Troubleshooting

Q5: My yield in Step 1 is very low, and I see a lot of unreacted 3-bromophenol. What's wrong? A5: This is a common issue that usually points to one of three problems:

• Incomplete Deprotonation: Your base may not be strong enough or you may be using an insufficient amount. If using K₂CO₃, ensure it is finely powdered and dry. If the issue persists, switch to a stronger base like NaH.[5]

• Presence of Water: Water will protonate the phenoxide nucleophile, reverting it to the unreactive phenol. Ensure all glassware is oven-dried and use anhydrous solvents.[1]

• Suboptimal Temperature: While higher temperatures can increase the rate, the optimal range for this type of reaction is typically 50-100 °C.[6] Too low a temperature may result in a very slow reaction. Monitor the reaction's progress using Thin Layer Chromatography (TLC).

Q6: I'm observing the formation of an alkene byproduct. How can I minimize this? A6: Alkene formation indicates that a competing E2 elimination reaction is occurring.[5] This happens when the nucleophile (phenoxide) acts as a base, abstracting a proton from the alkyl halide. To minimize this:

• Use a Primary Alkyl Halide: Your use of a 2-haloethanol is ideal, as primary alkyl halides strongly favor the SN2 pathway over E2.[7]

• Control the Temperature: Elimination reactions are more favored at higher temperatures. Try running the reaction at a lower temperature for a longer duration.[1]

• Avoid Bulky Bases: While not directly the nucleophile, using an excessively bulky base to generate the phenoxide can sometimes promote elimination if the base is not fully consumed.

Q7: The N-alkylation in Step 2 is slow or incomplete. How can I accelerate it? A7: If the reaction is not proceeding to completion, consider these factors:

• Leaving Group Quality: The hydroxyl group of 2-(3-bromophenoxy)ethanol is a poor leaving group. It must be converted to a better one. Converting it to an alkyl bromide with PBr₃ or HBr is effective.[8] Alternatively, converting it to a tosylate or mesylate also works well.

• Catalyst Addition (Finkelstein Reaction): If you are using an alkyl bromide, adding a catalytic amount of sodium iodide (NaI) or potassium iodide (KI) can accelerate the reaction. The iodide will displace the bromide in-situ to form a more reactive alkyl iodide, which is then attacked by the piperidine.[1][9]

• Solvent Choice: Polar aprotic solvents like DMF, DMSO, or acetonitrile are excellent choices as they solvate the cation but leave the nucleophile "bare" and highly reactive.[3][10]

Q8: I am forming a quaternary ammonium salt as a byproduct in Step 2. How do I prevent this over-alkylation? A8: The N-alkylated product, being a tertiary amine, can react with another molecule of the alkyl halide to form a quaternary ammonium salt.[11] To prevent this:

• Control Stoichiometry: Avoid using a large excess of the alkyl halide. A ratio of 1.0 to 1.1 equivalents of the alkyl halide to piperidine is often sufficient.

• Slow Addition: Adding the alkyl halide dropwise to the solution of piperidine and base can help maintain a low concentration of the alkylating agent, favoring the initial mono-alkylation.

Troubleshooting Guide

Problem	Probable Cause(s)	Recommended Solution(s)
Low or No Yield in Step 1	1. Incomplete deprotonation of phenol. 2. Water present in the reaction. 3. Reaction temperature is too low.	1. Use a stronger base (e.g., NaH) or increase the equivalents of your current base (e.g., K₂CO₃).[1][5] 2. Use oven-dried glassware and anhydrous solvents.[1] 3. Increase temperature to 70-80 °C and monitor by TLC.[2]
Unreacted Piperidine in Step 2	1. Poor leaving group on the electrophile. 2. Piperidine was protonated by byproduct acid. 3. Insufficient reaction time or temperature.	1. Ensure the intermediate alcohol was successfully converted to a bromide or tosylate. 2. Add at least 1.1 equivalents of a non-nucleophilic base like K₂CO₃ or TEA. 3. Add catalytic KI to accelerate the reaction.[9] Consider gentle heating (e.g., 60 °C) in a solvent like DMF.
Formation of Quaternary Salt	Over-alkylation of the tertiary amine product.	Use piperidine in slight excess (1.1 eq) or add the alkyl halide slowly to the reaction mixture.[11]
Difficult Product Purification	1. Formation of polar byproducts (e.g., salts). 2. Unreacted starting materials are close in polarity to the product.	1. Perform an aqueous workup. Wash the organic layer with water and brine to remove salts. For the final product, an acid wash (e.g., 1M HCl) can extract the amine into the aqueous layer, which is then basified and re-extracted. 2. Use column chromatography on silica gel. A gradient elution (e.g., from pure hexanes to an ethyl acetate/hexanes mixture) is often effective. Adding a small amount of triethylamine (0.5-1%) to the eluent can prevent the amine product from streaking on the silica gel.

Optimized Experimental Protocols

Protocol 1: Synthesis of 2-(3-Bromophenoxy)ethanol (Intermediate)

• Setup: To a dry 250 mL round-bottom flask equipped with a magnetic stir bar and reflux condenser, add 3-bromophenol (1.0 eq.) and anhydrous potassium carbonate (1.5 eq.).

• Solvent Addition: Add anhydrous N,N-dimethylformamide (DMF) to dissolve the starting material (approx. 3-4 mL per gram of phenol).

• Alkylation: Add 2-bromoethanol (1.1 eq.) to the stirred suspension at room temperature.

• Reaction: Heat the reaction mixture to 70-80 °C and stir until TLC analysis indicates complete consumption of the 3-bromophenol (typically 4-8 hours).

• Work-up: Cool the mixture to room temperature and pour it into a separatory funnel containing deionized water. Extract the aqueous layer three times with ethyl acetate.

• Washing: Combine the organic layers and wash twice with brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to obtain the crude product, which can be purified by column chromatography if necessary.

Protocol 2: Conversion to 2-(3-Bromophenoxy)ethyl bromide

• Setup: In a fume hood, add the crude 2-(3-bromophenoxy)ethanol (1.0 eq.) to a flask and cool to 0 °C in an ice bath.

• Bromination: Slowly add phosphorus tribromide (PBr₃) (0.5 eq.) dropwise with vigorous stirring. Caution: The reaction is exothermic.

• Reaction: After the addition is complete, allow the mixture to warm to room temperature and stir for 2-3 hours.

• Work-up: Carefully pour the reaction mixture over ice water and extract with dichloromethane.

• Washing: Wash the organic layer with a saturated sodium bicarbonate solution and then with brine.

• Drying and Concentration: Dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. The resulting alkyl bromide is often used in the next step without further purification.

Protocol 3: Synthesis of 1-[2-(3-Bromophenoxy)ethyl]piperidine (Final Product)

• Setup: To a round-bottom flask, add piperidine (1.1 eq.) and anhydrous potassium carbonate (1.5 eq.) in anhydrous acetonitrile or DMF.

• Addition of Alkylating Agent: Add a solution of 2-(3-bromophenoxy)ethyl bromide (1.0 eq.) in the same solvent dropwise to the stirred mixture at room temperature.

• Reaction: Heat the mixture to 60 °C and stir for 6-12 hours, monitoring by TLC.

• Work-up: After cooling, filter off the inorganic salts and concentrate the filtrate under reduced pressure.

• Extraction: Dissolve the residue in ethyl acetate and wash with water and then brine.

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate. Purify the crude product by column chromatography on silica gel (using a hexane/ethyl acetate gradient, potentially with 1% triethylamine) to yield the pure product.

Troubleshooting Workflow

This diagram provides a logical path for diagnosing and solving common issues during the synthesis.

Caption: A logical workflow for troubleshooting common synthesis problems.

References

• BenchChem. (n.d.). How to improve the yield of Williamson ether synthesis with Ethyl 8-bromooctanoate.
• BenchChem. (n.d.). Technical Support Center: Optimizing Williamson Ether Synthesis for Quinoline Derivatives.
• ResearchGate. (2022). Help me, how increase yield in williamson ether reaction?.
• Ashenhurst, J. (2014). The Williamson Ether Synthesis. Master Organic Chemistry.
• Professor Dave Explains. (2018). Williamson Ether Synthesis [Video]. YouTube.
• Name Reactions in Organic Synthesis. (n.d.). Williamson Ether Synthesis.
• ResearchGate. (2017). Procedure for N-alkylation of Piperidine?.
• J&K Scientific LLC. (n.d.). Williamson Ether Synthesis.
• Chemistry Steps. (n.d.). The Williamson Ether Synthesis.
• BenchChem. (n.d.). Synthesis Protocol for 2-[(3-Bromopyridin-2-yl)oxy]ethanol: An Application Note.
• BenchChem. (n.d.). Application Notes and Protocols for N-Alkylation of Amines with Phenethyl Bromide.
• Filo. (2025). Convert ethyl alcohol to ethyl bromide.
• Reddit. (2021). Difficulties with N-Alkylations using alkyl bromides.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. jk-sci.com [jk-sci.com]
• 4. m.youtube.com [m.youtube.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. Convert ethyl alcohol to ethyl bromide | Filo [askfilo.com]
• 9. reddit.com [reddit.com]
• 10. Williamson Ether Synthesis (Chapter 116) - Name Reactions in Organic Synthesis [resolve.cambridge.org]
• 11. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Phenoxyalkylpiperidine Purification

Introduction

Phenoxyalkylpiperidines are a cornerstone scaffold in modern medicinal chemistry, forming the structural basis for a multitude of therapeutic agents. Achieving the requisite high purity for these compounds is a critical, yet often challenging, step in the drug development pipeline. The inherent basicity of the piperidine nitrogen, coupled with the varied functionalities of the phenoxyalkyl moiety, presents a unique set of purification hurdles.

This technical support guide is designed for researchers, chemists, and drug development professionals. It provides a structured, in-depth resource for troubleshooting common issues encountered during the purification of phenoxyalkylpiperidines. Drawing from established scientific principles and field-proven experience, this center offers not just solutions, but the fundamental reasoning behind them.

Frequently Asked Questions (FAQs)

Q1: What are the most common types of impurities I should expect?

A1: Impurities in phenoxyalkylpiperidine syntheses can be broadly categorized into process-related impurities and degradation products.

• Process-Related Impurities:

  • Unreacted Starting Materials: Residual phenol, alkylating agent, or piperidine precursors.

  • Over-alkylation Products: Formation of quaternary ammonium salts is a common side reaction, especially with highly reactive alkylating agents.[1]

  • Regioisomers: If the phenoxy group has multiple potential sites for alkylation.

  • By-products from Reagents: For example, impurities from the base used in N-alkylation reactions.[1]

• Degradation Products:

  • Oxidation: The piperidine ring can be susceptible to oxidation, especially upon exposure to air and light over time, often leading to discoloration (yellowing/browning).[1]

  • Hydrolysis: Ester or other labile functional groups on the molecule may be prone to hydrolysis depending on the pH and solvent conditions used during workup and purification.

  • Adduct Formation: Reactive impurities from excipients or solvents, such as aldehydes (e.g., formaldehyde), can form adducts with the piperidine nitrogen.[2]

Q2: Why do I see peak tailing or poor peak shape when analyzing my basic phenoxyalkylpiperidine compound by reverse-phase HPLC?

A2: This is a classic challenge when chromatographing basic compounds.[3] The issue stems from strong, undesirable interactions between the basic piperidine nitrogen and residual acidic silanol groups on the surface of standard silica-based stationary phases (like C18).[3] This leads to peak tailing, poor resolution, and sometimes irreversible adsorption.

To mitigate this, you should:

• Lower the Mobile Phase pH: Add an acid modifier like trifluoroacetic acid (TFA) or formic acid (typically 0.1%). At a low pH (e.g., pH 2-3), the piperidine nitrogen is protonated, and the silanol groups are non-ionized, which minimizes the problematic secondary interactions.[3]

• Use a Base-Deactivated Column: Modern HPLC columns are often "end-capped" or specifically designed for the analysis of basic compounds, featuring a much lower concentration of active silanol sites.

• Add a Competing Base: In some cases, adding a small amount of a competing amine, like triethylamine (TEA), to the mobile phase can help to "shield" the silanol groups from your analyte.[3]

Q3: My purified phenoxyalkylpiperidine free base is an oil that is difficult to handle. What are my options?

A3: Many phenoxyalkylpiperidines exist as oils or low-melting solids in their free base form, which complicates isolation, weighing, and formulation. The most effective strategy is to convert the free base into a stable, crystalline salt.

• Rationale: Salt formation introduces ionic character, which significantly increases the melting point and crystallinity of the compound. Salts are generally easier to handle, purify by recrystallization, and have better long-term stability.

• Common Choices: The most common salt is the hydrochloride (HCl) salt, formed by treating a solution of the free base (e.g., in diethyl ether, ethyl acetate, or isopropanol) with a solution of HCl (e.g., HCl in ether or isopropanol). Other options include hydrobromide (HBr), mesylate (methanesulfonic acid), or tartrate salts, depending on the desired physicochemical properties.

Troubleshooting Guide

Issue 1: My column chromatography purification is not giving good separation.

Q: I'm running a silica gel column, but my product is streaking badly and co-eluting with impurities. What's wrong?

A: The basicity of your piperidine is the primary culprit. Your compound is likely interacting too strongly with the acidic silica gel.

Causality: Silica gel is an acidic stationary phase. The basic nitrogen atom of your phenoxyalkylpiperidine can be partially protonated by the surface silanol groups, leading to strong adsorption. This results in significant streaking (tailing) and poor separation, as the compound does not move smoothly through the column.

Solutions & Explanations:

• Deactivate the Silica Gel: Before running your column, pre-treat the mobile phase by adding a small amount of a volatile base.

  • Protocol: Add 0.5-1% triethylamine (TEA) or ammonia (e.g., using a 7N solution in methanol) to your eluent mixture (e.g., Hexane/Ethyl Acetate).

  • Why it Works: The added base neutralizes the acidic sites on the silica gel, preventing your target compound from binding too strongly. This allows for a much cleaner elution profile.

• Switch to a Different Stationary Phase:

  • Alumina (Basic or Neutral): Alumina is a good alternative to silica for basic compounds. Use neutral or, preferably, basic alumina to avoid strong interactions.

  • Reverse-Phase Chromatography (C18): For more polar phenoxyalkylpiperidines, preparative reverse-phase HPLC can be an excellent, albeit more expensive, option.

Troubleshooting Workflow for Column Chromatography

Caption: Decision tree for troubleshooting column chromatography.

Issue 2: I can't get my phenoxyalkylpiperidine salt to crystallize.

Q: I've formed the HCl salt of my compound, but it just "oils out" or remains a viscous, sticky solid after removing the solvent. How do I get nice crystals?

A: Oiling out is a common problem, especially if trace amounts of water or other impurities are present. Successful crystallization is a delicate balance of solubility, temperature, and nucleation.[4]

Solutions & Explanations:

• Ensure Anhydrous Conditions:

  • Why it Matters: Many amine salts are hygroscopic. Water can act as an anti-solvent that forces the product out of solution too quickly as an amorphous oil rather than allowing it to form an ordered crystal lattice.[4]

  • Protocol: Dry your starting free base solution thoroughly with a drying agent (e.g., Na₂SO₄, MgSO₄) before adding the acid. Use anhydrous solvents for the entire procedure.

• Optimize the Solvent System:

  • Principle: The ideal recrystallization solvent is one in which your compound is soluble when hot but poorly soluble when cold.

  • Screening: Test a variety of solvents. Good starting points for piperidine salts include isopropanol (IPA), ethanol/ether mixtures, or ethyl acetate/acetonitrile mixtures.[4]

  • Trituration: If you have an oil, try adding a poor solvent (an "anti-solvent") like hexane or diethyl ether and vigorously scratching the side of the flask with a glass rod. This can induce nucleation and produce a solid, which can then be properly recrystallized.

• Control the Cooling Rate:

  • Slow Cooling is Key: Crashing the product out of solution by placing it directly in an ice bath is a common cause of oiling out. Allow the hot, saturated solution to cool slowly to room temperature, and then move it to a refrigerator or freezer.[4] Slow cooling gives the molecules time to align into a crystal lattice.

Data Summary: Solvent Systems for Recrystallization

Solvent System	Compound Polarity	Typical Use	Notes
Isopropanol (IPA)	Moderately Polar	Single solvent system. Good for many HCl salts.
Ethanol / Diethyl Ether	Polar to Mid-Polar	Dissolve in minimal hot ethanol, add ether until cloudy, then cool.	Ether acts as the anti-solvent.
Ethyl Acetate / Hexane	Mid-Polar to Non-Polar	Dissolve in ethyl acetate, add hexane as the anti-solvent.	Good for less polar compounds.
Acetonitrile	Polar	Can be effective for salts that are too soluble in alcohols.

Issue 3: I need to separate enantiomers of a chiral phenoxyalkylpiperidine.

Q: My compound is a racemic mixture. What is the most direct way to separate the enantiomers for biological testing?

A: Chiral High-Performance Liquid Chromatography (HPLC) is the gold standard for the analytical and preparative separation of enantiomers. [5]

Causality & Mechanism: Chiral separation relies on the formation of transient, diastereomeric complexes between the enantiomers and a chiral selector.[6] In chiral HPLC, this selector is immobilized onto the stationary phase (a Chiral Stationary Phase, or CSP). Because the diastereomeric complexes have different energies and stabilities, they travel through the column at different rates, allowing for their separation.[6]

Workflow for Chiral Method Development:

• Column Selection (The Empirical Step):

  • No Universal Column: Column selection is highly dependent on the analyte's structure.[7]

  • Common CSPs: For phenoxyalkylpiperidines, polysaccharide-based columns (e.g., those coated with derivatives of cellulose or amylose) are an excellent starting point. Chiral separations of aryloxyphenoxy-propionate herbicides, which share structural similarities, have been achieved on cyclodextrin-based columns.[8]

  • Screening: It is most efficient to screen a small set of diverse chiral columns (e.g., a polysaccharide-based, a Pirkle-type, and a macrocyclic antibiotic column) under standard conditions.

• Mobile Phase Optimization:

  • Normal Phase: Typically uses mixtures of hexane/isopropanol or hexane/ethanol. The alcohol acts as the polar modifier.

  • Reverse Phase: Uses mixtures of water/acetonitrile or water/methanol, often with buffers or pH modifiers.[8]

  • Additives: For basic compounds like yours, adding a basic modifier (e.g., diethylamine, DEA) to a normal phase eluent can significantly improve peak shape and resolution.

• Parameter Optimization:

  • Temperature: Lowering the column temperature often increases the selectivity (separation factor, α) between enantiomers, leading to better resolution.[8]

  • Flow Rate: Adjusting the flow rate can optimize the efficiency (plate count) of the separation.

Caption: Workflow for chiral HPLC method development.

Experimental Protocols

Protocol 1: General Procedure for Salt Formation (HCl Salt)

• Preparation: Ensure the purified phenoxyalkylpiperidine free base is dissolved in an anhydrous solvent (e.g., diethyl ether, ethyl acetate, or methanol) at a concentration of approximately 0.1-0.5 M.

• Acid Addition: While stirring the solution at room temperature, slowly add a solution of hydrogen chloride (e.g., 2.0 M HCl in diethyl ether or 4.0 M HCl in dioxane) dropwise.

• Precipitation: The hydrochloride salt will typically begin to precipitate as a white solid. Continue adding the HCl solution until no further precipitation is observed. A slight excess of acid is usually not detrimental.

• Isolation: Stir the resulting slurry for 30-60 minutes to ensure complete precipitation. Collect the solid product by vacuum filtration.

• Washing: Wash the filter cake with a small amount of the cold, anhydrous solvent (e.g., diethyl ether) to remove any residual impurities and excess acid.

• Drying: Dry the crystalline salt under high vacuum to remove all residual solvent.

Self-Validation Check: The resulting solid should be a free-flowing powder with a sharp melting point. Purity can be confirmed by HPLC analysis, which should show a single peak with good symmetry.[9]

Protocol 2: Purity Assessment by HPLC-UV

This protocol provides a starting point for analyzing the purity of a phenoxyalkylpiperidine sample.

• Column: Use a base-deactivated C18 column (e.g., 4.6 x 150 mm, 3.5 µm particle size).

• Mobile Phase A: 0.1% Trifluoroacetic Acid (TFA) in Water.

• Mobile Phase B: 0.1% Trifluoroacetic Acid (TFA) in Acetonitrile.

• Gradient:

  • 0-2 min: 5% B

  • 2-17 min: 5% to 95% B

  • 17-20 min: 95% B

  • 20-21 min: 95% to 5% B

  • 21-25 min: 5% B

• Flow Rate: 1.0 mL/min.

• Detection: UV at 254 nm (or at the λmax of your compound's chromophore).

• Injection Volume: 5-10 µL.

• Sample Preparation: Dissolve the sample in a 50:50 mixture of Acetonitrile/Water at a concentration of approximately 0.5-1.0 mg/mL.

Self-Validation Check: A pure sample should yield a single major peak. The peak shape should be symmetrical (tailing factor close to 1.0). Impurities will appear as separate peaks, and their percentage can be estimated from the peak area.

References

• Li, Y., & Li, R. (2015). Reactive Impurities in Excipients: Profiling, Identification and Mitigation of Drug–Excipient Incompatibility. Journal of Pharmaceutical Sciences, 104(9), 2887-2903. [Link]

• ResearchGate. (2025). Piperidine derivatives - extra peak in pure compounds. Why and how to change it? ResearchGate. [Link]

• Google Patents. (n.d.). A kind of purification method of high-purity piperidine.

• ResearchGate. (2018). How to recrystallize phosphonium salt? ResearchGate. [Link]

• Tábi, T., Gaspar, A., & Lőrincz, Á. (2009). Chiral Separation of Aryloxyphenoxy-Propionate Herbicides in a permethyl-β-cyclodextrin Based Column. Influence of Temperature and Mobile Phase Composition on Enantioselectivity. Journal of Liquid Chromatography & Related Technologies, 32(10), 1431-1445. [Link]

• Subramanian, G. (2007). The challenges of the analysis of basic compounds by high performance liquid chromatography: Some possible approaches for improved separations. Journal of Pharmaceutical and Biomedical Analysis, 44(1), 1-14. [Link]

• Phenomenex. (n.d.). Chiral HPLC Separations. Phenomenex. [Link]

• United Nations Office on Drugs and Crime. (n.d.). Recommended methods for the Identification and Analysis of Piperazines in Seized Materials. UNODC. [Link]

• Zhang, X., & Stephan, D. W. (2019). In-Line Purification: A Key Component to Facilitate Drug Synthesis and Process Development in Medicinal Chemistry. ACS Medicinal Chemistry Letters, 10(11), 1536-1540. [Link]

• Google Patents. (n.d.). Method of purifying a salt, sodium salt and disodium salt of pemetrexed.

• ACS Publications. (2024). Synthetic Approach to Chromone and Flavonoid Piperidine Alkaloids. ACS Publications. [Link]

• Scribd. (n.d.). Chiral Drug Separation. Scribd. [Link]

• Ismail, O. H., et al. (2023). Recent trends in fast and high-throughput enantioseparations of bioactive compounds by chiral liquid chromatography. Journal of Pharmaceutical and Biomedical Analysis, 235, 115659. [Link]

Sources

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• 9. researchgate.net [researchgate.net]

Technical Support Center: Overcoming Solubility Challenges with 1-[2-(3-Bromophenoxy)ethyl]piperidine

Welcome to the dedicated support center for researchers utilizing 1-[2-(3-Bromophenoxy)ethyl]piperidine. This guide provides in-depth troubleshooting strategies and answers to frequently asked questions to help you navigate and overcome solubility issues that can arise during your in vitro assays. Our goal is to ensure the reliability and reproducibility of your experimental data by addressing the physicochemical realities of this compound.

The molecular structure of 1-[2-(3-Bromophenoxy)ethyl]piperidine, with its brominated aromatic ring and piperidine moiety, confers significant lipophilicity (hydrophobicity). This inherently leads to poor solubility in aqueous buffers, a common source of experimental variability and failure.[1][2] This guide will walk you through a systematic approach to achieving a stable and usable solution for your assays.

Frequently Asked Questions (FAQs)

Q1: I've dissolved my 1-[2-(3-Bromophenoxy)ethyl]piperidine in DMSO, but it precipitates immediately when I add it to my aqueous assay buffer. What's happening?

A1: This is a classic sign that you have exceeded the compound's kinetic solubility limit in the final assay medium. While highly soluble in 100% DMSO, the compound rapidly crashes out when the DMSO is diluted into an aqueous environment where its solubility is much lower. The key is to ensure the final concentration in your assay is below this solubility threshold. It is preferable to add the DMSO stock directly to the final assay media, which often contains proteins or other components that can help maintain solubility, rather than diluting it first in a simple aqueous buffer.[1]

Q2: What is the maximum concentration of DMSO I can use in my cell-based assay without causing artifacts?

A2: The tolerance of cell lines to Dimethyl sulfoxide (DMSO) varies, but a widely accepted general guideline is to keep the final concentration at or below 0.5% (v/v).[3][4] Many researchers consider 0.1% to be the "gold standard" for minimizing off-target effects.[5] Concentrations above 1% can lead to significant cytotoxicity and interfere with normal cell function.[6][7] It is imperative to run a vehicle control (assay buffer containing the exact same final DMSO concentration as your test samples) to differentiate the effects of the compound from the effects of the solvent.

Q3: Can I use heating or sonication to force my compound into solution?

A3: While these methods can temporarily increase solubility, they are often not reliable long-term solutions. Heating increases the kinetic energy of the system, but the compound will likely precipitate out again as the solution cools to your assay temperature (e.g., 37°C or room temperature). Sonication can help break up solid particles to aid initial dissolution in a stock solvent, but it will not fundamentally change the compound's poor solubility in the final aqueous buffer.

Q4: Are there alternatives to DMSO for preparing my initial stock solution?

A4: Yes. If DMSO is incompatible with your assay, other organic solvents such as ethanol, methanol, or dimethylformamide (DMF) can be considered.[8] However, the compound's solubility in these alternatives must be confirmed, and their compatibility with your specific assay must be validated. Ethanol, for instance, can be more cytotoxic than DMSO at equivalent concentrations.[6]

Troubleshooting Guide: A Step-by-Step Approach to Solubility Optimization

When initial attempts to dissolve 1-[2-(3-Bromophenoxy)ethyl]piperidine fail, a systematic approach is required to find the optimal solubilization strategy for your specific assay.

Step 1: Characterize the Problem - The Kinetic Solubility Test

Before attempting various solubilization methods, it's crucial to determine the approximate solubility of your compound in your specific assay buffer. This provides a baseline and a target for improvement.

Protocol: Kinetic Solubility Assessment

• Prepare High-Concentration Stock: Dissolve 1-[2-(3-Bromophenoxy)ethyl]piperidine in 100% DMSO to create a high-concentration stock solution (e.g., 10 or 20 mM).

• Serial Dilution: In a clear 96-well plate, perform a serial dilution of this stock solution directly into your final assay buffer. For example, add 2 µL of the DMSO stock to 98 µL of buffer for a 1:50 dilution and the start of your dilution series.

• Incubate and Observe: Allow the plate to equilibrate at your intended assay temperature for 1-2 hours.

• Measure Turbidity: Use a plate reader to measure light scattering (nephelometry) or absorbance at a wavelength where the compound does not absorb (e.g., 620 nm). A sharp increase in the reading indicates precipitation.

• Determine Solubility Limit: The highest concentration that does not show a significant increase in turbidity is your approximate kinetic solubility limit under these specific conditions.

Step 2: Selecting a Solubilization Strategy

Based on the determined solubility limit and the constraints of your assay, you can choose an appropriate strategy.

Decision Workflow for Solubilization

Caption: Decision tree for selecting a solubilization method.

Strategy 1: Employing Surfactants

Surfactants form micelles that encapsulate hydrophobic compounds, allowing them to be dispersed in aqueous solutions.[9][10]

• Pluronic® F-68: A non-ionic block copolymer that is often gentler on cells than traditional detergents like Tween® or Triton™ and is effective at solubilizing hydrophobic drugs.[11][12]

Protocol: Surfactant-Assisted Solubilization

• Prepare a stock solution of the surfactant (e.g., 10% Pluronic® F-68) in your assay buffer.

• Prepare a high-concentration stock of your compound in DMSO.

• In a separate tube, first add the assay buffer, then the surfactant stock, and mix.

• Finally, add the compound's DMSO stock to the surfactant-containing buffer while vortexing to facilitate micellar encapsulation. The order of addition is critical.

Strategy 2: Utilizing Cyclodextrins

Cyclodextrins are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic interior cavity. They form inclusion complexes with poorly soluble compounds, effectively creating a water-soluble "package" for the drug.[13][14][15]

• Hydroxypropyl-β-cyclodextrin (HP-β-CD): A widely used and effective solubilizing agent with low toxicity, making it highly suitable for cell-based assays.[16][17] While high concentrations (>10 mM) can have intrinsic effects on cells, levels used for solubilization are typically much lower and well-tolerated.[18][19]

Protocol: Cyclodextrin Complexation

Caption: Workflow for cyclodextrin-based solubilization.

Summary of Solubilization Strategies

Strategy	Excipient Example	Mechanism of Action	Typical Final Concentration	Key Considerations
Co-Solvent	DMSO	Reduces solvent polarity	< 0.5%	Easiest method; limited by solvent tolerance of the assay.[3][4]
Surfactant	Pluronic® F-68	Micellar encapsulation[11]	0.01 - 0.5%	Generally biocompatible; can interfere with assays involving membranes or protein-protein interactions.
Cyclodextrin	HP-β-CD	Inclusion complex formation[13][20]	1 - 5%	Highly effective and biocompatible; can extract cholesterol from cell membranes at very high concentrations.[18]

Final Recommendation:

For any assay involving 1-[2-(3-Bromophenoxy)ethyl]piperidine, first determine the kinetic solubility limit using a minimal amount of DMSO. If the required assay concentration cannot be achieved with a final DMSO concentration of ≤ 0.5%, the use of Hydroxypropyl-β-cyclodextrin (HP-β-CD) is the most robust and recommended next step. Its ability to form stable, soluble inclusion complexes makes it an excellent tool for overcoming the significant solubility challenges posed by this lipophilic compound. Always remember to include a vehicle control containing the HP-β-CD alone to ensure that the observed biological effects are due to your compound and not the formulation excipient.

References

• Title: Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics. Source: PubMed Central. URL: [Link]

• Title: DMSO usage in cell culture. Source: LifeTein. URL: [Link]

• Title: Using live-cell imaging in cell counting — The cytotoxicity of DMSO. Source: Nikon. URL: [Link]

• Title: Optimizing Cell Density and Unveiling Cytotoxic Profiles of DMSO and Ethanol in Six Cancer Cell Lines: Experimental and In Silico Insights. Source: National Institutes of Health (NIH). URL: [Link]

• Title: A Study on Solubilization of Poorly Soluble Drugs by Cyclodextrins and Micelles: Complexation and Binding Characteristics of Sulfamethoxazole and Trimethoprim. Source: PubMed Central, National Institutes of Health (NIH). URL: [Link]

• Title: What the concentration of DMSO you use in cell culture assays? Source: ResearchGate. URL: [Link]

• Title: Solubility of Cyclodextrins and Drug/Cyclodextrin Complexes. Source: MDPI. URL: [Link]

• Title: Comparative cytotoxic effects of methanol, ethanol and DMSO on human cancer cell lines. Source: Biomedical Research and Therapy. URL: [Link]

• Title: Strategies to Improve Solubility and Bioavailability of Lipophilic Drugs: Focusing on Fenretinide. Source: Hilaris Publisher. URL: [Link]

• Title: Solubilization and stabilization of drugs through cyclodextrin complexation. Source: ResearchGate. URL: [Link]

• Title: Cyclodextrin | Inclusion Complex. Source: YouTube. URL: [Link]

• Title: Pluronic F68 Micelles as Carriers for an Anti-Inflammatory Drug: A Rheological and Scattering Investigation. Source: ACS Publications. URL: [Link]

• Title: Pluronic F-68 and F-127 Based Nanomedicines for Advancing Combination Cancer Therapy. Source: PubMed Central, National Institutes of Health (NIH). URL: [Link]

• Title: The Influence of Pluronic F68 and F127 Nanocarrier on Physicochemical Properties, In vitro Release, and Antiproliferative Activity of Thymoquinone Drug. Source: National Institutes of Health (NIH). URL: [Link]

• Title: Pluronics® F68 and D-α-tocopheryl polyethylene glycol succinate 1000 tailored self-assembled mixed micelles to improve oral bioavailability of oleanolic acid: in vitro and in vivo characterization. Source: PubMed. URL: [Link]

• Title: Ethyl 1-[3-(2-bromophenoxy)-2-hydroxypropyl]piperidine-3-carboxylate. Source: PubChem. URL: [Link]

• Title: Biological assay challenges from compound solubility: strategies for bioassay optimization. Source: ResearchGate. URL: [Link]

• Title: Formulation of Multicomponent Chrysin-Hydroxy Propyl β Cyclodextrin-Poloxamer Inclusion Complex Using Spray Dry Method: Physicochemical Characterization to Cell Viability Assessment. Source: MDPI. URL: [Link]

• Title: Drug release from Pluronic F68 hydrogels. Source: AIP Publishing. URL: [Link]

• Title: Hydroxypropyl-β-cyclodextrin attenuates the epithelial-to-mesenchymal transition via endoplasmic reticulum stress in MDA-MB-231 breast cancer cells. Source: PubMed Central. URL: [Link]

• Title: 2-Hydroxypropyl-β-cyclodextrin (HPβCD) as a Potential Therapeutic Agent for Breast Cancer. Source: PubMed Central, National Institutes of Health (NIH). URL: [Link]

• Title: Solubilization techniques used for poorly water-soluble drugs. Source: PubMed Central. URL: [Link]

• Title: 1-(3-Bromophenyl)piperazine. Source: PubChem. URL: [Link]

• Title: Solvent Selection for Insoluble Ligands, a Challenge for Biological Assay Development: A TNF-α/SPD304 Study. Source: PubMed Central, National Institutes of Health (NIH). URL: [Link]

• Title: Investigation on the Combined Effect of Hydroxypropyl Beta-Cyclodextrin (HPβCD) and Polysorbate in Monoclonal Antibody Formulation. Source: MDPI. URL: [Link]

• Title: Hydroxylpropyl-β-cyclodextrin as Potential Excipient to Prevent Stress-Induced Aggregation in Liquid Protein Formulations. Source: MDPI. URL: [Link]

• Title: 1-[3-(3-Bromophenoxy)propyl]-3-methylpiperidine. Source: PubChem. URL: [Link]

• Title: Piperidine. Source: PubChem, National Institutes of Health (NIH). URL: [Link]

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• 11. Pluronic F-68 and F-127 Based Nanomedicines for Advancing Combination Cancer Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 12. The Influence of Pluronic F68 and F127 Nanocarrier on Physicochemical Properties, In vitro Release, and Antiproliferative Activity of Thymoquinone Drug - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 14. A Study on Solubilization of Poorly Soluble Drugs by Cyclodextrins and Micelles: Complexation and Binding Characteristics of Sulfamethoxazole and Trimethoprim - PMC [pmc.ncbi.nlm.nih.gov]
• 15. youtube.com [youtube.com]
• 16. Formulation of Multicomponent Chrysin-Hydroxy Propyl β Cyclodextrin-Poloxamer Inclusion Complex Using Spray Dry Method: Physicochemical Characterization to Cell Viability Assessment [mdpi.com]
• 17. mdpi.com [mdpi.com]
• 18. Hydroxypropyl-β-cyclodextrin attenuates the epithelial-to-mesenchymal transition via endoplasmic reticulum stress in MDA-MB-231 breast cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 19. 2-Hydroxypropyl-β-cyclodextrin (HPβCD) as a Potential Therapeutic Agent for Breast Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 20. researchgate.net [researchgate.net]

Sigma-1 Receptor Binding Assays: A Technical Support Guide for Enhanced Accuracy and Reproducibility

Welcome to the technical support center for sigma-1 (σ1) receptor binding assays. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of these assays, ensuring the generation of high-quality, reliable, and reproducible data. Here, we move beyond simple protocols to provide in-depth, field-proven insights into the causality behind experimental choices, empowering you to troubleshoot effectively and optimize your assays for maximum accuracy.

Frequently Asked Questions (FAQs)

This section addresses common questions encountered during the setup and execution of sigma-1 receptor binding assays.

Q1: What is the best source of sigma-1 receptors for binding assays?

The choice of receptor source is critical and depends on the specific research question. The most common sources are:

• Tissue Homogenates: Guinea pig and rat liver membranes are frequently used due to their high density of σ1 receptors.[1] This provides a physiologically relevant system but can be subject to variability between preparations.

• Cultured Cells: Using cell lines, such as Chinese Hamster Ovary (CHO) or Human Embryonic Kidney 293 (HEK293) cells, that endogenously express or are engineered to overexpress the σ1 receptor, offers a more controlled and reproducible system.[2] However, receptor expression levels can fluctuate with passage number and culture conditions.

Expert Insight: While tissue homogenates offer a native receptor environment, for drug screening and pharmacological profiling where consistency is paramount, a well-characterized recombinant cell line is often the superior choice.

Q2: Which radioligand is most suitable for sigma-1 receptor binding assays?

The gold standard for selective σ1 receptor binding is [³H]-(+)-pentazocine .[1][3] It exhibits high affinity and selectivity for the σ1 receptor. Other ligands, such as [³H]-haloperidol, can also be used, but they may show affinity for other receptors, necessitating careful experimental design to ensure specificity.[4]

Q3: How do I define non-specific binding in my assay?

Non-specific binding (NSB) is the portion of the radioligand that binds to components other than the target receptor.[5] It is crucial to accurately determine NSB to calculate specific binding. This is typically achieved by incubating the reaction mixture with a high concentration of an unlabeled "cold" ligand that has high affinity for the σ1 receptor.[6] Haloperidol (at ~10 µM) is commonly used for this purpose.[7]

Causality: The high concentration of the unlabeled ligand saturates the specific binding sites on the σ1 receptor, ensuring that any remaining bound radioligand is attached to non-specific sites.[8]

Q4: What are the key parameters to consider for incubation time and temperature?

Incubation time and temperature are critical for reaching binding equilibrium.

• Temperature: Assays are often performed at room temperature (~25°C) or 37°C.[1][4] Lower temperatures can reduce non-specific binding but may require longer incubation times to reach equilibrium.[9]

• Time: A time-course experiment should be conducted to determine the time required to reach a steady state of binding.[10] For σ1 receptors, incubation times typically range from 90 to 120 minutes.[1][7]

Self-Validation: Your time-course experiment will validate the chosen incubation time by demonstrating that specific binding has plateaued.

Troubleshooting Guide

This section provides a systematic approach to identifying and resolving common issues in sigma-1 receptor binding assays.

Issue 1: High Non-Specific Binding (NSB)

High NSB can significantly reduce the signal-to-noise ratio of your assay, making it difficult to obtain reliable data.

Question: My non-specific binding is greater than 30% of my total binding. What are the potential causes and how can I fix this?

Answer: High NSB can stem from several factors. Here’s a step-by-step troubleshooting approach:

Step 1: Evaluate Your Radioligand

• Purity and Stability: Ensure your radioligand is not degraded. Radiochemical purity should be high (ideally >90%).[11] Over time, radiolabeled compounds can break down, and these degradation products may bind non-specifically.

• Concentration: Using a radioligand concentration that is too high can lead to increased NSB.[11] For competition assays, it's recommended to use a concentration at or below the dissociation constant (Kd).[12]

Step 2: Optimize Your Assay Buffer

• Ionic Strength and pH: Suboptimal pH and low salt concentrations can promote non-specific electrostatic interactions.[5] Optimize the pH of your assay buffer and consider increasing the ionic strength by adding salts like NaCl.[5]

• Blocking Agents: The inclusion of a blocking agent can effectively reduce NSB by saturating non-specific binding sites on membranes, filters, and assay plates.[13] Bovine Serum Albumin (BSA) at a concentration of 0.1% to 1% is a common choice.[9][14]

Step 3: Refine Your Washing Technique (Filtration Assays)

• Wash Volume and Number: Inadequate washing can leave unbound radioligand trapped in the filter, contributing to high NSB. Increase the number of washes and/or the volume of the ice-cold wash buffer.[9]

• Filter Pre-treatment: Soaking the glass fiber filters in a solution of 0.5% polyethyleneimine (PEI) can reduce the binding of positively charged radioligands to the negatively charged filter material.[15]

Step 4: Assess Your Receptor Preparation

• Protein Concentration: Too high a concentration of membrane protein can increase the number of non-specific binding sites.[13] Titrate your membrane preparation to find the lowest concentration that provides a robust specific binding signal.[9]

Issue 2: Low or No Specific Binding

A lack of a clear specific binding signal can be equally problematic.

Question: I am not observing a discernible specific binding signal. What should I investigate?

Answer: This issue often points to problems with the receptor itself or the assay conditions.

Step 1: Verify Receptor Integrity and Presence

• Proper Handling and Storage: Ensure that your membrane preparations have been stored correctly (typically at -80°C) and have not undergone multiple freeze-thaw cycles, which can denature the receptor.[16]

• Quality Control: Confirm the presence of the σ1 receptor in your preparation using techniques like Western blotting.[9]

Step 2: Re-evaluate Assay Conditions

• Equilibrium Not Reached: Your incubation time may be too short, especially if you are using a low radioligand concentration.[12] Refer back to your time-course experiment to confirm that you are incubating for a sufficient duration.

• Incorrect Buffer Composition: Ensure your buffer components and pH are optimal for σ1 receptor binding.

Step 3: Check Your Radioligand

• Degradation: As with high NSB, degraded radioligand can lead to a loss of specific binding.

• Specific Activity: Verify the specific activity of your radioligand to ensure you are adding the correct amount to your assay.

Issue 3: High Variability and Poor Reproducibility

Question: My results are not consistent between experiments. How can I improve reproducibility?

Answer: High variability often arises from minor inconsistencies in assay execution.

Step 1: Standardize All Procedures

• Pipetting: Ensure accurate and consistent pipetting, especially when preparing serial dilutions of your compounds.

• Timing: Maintain consistent incubation and washing times for all samples.

• Temperature: Ensure a stable incubation temperature. Fluctuations can affect binding kinetics.[17]

Step 2: Ensure Homogeneity of Preparations

• Membrane Homogenization: Ensure your membrane preparation is a homogenous suspension before aliquoting into your assay wells. Vortexing immediately before use is recommended.

• Cell Suspensions: If using whole cells, ensure they are evenly suspended to deliver a consistent number of cells to each well.

Step 3: Implement Rigorous Quality Control

• Control Compounds: Include known σ1 receptor agonists and antagonists as positive controls in every experiment to monitor assay performance.[18][19]

• Data Analysis: Use a consistent and appropriate method for data analysis. Non-linear regression is the standard for analyzing saturation and competition binding data.[20]

Data Presentation and Experimental Protocols

Table 1: Key Parameters for Sigma-1 Receptor Radioligand Binding Assays

Parameter	Recommended Guideline	Rationale
Radioligand	[³H]-(+)-pentazocine	High affinity and selectivity for the σ1 receptor.[1]
Radioligand Concentration (Saturation)	0.1 x Kd to 10 x Kd	Ensures accurate determination of Kd and Bmax.[10]
Radioligand Concentration (Competition)	At or below Kd	Minimizes depletion of the radioligand and ensures accurate Ki determination.[12]
Non-Specific Binding Definition	10 µM Haloperidol	A high concentration of a potent σ1 ligand to saturate specific sites.[7]
Membrane Protein Concentration	50-200 µ g/well (to be optimized)	Sufficient to provide a robust signal while minimizing NSB.[4]
Incubation Temperature	25°C or 37°C	Balances binding kinetics and receptor stability.[1]
Incubation Time	90-120 minutes (to be optimized)	Allows the binding reaction to reach equilibrium.[1][7]
Wash Buffer	Ice-cold 50 mM Tris-HCl	Cold temperature minimizes dissociation of specifically bound ligand during washing.[9]
Filter Pre-treatment	0.5% Polyethyleneimine (PEI)	Reduces non-specific binding of the radioligand to the filter.[15]

Protocol: Standard Radioligand Competition Binding Assay

• Membrane Preparation: Prepare a membrane suspension from your chosen source (e.g., guinea pig liver or a cell line expressing σ1 receptors) in an appropriate assay buffer (e.g., 50 mM Tris-HCl, pH 7.4).

• Assay Setup: In a 96-well plate, add the following in triplicate:

  • Total Binding: Assay buffer, radioligand ([³H]-(+)-pentazocine at a concentration near its Kd), and membrane suspension.

  • Non-Specific Binding: Assay buffer, radioligand, a high concentration of unlabeled haloperidol (10 µM), and membrane suspension.

  • Competition: Assay buffer, radioligand, varying concentrations of your test compound, and membrane suspension.

• Incubation: Incubate the plate at the optimized temperature (e.g., 25°C) for the optimized time (e.g., 120 minutes) to allow the binding to reach equilibrium.

• Filtration: Rapidly filter the contents of each well through a glass fiber filter (pre-soaked in 0.5% PEI) using a cell harvester.

• Washing: Wash the filters multiple times with ice-cold wash buffer to remove unbound radioligand.

• Scintillation Counting: Place the filters in scintillation vials with scintillation cocktail and measure the radioactivity using a scintillation counter.

• Data Analysis:

  • Calculate specific binding by subtracting the average non-specific binding counts from the total binding counts.

  • Plot the percentage of specific binding against the log concentration of the test compound.

  • Use non-linear regression to fit the data to a sigmoidal dose-response curve and determine the IC50 value.

  • Calculate the Ki value using the Cheng-Prusoff equation.

Visualizations

Diagram 1: Experimental Workflow for a Sigma-1 Receptor Competition Binding Assay

Caption: Workflow for a sigma-1 receptor competition binding assay.

Diagram 2: Troubleshooting Logic for High Non-Specific Binding

Caption: Troubleshooting flowchart for high non-specific binding.

References

• Structure of the human σ1 receptor. Schmidt, H. R., Zheng, S., Gurpinar, E., & Kruse, A. C. (2016). Nature, 532(7600), 527–530. [Link]

• Sigma Receptor Binding Assays. Chu, U. B., & Ruoho, A. E. (2016). Current protocols in pharmacology, 72(1), 9-34. [Link]

• On the use of cells or membranes for receptor binding: growth hormone secretagogues. Carraro, M., et al. (2010). Analytical Biochemistry, 400(1), 1-7. [Link]

• Estimated structure of the sigma-1 receptor and the amino acid residues... Bolshakova, A. V., et al. (2017). Neurochemical Journal, 11(2), 85-96. [Link]

• Characterization of [3H]pentazocine binding sites in post-mortem human frontal cortex. Jansen, K. L., et al. (1993). Neuroscience letters, 152(1-2), 159-162. [Link]

• Detergent-resistant microdomains determine the localization of sigma-1 receptors to the endoplasmic reticulum-mitochondria junction. Hayashi, T., & Su, T. P. (2007). Molecular pharmacology, 72(1), 35-46. [Link]

• Detergent-Resistant Microdomains Determine the Localization of σ-1 Receptors to the Endoplasmic Reticulum-Mitochondria Junction. Hayashi, T., & Su, T. P. (2010). Molecular Pharmacology, 77(1), 1-12. [Link]

• Ligand Binding Assays: Definitions, Techniques, and Tips to Avoid Pitfalls. Fluidic Sciences. (2025). [Link]

• Quality Controls in Ligand Binding Assays: Recommendations and Best Practices... Stevenson, L. F., et al. (2019). The AAPS journal, 21(5), 89. [Link]

• Biomarker Quantitation: Analytical Considerations for Ligand Binding Assay Regression Curves and Quality Control Samples. Stevenson, L. F., & Purushothama, S. (2014). Journal of pharmaceutical and biomedical analysis, 98, 333-341. [Link]

• Receptor Binding Assays for HTS and Drug Discovery. Sittampalam, G. S., et al. (2012). Assay Guidance Manual. [Link]

• The Ligand Binding Region of the Sigma-1 Receptor... Ramachandran, S., et al. (2009). Current pharmaceutical design, 15(20), 2328-2339. [Link]

• Novel High Affinity Sigma-1 Receptor Ligands from Minimal Ensemble Docking-Based Virtual Screening. Agoston, G., et al. (2021). International journal of molecular sciences, 22(16), 8899. [Link]

• The GraphPad Guide to Analyzing Radioligand Binding Data. GraphPad Software. (n.d.). [Link]

• PURIFICATION AND CHARACTERIZATION OF THE GUINEA PIG SIGMA-1 RECEPTOR FUNCTIONALLY EXPRESSED IN Escherichia coli. Chu, U. B., & Ruoho, A. E. (2012). Protein expression and purification, 86(2), 138-147. [Link]

• Defining the ligand-dependent proximatome of the sigma 1 receptor. Mavlyutov, T. A., et al. (2017). Scientific reports, 7(1), 1-13. [Link]

• Antagonists show GTP-sensitive high-affinity binding to the sigma-1 receptor. Brimson, J. M., et al. (2011). British journal of pharmacology, 164(2b), 503-515. [Link]

• Hazards of Using Masking Protocols When Performing Ligand Binding Assays: Lessons From the Sigma-1 and Sigma-2 Receptors. Brimson, J. M., et al. (2020). Frontiers in pharmacology, 11, 289. [Link]

• Radioligand binding assays with [³H]-(+) pentazocine and DPA in... Brimson, J. M., et al. (2018). Frontiers in Neuroscience, 12, 101. [Link]

• Analyzing Radioligand Binding Data. GraphPad Software. (n.d.). [Link]

• Sigma Receptor Binding Assays. Chu, U. B., & Ruoho, A. E. (2015). Current Protocols in Pharmacology, 71(1), 1-1.34.21. [Link]

• Impact of assay temperature on antibody binding characteristics in living cells: A case study. Andersson, K., et al. (2017). PloS one, 12(9), e0184462. [Link]

• Hazards of Using Masking Protocols When Performing Ligand Binding Assays: Lessons From the Sigma-1 and Sigma-2 Receptors. Brimson, J. M., et al. (2020). Frontiers in Pharmacology, 11, 289. [Link]

• Pharmacological profiling of sigma 1 receptor ligands by novel receptor homomer assays. Mishra, A. K., et al. (2018). Scientific reports, 8(1), 1-14. [Link]

• Why does radioligand binding does not reach equilibrium? ResearchGate. (2015). [Link]

• Quality Controls in Ligand Binding Assays: Recommendations and Best Practices... Stevenson, L., et al. (2019). The AAPS Journal, 21(5), 89. [Link]

• Allosteric modulation of ligand binding to pentazocine-defined sigma recognition sites by phenytoin. DeCosta, B. R., et al. (1992). Journal of pharmacology and experimental therapeutics, 262(3), 988-996. [Link]

• A 96-well filtration method for radioligand binding analysis of σ receptor ligands. Lever, J. R., et al. (2012). Journal of pharmacological and toxicological methods, 66(2), 143-150. [Link]

• Functional Assessment and Partial Characterization of -pentazocine Binding Sites on Cells of the Immune System. Wolfe, S. A., et al. (1995). The Journal of pharmacology and experimental therapeutics, 273(3), 1284-1292. [Link]

• How can I reduce nonspecific binding in an assay with a hydrophobic ligand? ResearchGate. (2018). [Link]

• Defining the ligand-dependent proximatome of the sigma 1 receptor. Mavlyutov, T. A., et al. (2023). Frontiers in Molecular Neuroscience, 16, 1188675. [Link]

• -pentazocine binding to rat brain sigma 1 receptors. Cagnotto, A., et al. (1994). European journal of pharmacology, 266(2), 131-138. [Link]

• The Oligomeric States of the Purified Sigma-1 Receptor Are Stabilized by Ligands. Gromek, K. A., et al. (2014). Journal of Biological Chemistry, 289(29), 20333-20344. [Link]

• Filter-binding assay procedure for thyroid hormone receptors. Ichikawa, K., & DeGroot, L. J. (1987). Analytical biochemistry, 161(2), 297-303. [Link]

• The effects of structural modifications on sigma receptor binding. Yang, S. (2011). Mizzou Libraries. [Link]

Sources

• 1. Structure of the σ1 Receptor and its Ligand Binding Site [arts.units.it]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Sigma Receptor Binding Assays - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Pharmacological profiling of sigma 1 receptor ligands by novel receptor homomer assays - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Hazards of Using Masking Protocols When Performing Ligand Binding Assays: Lessons From the Sigma-1 and Sigma-2 Receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 7. A 96-well filtration method for radioligand binding analysis of σ receptor ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 8. chem.uwec.edu [chem.uwec.edu]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. Receptor Binding Assays for HTS and Drug Discovery - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. bosterbio.com [bosterbio.com]
• 15. journals.physiology.org [journals.physiology.org]
• 16. Crystal structure of the human σ1 receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 17. What Is the Role of Blocking Agents in Immunoassays? | MEXC News [mexc.co]
• 18. Quality Controls in Ligand Binding Assays: Recommendations and Best Practices for Preparation, Qualification, Maintenance of Lot to Lot Consistency, and Prevention of Assay Drift - PMC [pmc.ncbi.nlm.nih.gov]
• 19. thescipub.com [thescipub.com]
• 20. The GraphPad Guide to Analyzing Radioligand Binding Data [farmamol.web.uah.es]

Technical Support Center: Navigating High Non-Specific Binding in Radioligand Assays

Welcome to our dedicated resource for researchers, scientists, and drug development professionals encountering the common yet challenging issue of high non-specific binding (NSB) in radioligand assays. This guide is structured to provide not just procedural steps, but the underlying rationale to empower you to make informed decisions in your experimental design.

Frequently Asked Questions (FAQs)

This section addresses the most common initial questions regarding non-specific binding.

Q1: What exactly is non-specific binding in the context of a radioligand assay?

A1: Non-specific binding refers to the adherence of a radioligand to components other than the target receptor.[1] This can include binding to the filter plates, assay tubes, cell membranes themselves in a non-saturable manner, or other proteins within your preparation.[1][2] Essentially, it is the background noise that can obscure the true signal from your specific ligand-receptor interactions.

Q2: Why is high non-specific binding a problem for my assay?

A2: High non-specific binding is a significant issue because it reduces the assay window, which is the difference between total binding and non-specific binding. When NSB is high, it becomes difficult to accurately quantify specific binding, potentially leading to erroneous calculations of receptor affinity (Kd) and density (Bmax).[3][4] In many assay systems, if non-specific binding constitutes more than 50% of the total binding, the quality of the data is severely compromised.[5][6]

Q3: How is non-specific binding experimentally determined?

A3: Non-specific binding is measured by incubating the radioligand and receptor preparation in the presence of a high concentration of an unlabeled competitor, often referred to as a "cold" ligand.[7] This unlabeled ligand saturates the specific binding sites on the receptor, so any remaining radioligand binding is considered non-specific.[7] Specific binding is then calculated by subtracting this non-specific binding from the total binding (measured without the competitor).[8]

Q4: What is considered an acceptable level of non-specific binding?

A4: While the ideal level of non-specific binding is as low as possible, a general guideline is that it should be less than 50% of the total binding at the highest concentration of the radioligand tested.[6] An even better scenario, and a common goal in assay development, is to achieve non-specific binding that is less than 10% of the total binding.[7]

In-Depth Troubleshooting Guide

This guide provides a systematic approach to identifying and mitigating the root causes of high non-specific binding.

Initial Diagnosis: Is Your Non-Specific Binding Truly High?

Before embarking on extensive optimization, it's crucial to confirm that your definition of non-specific binding is accurate.

Q5: I'm using a high concentration of a cold ligand, but my non-specific binding is still very high. What could be wrong?

A5: The choice and concentration of the unlabeled competitor are critical. Here's what to consider:

• Competitor Affinity: The unlabeled ligand should have a high affinity for the target receptor to effectively displace the radioligand from the specific binding sites.[3]

• Concentration: A common rule of thumb is to use the unlabeled competitor at a concentration that is 100 to 1000 times its binding affinity (Ki or Kd) for the receptor.[7] If the affinity is unknown, a concentration at least 100-fold higher than the highest concentration of the radioligand used in the experiment is a reasonable starting point.[5][9]

• Chemical Distinction: Whenever possible, use an unlabeled competitor that is structurally different from the radioligand.[1][5] This helps to ensure that you are truly measuring binding to the receptor of interest and not just competition between two very similar molecules for various non-specific sites.

Systematic Troubleshooting Workflow

If you've confirmed your non-specific binding is unacceptably high, follow this workflow to systematically address the potential causes.

Caption: A systematic workflow for troubleshooting high non-specific binding.

Step 1: Evaluate Radioligand Properties

The intrinsic properties of your radioligand can be a primary driver of high non-specific binding.

Q6: Could my radioligand itself be the problem?

A6: Absolutely. Highly hydrophobic or lipophilic radioligands are more prone to non-specific binding to plasticware and cell membranes.[3][7][10] Additionally, the purity of the radioligand is crucial, as impurities can contribute significantly to non-specific interactions.[4]

• Actionable Advice:

  • If possible, consider using a more hydrophilic alternative radioligand for your target.

  • Always ensure your radioligand is of high radiochemical purity (ideally >90%).[4]

  • Be mindful of the age of your radioligand, as radiochemical purity can decrease over time.

Step 2: Optimize Assay Buffer Composition

The chemical environment of your assay plays a critical role in modulating non-specific interactions.

Q7: How can I modify my assay buffer to reduce non-specific binding?

A7: Optimizing your buffer can have a dramatic impact. Here are the key components to consider:

• Blocking Agents: These are proteins or other molecules that coat the surfaces of your assay plate and other components, preventing the radioligand from binding non-specifically.[11]

  • Bovine Serum Albumin (BSA): This is the most common blocking agent.[1] If you are not already using it, adding BSA to your binding buffer is a critical first step.

  • Alternatives to BSA: If BSA is ineffective or interferes with your assay (e.g., in phosphoprotein studies), consider alternatives such as casein, non-fat dry milk, or fish gelatin.[1][12][13] For assays requiring a completely protein-free system, synthetic blocking agents like polyvinylpyrrolidone (PVP) or polyethylene glycol (PEG) can be effective.[1]

• Ionic Strength: Increasing the salt concentration (e.g., with NaCl) in your buffer can help to shield electrostatic interactions that contribute to non-specific binding.[7][14]

• Detergents: For hydrophobic radioligands, adding a low concentration of a non-ionic detergent like Tween-20 or Triton X-100 can disrupt non-specific hydrophobic interactions.[7]

Experimental Protocol: Optimizing BSA Concentration

• Preparation: Prepare a series of assay buffers containing different concentrations of BSA (e.g., 0.1%, 0.5%, 1%, 2%, 5% w/v).

• Assay Setup: For each BSA concentration, set up triplicate wells for total binding and non-specific binding.

• Execution: Perform your standard radioligand binding assay.

• Analysis: Calculate the specific binding and the signal-to-noise ratio (Total Binding / Non-Specific Binding) for each BSA concentration.

• Selection: Choose the BSA concentration that provides the highest signal-to-noise ratio without significantly compromising specific binding.

Blocking Agent	Typical Concentration Range	Considerations
Bovine Serum Albumin (BSA)	0.1% - 5% (w/v)	Most common general-purpose blocker.[1]
Casein/Non-fat Dry Milk	0.5% - 5% (w/v)	Cost-effective, but may interfere with phospho-protein or biotin-avidin studies.[1]
Fish Gelatin	0.1% - 1% (w/v)	Good alternative for mammalian systems due to low cross-reactivity.[1][15]
Polyethylene Glycol (PEG)	0.01% - 0.1% (w/v)	A synthetic, non-protein option.[1]

Step 3: Refine Receptor Preparation and Concentration

The quality and quantity of your receptor source are critical variables.

Q8: Can the way I prepare my cells or membranes affect non-specific binding?

A8: Yes. The presence of impurities or denatured proteins in your receptor preparation can increase non-specific binding.[7] Additionally, using too high a concentration of your receptor preparation can lead to higher non-specific binding.

• Actionable Advice:

  • Ensure your membrane preparation protocol includes thorough washing steps to remove any endogenous ligands or other interfering substances.[4]

  • Titrate the amount of membrane protein or the number of cells per well to find the lowest concentration that still provides a robust specific binding signal.[3] A typical starting range for many assays is 100-500 µg of membrane protein per well.[4]

Step 4: Enhance Wash Steps (Filtration Assays)

For filtration-based assays, the washing step is your last chance to remove unbound radioligand.

Q9: I'm using a filtration assay. How can I optimize my washing procedure?

A9: Inadequate washing is a common cause of high background. Here’s how to improve it:

• Filter Material: Glass fiber filters (GF/B or GF/C) are commonly used.[10] Pre-soaking the filters in a solution of 0.5% polyethyleneimine (PEI) can significantly reduce the non-specific binding of cationic radioligands to the negatively charged glass fibers.[16]

• Number and Volume of Washes: Increase the number of washes (e.g., from 3 to 5) and/or the volume of each wash.[3]

• Wash Buffer Temperature: Use ice-cold wash buffer.[3] This slows the dissociation rate of the specifically bound radioligand, helping to preserve your specific signal while washing away the non-specifically bound ligand.

• Speed: Perform the filtration and washing steps as quickly as possible to minimize the dissociation of your specific ligand-receptor complexes.[17]

Experimental Protocol: Optimizing Wash Steps

• Establish a Baseline: Perform your assay with your current wash protocol (e.g., 3 washes with 200 µL of ice-cold buffer).

• Vary Wash Number: Keeping the volume and temperature constant, test an increased number of washes (e.g., 4, 5, and 6 washes).

• Vary Wash Volume: Using the optimal number of washes from the previous step, test different wash volumes (e.g., 250 µL, 300 µL).

• Analysis: For each condition, determine the total, non-specific, and specific binding.

• Selection: Choose the wash protocol that results in the lowest non-specific binding without significantly reducing the specific binding signal.

Step 5: Re-evaluate Incubation Conditions

Finally, consider the kinetics of your binding reaction.

Q10: Could my incubation time or temperature be contributing to the problem?

A10: It's possible. While you need to incubate long enough to reach equilibrium for specific binding, excessively long incubation times can sometimes lead to an increase in non-specific binding.[11] Similarly, higher temperatures can sometimes increase non-specific interactions.

• Actionable Advice:

  • If you suspect your incubation time is too long, perform a time-course experiment to determine the optimal incubation time where specific binding has reached a plateau, but non-specific binding has not continued to increase significantly.

  • Consider running your assay at a lower temperature (e.g., 4°C instead of room temperature), but be aware that this will likely require a longer incubation time to reach equilibrium.[2]

References

• Bieth, N., Rouot, B., Schwartz, J., & Velly, J. (1980). Comparison of Pharmacological and Binding Assays for Ten Beta-Adrenoceptor Blocking Agents and Two Beta-Adrenoceptor Agonists. British Journal of Pharmacology, 68(3), 563–569. Available from: [Link]

• Kozak, D., et al. (2024). Highly Effective Synthetic Polymer-Based Blockers of Non-Specific Interactions in Immunochemical Analyses. International Journal of Molecular Sciences, 25(5), 2958. Available from: [Link]

• Bieth, N., Rouot, B., Schwartz, J., & Velly, J. (1980). Comparison of pharmacological and binding assays for ten beta-adrenoceptor blocking agents and two beta-adrenoceptor agonists. British journal of pharmacology, 68(3), 563–569. Available from: [Link]

• Rockland Immunochemicals Inc. (2025). Reducing Non-Specific Binding in Western Blots: Blocking Agent Comparison. Available from: [Link]

• ResearchGate. (n.d.). Comparison of the blocking ability of different blocking agents. Available from: [Link]

• Kameoka, S., et al. (2022). Effects of Monovalent Salt on Protein-Protein Interactions of Dilute and Concentrated Monoclonal Antibody Formulations. Pharmaceutics, 14(4), 762. Available from: [Link]

• Lento, C., et al. (2021). The Effects of Sodium Ions on Ligand Binding and Conformational States of G Protein-Coupled Receptors—Insights from Mass Spectrometry. Journal of the American Society for Mass Spectrometry, 32(4), 957-967. Available from: [Link]

• ResearchGate. (2022). Effects of Monovalent Salt on Protein-Protein Interactions of Dilute and Concentrated Monoclonal Antibody Formulations. Available from: [Link]

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• Flanagan, C. A. (2016). GPCR-radioligand binding assays. Methods in cell biology, 132, 243–261. Available from: [Link]

• ResearchGate. (2015). When blocking nonspecific binding on silver nanoparticles, what non-protein alternatives to BSA are available?. Available from: [Link]

• ResearchGate. (n.d.). Effects of NaCl concentration on specific and nonspecific DNA binding by NS1. Available from: [Link]

• Sanchez-Ruiz, J. M. (2004). The Efficiency of Different Salts to Screen Charge Interactions in Proteins: A Hofmeister Effect?. Biophysical journal, 87(3), 1819–1827. Available from: [Link]

• Bio-Rad. (2024). Optimizing Ligand Binding Assay Conditions for Accurate and Reproducible Results. Available from: [Link]

• Fluidic Sciences. (2025). Ligand Binding Assays: Definitions, Techniques, and Tips to Avoid Pitfalls. Available from: [Link]

• Assay Development and Screening Technologies. (2012). Receptor Binding Assays for HTS and Drug Discovery. In M. P. Sittampalam, N. P. Coussens, & H. Nelson (Eds.), Assay Guidance Manual. Eli Lilly & Company and the National Center for Advancing Translational Sciences. Available from: [Link]

• Lever, J. R., et al. (2012). A 96-well filtration method for radioligand binding analysis of σ receptor ligands. Journal of pharmacological and toxicological methods, 66(2), 143–150. Available from: [Link]

• Zhang, R., & Xie, X. (2012). Recent progress in assays for GPCR drug discovery. Acta pharmacologica Sinica, 33(3), 372–384. Available from: [Link]

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• GraphPad Software. (n.d.). The GraphPad Guide to Analyzing Radioligand Binding Data. Available from: [Link]

• Lever, J. R., et al. (2012). A 96-well filtration method for radioligand binding analysis of σ receptor ligands. Journal of pharmacological and toxicological methods, 66(2), 143–150. Available from: [Link]

• Casadó-Anguera, V., et al. (2016). Reinterpreting anomalous competitive binding experiments within G protein-coupled receptor homodimers using a dimer receptor model. Scientific reports, 6, 25200. Available from: [Link]

• Lefkowitz, R. J. (2024). G protein–coupled receptors: from radioligand binding to cellular signaling. The Journal of clinical investigation, 134(5), e179672. Available from: [Link]

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stability testing of 1-[2-(3-Bromophenoxy)ethyl]piperidine under experimental conditions

Stability Testing of 1-[2-(3-Bromophenoxy)ethyl]piperidine

Document ID: TSC-CHEM-4430-BPEP Revision: 1.0 Prepared by: Senior Application Scientist, Chemical Development Division

Introduction: Molecular Stability Profile

This guide provides in-depth technical support for researchers, scientists, and drug development professionals engaged in the stability testing of 1-[2-(3-Bromophenoxy)ethyl]piperidine . Understanding the inherent chemical liabilities of a molecule is the first step in designing a robust stability study. This compound possesses three key functional regions, each with predictable sensitivities to common experimental and storage conditions.

Functional Group	Chemical Structure	Potential Stability Liability
Aryl-Ether Linkage	Ar-O-R	Susceptible to acid-catalyzed hydrolysis, particularly under elevated temperatures.[1][2][3][4][5]
Piperidine Ring	C₅H₁₀N-	The tertiary amine is a primary site for oxidation, leading to N-oxide formation or potential ring-opening.[6][7]
Bromophenyl Group	Ar-Br	Can be susceptible to photolytic degradation (dehalogenation) upon exposure to UV or high-intensity visible light.[8]

A proactive understanding of these liabilities is critical for developing a stability-indicating analytical method and preventing unforeseen experimental failures. This document is structured to address both general questions and specific troubleshooting scenarios.

Frequently Asked Questions (FAQs)

Q1: What are the primary degradation pathways I should anticipate for this compound?

A1: Based on its structure, you should be vigilant for three main degradation pathways:

• Acid-Catalyzed Hydrolysis: The ether bond between the phenoxy and ethyl groups is the most probable site for cleavage under acidic conditions.[3][4][5] This reaction is often accelerated by heat and will yield 3-bromophenol and 2-(piperidin-1-yl)ethanol as primary degradation products.

• Oxidation: The nitrogen atom in the piperidine ring is electron-rich and susceptible to oxidation.[6] Common laboratory oxidants (e.g., hydrogen peroxide) or even atmospheric oxygen over long-term storage can lead to the formation of 1-[2-(3-Bromophenoxy)ethyl]piperidine N-oxide. More aggressive oxidation could potentially lead to ring-opening byproducts.[6][7]

• Photodegradation: Brominated aromatic compounds can be sensitive to light, particularly in the UV spectrum.[8] This can lead to homolytic cleavage of the Carbon-Bromine bond, creating radical species that can result in debromination or other secondary products.

Below is a diagram illustrating these potential degradation points.

Caption: Potential degradation points on 1-[2-(3-Bromophenoxy)ethyl]piperidine.

Q2: What are the recommended storage and handling conditions for this compound?

A2: To ensure long-term stability and minimize the formation of artifacts, we recommend the following:

• Storage Temperature: Store in a cool, dry place, ideally at 2-8°C for long-term storage.[9] Piperidine itself is relatively stable at room temperature for short periods, but elevated temperatures can promote decomposition.[10]

• Light Protection: Always store the compound in amber vials or in a light-proof container to prevent photolytic degradation.[6]

• Atmosphere: For maximum stability, especially for analytical standards, store under an inert atmosphere (e.g., argon or nitrogen) to prevent oxidation of the piperidine moiety.[6]

• pH of Solutions: When preparing solutions, use buffered systems if possible. The compound's basic piperidine ring means it will exist as a salt in acidic conditions, which may affect its chromatographic behavior and stability.[10] Avoid prolonged exposure to strong acids.

Troubleshooting Guide: Experimental Scenarios

This section addresses specific issues you may encounter during stability testing, particularly during HPLC analysis.

Q: I'm observing unexpected peaks, even in my control sample, during an HPLC run. What are the likely causes?

A: This is a common issue that can stem from several sources. The key is to systematically isolate the variable. This workflow can help diagnose the problem.

Caption: Troubleshooting workflow for unexpected HPLC peaks.

Detailed Explanations:

• Mobile Phase Contamination: Impurities in solvents or buffers can accumulate on the column and elute as ghost peaks, especially during gradient runs.[11] Always use high-purity, HPLC-grade solvents and freshly prepared mobile phases.

• System Carryover: Residue from a previous injection can be retained in the injector needle, loop, or column head.[12] Implement a robust needle wash protocol and inject blanks between sample sets to diagnose.

• In-Vial Degradation: The compound may be unstable in the autosampler vial. This can be due to interaction with the diluent, exposure to light if the autosampler is not covered, or degradation at ambient temperature. Try using a cooled autosampler or reducing the time samples spend in the queue.

• Solvent/Diluent Induced Degradation: The choice of solvent is critical. Using an unbuffered acidic or basic diluent could be causing rapid degradation of the molecule upon dissolution. Test solubility and short-term stability in several neutral, buffered solvents (e.g., acetonitrile/water with phosphate buffer) to find a suitable diluent.

Q: My peak purity analysis (e.g., via PDA/DAD detector) fails for the main peak after a stress condition. How do I confirm co-elution?

A: A failing peak purity index strongly suggests a degradant is co-eluting with your main compound. This is a critical failure for a stability-indicating method.

Corrective Actions:

• Modify Chromatographic Conditions: The goal is to resolve the two peaks.

  • Change Gradient Slope: Decrease the rate of organic solvent increase (i.e., make the gradient shallower). This gives more time for closely eluting compounds to separate.

  • Adjust pH: Since the piperidine moiety is basic, small changes in mobile phase pH can significantly alter the retention time and peak shape.[11] Buffering the mobile phase is essential for reproducibility.[11]

  • Try a Different Stationary Phase: If modifying the mobile phase is insufficient, the column chemistry may not be suitable. Consider a column with a different stationary phase (e.g., a phenyl-hexyl or a polar-embedded phase) to introduce different separation selectivity.

• Confirm with Mass Spectrometry (LC-MS): If available, LC-MS is the definitive tool. It can confirm if the peak consists of multiple components by identifying different mass-to-charge ratios (m/z) across the peak's elution profile.

Key Experimental Protocols

Protocol: Forced Degradation Study

A forced degradation study is essential to develop and validate a stability-indicating method.[13][14][15] The goal is to achieve 5-20% degradation of the active ingredient to ensure that degradation products can be reliably detected.[13][16]

Stock Solution Preparation: Prepare a 1 mg/mL stock solution of 1-[2-(3-Bromophenoxy)ethyl]piperidine in a suitable solvent (e.g., 50:50 Acetonitrile:Water).[17]

Stress Condition	Protocol	Rationale & Potential Product
Acid Hydrolysis	Mix stock solution 1:1 with 0.1 M HCl. Heat at 60°C for 24 hours. Neutralize with 0.1 M NaOH before analysis.	To challenge the aryl-ether linkage.[2][4] Expect 3-bromophenol as a major degradant.
Base Hydrolysis	Mix stock solution 1:1 with 0.1 M NaOH. Heat at 60°C for 24 hours. Neutralize with 0.1 M HCl before analysis.	To assess stability in alkaline conditions. Aryl-ether is generally more stable to base than acid, but degradation is still possible.
Oxidation	Mix stock solution 1:1 with 3% H₂O₂. Keep at room temperature for 8-24 hours.[6][13]	To challenge the piperidine nitrogen. Expect the N-oxide as the primary product.[6]
Thermal Degradation	Store both solid compound and a solution sample in an oven at 80°C for 48 hours.[6][17]	To assess intrinsic thermal stability. Cleavage of the C-N bond in the piperidine ring can occur at high temperatures.[10]
Photolytic Degradation	Expose solid and solution samples to a light source providing UV and visible light (ICH Q1B conditions).[17] Total illumination should be ≥ 1.2 million lux hours and ≥ 200 watt hours/square meter.	To challenge the bromophenyl group. Expect potential debromination.[8]

Analysis: For each condition, analyze the stressed sample, an unstressed control (stored at 2-8°C in the dark), and a blank. Ensure the analytical method can separate all generated degradants from the parent peak.

References

• Forced Degradation Study as per ICH Guidelines: What Q1A(R2) Expects. (2025, November 5).
• Pharma Stability: Troubleshooting & Pitfalls. (n.d.). LinkedIn.
• Forced Degradation Testing in Pharma. (2025, August 14).
• Forced Degradation Study in Pharmaceutical Stability. (n.d.). Pharmaguideline.
• What is the stability of piperidine? (2025, August 25). BIOSYNCE Blog.
• A Review on Force Degradation Studies for Drug Substances. (n.d.). ijarsct.
• Forced Degradation Study as per ICH Guidelines | What Q1A(R2) Expects. (2025, September 20). YouTube.
• Degradation pathways of 1-Piperidinepentanoic acid and prevention. (n.d.). Benchchem.
• HPLC Troubleshooting Guide. (n.d.). Sigma-Aldrich.
• Experimental and Theoretical Study of the OH-Initiated Degradation of Piperidine under Simulated Atmospheric Conditions. (n.d.).
• Cleavage of arylglycerol β-aryl ethers under neutral and acid conditions. (n.d.).
• Cleavage of arylglycerol β-aryl ethers under neutral and acid conditions. (n.d.).
• Acid-Catalyzed α-O-4 Aryl-Ether Cleavage Mechanisms in (Aqueous) γ-Valerolactone: Catalytic Depolymerization Reactions of Lignin Model Compound During Organosolv Pretreatment. (2020, November 13).
• A Mechanistic Investigation of Acid-Catalyzed Cleavage of Aryl-Ether Linkages: Implications for Lignin Depolymerization in Acidic Environments. (2013, November 11).
• 1-(2-(2-Bromophenoxy)ethyl)piperidine. (n.d.). ChemScene.
• Regioselective, Photochemical Bromination of Aromatic Compounds Using N-Bromosuccinimide. (n.d.).
• 18.3: Reactions of Ethers - Acidic Cleavage. (2024, March 19). Chemistry LibreTexts.

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Technical Support Center: Navigating the Synthesis of Piperidine Derivatives

Welcome to the Technical Support Center dedicated to the synthesis of piperidine derivatives. As a cornerstone in medicinal chemistry and materials science, the piperidine scaffold's successful synthesis is critical for advancing research and development.[1][2][3] This guide is structured to provide researchers, scientists, and drug development professionals with in-depth troubleshooting advice and frequently asked questions to navigate the common challenges encountered in the laboratory.

Here, we move beyond simple protocols to explain the "why" behind experimental choices, offering a framework for logical problem-solving. This resource is designed to be a self-validating system, grounding its recommendations in established chemical principles and authoritative literature.

Table of Contents

• Frequently Asked Questions (FAQs)

  • General Synthesis & Reactivity

  • Purification & Characterization

  • Stereochemistry

• Troubleshooting Guides

  • Problem 1: Low or No Yield in N-Alkylation Reactions

  • Problem 2: Over-Alkylation and Quaternary Salt Formation

  • Problem 3: Poor Stereoselectivity in Ring Formation

  • Problem 4: Difficulty in C-H Functionalization of the Piperidine Ring

  • Problem 5: Challenges in Purification of Piperidine Derivatives

• Key Experimental Protocols

  • Protocol 1: General Procedure for N-Alkylation of Piperidine

  • Protocol 2: Reductive Amination for N-Alkylation

  • Protocol 3: Purification of Piperidine by Distillation

• References

Frequently Asked Questions (FAQs)

General Synthesis & Reactivity

Q1: My N-alkylation of piperidine is sluggish. What are the primary factors to consider?

A1: Several factors can lead to slow or incomplete N-alkylation.[4]

• Reactivity of the Alkylating Agent: The nature of the leaving group is critical. Reactivity follows the trend: Iodides > Bromides > Chlorides. If you are using an alkyl chloride, consider switching to a bromide or iodide.[4][5]

• Insufficient Basicity: The reaction generates an acid (e.g., HBr, HCl) that protonates the starting piperidine, rendering it non-nucleophilic.[4] The addition of a non-nucleophilic base like potassium carbonate (K₂CO₃) or triethylamine (Et₃N) is essential to neutralize this acid.[4]

• Steric Hindrance: Bulky groups on either the piperidine ring or the alkylating agent can significantly slow down the reaction.[4] Increasing the reaction temperature or choosing a more reactive alkylating agent can help overcome this.[4]

• Solvent Choice: Polar aprotic solvents such as acetonitrile (MeCN) or dimethylformamide (DMF) are generally preferred as they can stabilize the transition state of the Sₙ2 reaction.[4]

Q2: What are common side reactions during piperidine synthesis?

A2: Besides the intended reaction, several side reactions can occur:

• Over-alkylation: The N-alkylated piperidine (a tertiary amine) can be more nucleophilic than the starting secondary amine, leading to the formation of a quaternary ammonium salt.[6]

• Elimination: If the alkylating agent has a β-hydrogen and a strong base is used, an elimination reaction (E2) can compete with the desired substitution (Sₙ2).

• Aspartimide Formation: In the context of solid-phase peptide synthesis (SPPS), where piperidine is used for Fmoc deprotection, a common side reaction is the formation of aspartimide.[7][8]

• Ring Contraction/Expansion: Under certain conditions, especially with substitutions at the 3-position, ring contraction to form pyrrolidines can occur. Conversely, ring expansion of activated hydroxyethyl pyrrolidines can yield 3-substituted piperidines.[9]

Q3: What are the main strategies for constructing the piperidine ring itself?

A3: There are several primary approaches to piperidine ring synthesis:

• Hydrogenation of Pyridines: This is a very common and effective method, often employing transition metal catalysts like platinum, palladium, or nickel under pressure.[1][10][11] A significant challenge is the high aromatic stability of the pyridine core and potential catalyst poisoning by the basic product.[2]

• Intramolecular Cyclization: This involves the ring closure of a linear precursor. Methods include reductive amination, aza-Michael reactions, and radical cyclizations.[1]

• Intermolecular Cyclization (Annulation): These reactions, such as [5+1] or [4+2] cycloadditions, build the ring from two or more components.[1]

• Multicomponent Reactions: These reactions combine three or more starting materials in a single step to form the piperidine scaffold, offering high efficiency.[3]

Purification & Characterization

Q4: My piperidine derivative is a yellow or brown oil. What is the likely cause and how can I purify it?

A4: The discoloration is often due to oxidation of the piperidine ring, especially upon exposure to air and light.[4][12] Distillation is the most common and effective method for purifying liquid piperidines.[4][12] For solid derivatives, recrystallization is a powerful technique.[12] Column chromatography is also a versatile method for purifying a wide range of piperidine derivatives.[12]

Q5: I'm having trouble separating my piperidine product from the pyridine starting material after a reduction reaction. Why is this difficult?

A5: Piperidine and pyridine can form an azeotrope, which is a mixture that boils at a constant temperature, making separation by simple distillation challenging.[12] One strategy to overcome this is to form a salt of the piperidine. For instance, bubbling CO₂ gas through a solution of the mixture can selectively precipitate piperidine as its carbonate salt, which can then be filtered off and neutralized to recover the pure piperidine.[13]

Q6: What are the key analytical techniques for characterizing my synthesized piperidine derivatives?

A6: A combination of spectroscopic and spectrometric methods is essential:

• NMR Spectroscopy (¹H and ¹³C): Provides detailed information about the molecular structure, including the connectivity of atoms and stereochemistry. Key proton signals for the piperidine ring typically appear in the δ 1.0-4.0 ppm range.[14][15]

• Mass Spectrometry (MS): Confirms the molecular weight of the compound. Electrospray ionization (ESI) is a common and suitable method.[14][15]

• Infrared (IR) Spectroscopy: Helps to identify the presence of specific functional groups.[15]

• High-Performance Liquid Chromatography (HPLC): Assesses the purity of the compound. A reversed-phase C18 column is frequently used.[14]

Stereochemistry

Q7: How can I control the stereochemistry during piperidine synthesis?

A7: Achieving stereocontrol is a critical and often challenging aspect.[1]

• Chiral Pool Synthesis: Starting from a readily available enantiopure starting material.

• Asymmetric Catalysis: Using chiral catalysts to induce stereoselectivity in reactions such as hydrogenation or cyclization.[1][16] For example, rhodium catalysts with specific chiral ligands have been used for stereoselective C-H functionalization.[17]

• Substrate Control: The existing stereocenters in the substrate can direct the stereochemical outcome of subsequent reactions.[18]

• Chemo-enzymatic Methods: Combining chemical synthesis with enzymatic reactions can provide high stereoselectivity under mild conditions.[16]

Troubleshooting Guides

This section provides a structured approach to resolving common experimental issues.

Problem 1: Low or No Yield in N-Alkylation Reactions

Symptoms:

• TLC or LC-MS analysis shows a large amount of unreacted piperidine starting material.

• The desired product peak is small or absent.

Logical Troubleshooting Flow:

Caption: Troubleshooting workflow for low N-alkylation yield.

Problem 2: Over-Alkylation and Quaternary Salt Formation

Symptoms:

• TLC or LC-MS shows a significant peak corresponding to the di-alkylated product (quaternary ammonium salt).[6]

• The quaternary salt may precipitate from the reaction mixture or cause issues during aqueous workup due to its high water solubility.[6]

Causality and Mitigation Strategies:

Contributing Factor	Explanation	Recommended Solution
Stoichiometry	Using an excess of the alkylating agent drives the reaction towards the thermodynamically stable quaternary salt.[6]	Use a slight excess of the piperidine (1.1-1.2 equivalents) relative to the alkylating agent.[6]
Reaction Rate	A high concentration of the alkylating agent increases the probability of a second alkylation event.[6]	Add the alkylating agent slowly to the reaction mixture, preferably using a syringe pump.[6][19]
Temperature	Higher temperatures can increase the rate of the second alkylation.	Run the reaction at a lower temperature to better control the reaction rate.[4]
Nucleophilicity	The tertiary amine product is often more nucleophilic than the starting secondary amine.[6]	If direct alkylation proves problematic, consider an alternative synthetic route like reductive amination, which avoids the formation of quaternary salts.[6]

Problem 3: Poor Stereoselectivity in Ring Formation

Symptoms:

• NMR analysis of the crude product shows a mixture of diastereomers.

• Chiral HPLC analysis reveals a mixture of enantiomers.

Causality and Mitigation Strategies:

Caption: Decision tree for improving stereoselectivity.

Problem 4: Difficulty in C-H Functionalization of the Piperidine Ring

Symptoms:

• Attempts to directly functionalize the C-H bonds of the piperidine ring result in low yields or lack of regioselectivity.

Causality and Mitigation Strategies: The direct functionalization of sp³ C-H bonds on a piperidine ring is challenging due to the similar reactivity of the various C-H bonds.[20][21]

• Electronic Effects: The nitrogen atom has a strong influence. The C2 (α-amino) position is electronically activated, but can also be sterically hindered.[17] The C3 position is electronically deactivated due to the inductive effect of the nitrogen.[17]

• Protecting Group Strategy: The choice of the nitrogen protecting group can direct the regioselectivity of C-H functionalization reactions. For example, different rhodium catalysts in combination with either a Boc or a brosyl protecting group can selectively functionalize the C2 or C4 positions.[17]

• Indirect Approaches: For positions that are difficult to functionalize directly, such as C3, an indirect approach may be necessary. This could involve the asymmetric cyclopropanation of a tetrahydropyridine followed by a stereoselective reductive ring-opening.[17]

Problem 5: Challenges in Purification of Piperidine Derivatives

Symptoms:

• Difficulty in removing unreacted starting materials or byproducts.

• Product streaks on TLC or shows multiple peaks on HPLC even after purification.[22]

Causality and Mitigation Strategies:

Issue	Potential Cause	Recommended Solution
Azeotrope with Pyridine	Piperidine and pyridine form a constant boiling mixture.[12]	Convert piperidine to a salt (e.g., using CO₂) to allow for separation by filtration, followed by neutralization.[13]
Water Azeotrope	Piperidine forms an azeotrope with water, making it difficult to dry.[4]	Pre-dry the crude product with solid KOH pellets before distillation.[4][12]
High Polarity/Basicity	The basic nitrogen can interact with silica gel, causing streaking during column chromatography.	Add a small amount of a base like triethylamine (~1%) to the eluent to suppress tailing. Alternatively, use alumina as the stationary phase.
Quaternary Salt Byproduct	The salt is highly polar and water-soluble.	During workup, the salt will remain in the aqueous layer. If it contaminates the organic layer, multiple washes with brine may be necessary.
Oxidation/Discoloration	Exposure to air and light can cause degradation.[4][12]	Store piperidine and its derivatives under an inert atmosphere (e.g., nitrogen or argon) and protected from light. Purify via distillation or recrystallization just before use if necessary.[4][12]

Key Experimental Protocols

Protocol 1: General Procedure for N-Alkylation of Piperidine

This protocol is a robust starting point for the direct alkylation of piperidine, incorporating measures to mitigate over-alkylation.

• Setup: To a dry round-bottom flask under an inert atmosphere (e.g., nitrogen), add the piperidine derivative (1.1 equivalents) and a suitable anhydrous solvent (e.g., acetonitrile, 0.1 M).[6]

• Add Base: Add a non-nucleophilic base, such as anhydrous potassium carbonate (1.5-2.0 equivalents).[6]

• Slow Addition of Alkylating Agent: Begin stirring the solution at room temperature. Slowly add the alkyl halide (1.0 equivalent) to the stirred mixture over several hours. The use of a syringe pump is highly recommended to maintain a low concentration of the alkylating agent.[6][19]

• Monitoring: Monitor the reaction progress by TLC or LC-MS until the starting piperidine is consumed.

• Workup: Once the reaction is complete, filter the mixture to remove the insoluble base. Concentrate the filtrate under reduced pressure.

• Purification: The crude product can be purified by column chromatography, distillation, or recrystallization. For basic compounds, it is often necessary to add a small amount of triethylamine to the eluent during chromatography to prevent tailing.

Protocol 2: Reductive Amination for N-Alkylation

This method is an excellent alternative to direct alkylation, particularly when over-alkylation is a persistent issue.[6]

• Setup: To a dry round-bottom flask under an inert atmosphere, add the piperidine derivative (1.0 equivalent), the corresponding aldehyde or ketone (1.1 equivalents), and an anhydrous solvent (e.g., dichloromethane or 1,2-dichloroethane).

• Imine/Enamine Formation: Stir the mixture at room temperature for 20-30 minutes to allow for the formation of the iminium ion or enamine intermediate.

• Reduction: Add a mild reducing agent, such as sodium triacetoxyborohydride (NaBH(OAc)₃, 1.5 equivalents), in a single portion.[6]

• Monitoring: Stir the reaction at room temperature and monitor its progress by TLC or LC-MS. Reaction times can vary from 1 to 24 hours.

• Quenching: Upon completion, carefully quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate (NaHCO₃).[6]

• Extraction: Extract the aqueous layer with an organic solvent (e.g., dichloromethane or ethyl acetate). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product.[6]

• Purification: Purify the product as required using standard techniques.

Protocol 3: Purification of Piperidine by Distillation

This protocol is for the purification of commercially available piperidine that may have discolored due to oxidation.

• Pre-drying: Place the crude, discolored piperidine in a round-bottom flask. Add solid potassium hydroxide (KOH) pellets and allow the mixture to stand for several hours (or overnight) with occasional swirling. This removes the bulk of any water present.[4][12]

• Distillation Setup: Assemble a standard distillation apparatus. Ensure all glassware is thoroughly dried to prevent re-introduction of moisture.

• Distillation: Carefully decant or filter the piperidine away from the KOH pellets into the distillation flask. Add a few boiling chips. Heat the flask gently to distill the piperidine. Collect the fraction that boils at the correct temperature (piperidine b.p. ~106 °C).

• Storage: Store the purified, colorless piperidine under an inert atmosphere and protected from light to prevent re-oxidation.

References

• Frolov, N. A., & Vereshchagin, A. N. (2023). Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. International Journal of Molecular Sciences, 24(3), 2937. [Link]

• Banks, H. D. (1992). Piperidine Synthesis. Defense Technical Information Center. [Link]

• O'Brien, P. (2017). Recent Advances in the Synthesis of Piperidines: Functionalization of Preexisting Ring Systems. ResearchGate. [Link]

• Mokhtary, M., & Mahooti, K. (2024). Recent Advances in the Synthesis of Highly Substituted Piperidine Analogs with Biological Activities. Advanced Journal of Chemistry, Section A, 7(2), 163-189. [Link]

• Smith, M. W., & Boddy, C. N. (2022). Selective endo-Cyclic α-Functionalization of Saturated N-Alkyl Piperidines. The Journal of Organic Chemistry. [Link]

• Organic Chemistry. (2024). Preparation of Piperidines, Part 2: Substituted at Position 3. YouTube. [Link]

• Dherange, B. D., et al. (2016). Opportunities and challenges for direct C–H functionalization of piperazines. RSC Advances, 6(32), 27049-27060. [Link]

• CN101602748B - A kind of purification method of high-purity piperidine.

• Zafar, S., et al. (2019). Synthesis, characterization and antimicrobial activity of piperidine derivatives. Journal of the Chemical Society of Pakistan, 41(2), 229-234. [Link]

• Wang, H., et al. (2018). Functionalization of Piperidine Derivatives for the Site‐Selective and Stereoselective Synthesis of Positional Analogues of Methylphenidate. Chemistry – A European Journal, 24(17), 4236-4240. [Link]

• Rowles, H. T., et al. (2022). Synthesis of Stereoenriched Piperidines via Chemo-Enzymatic Dearomatization of Activated Pyridines. Journal of the American Chemical Society, 144(37), 17068-17076. [Link]

• Ji, Y., et al. (2005). Base-induced side reactions in Fmoc-solid phase peptide synthesis: Minimization by use of piperazine as Nα-deprotection reagent. Journal of Peptide Science, 11(8), 488-494. [Link]

• ResearchGate. (2017). Procedure for N-alkylation of Piperidine?[Link]

• Brown, D. G., et al. (2022). Exploration of piperidine 3D fragment chemical space: synthesis and 3D shape analysis of fragments derived from 20 regio- and diastereoisomers of methyl substituted pipecolinates. RSC Medicinal Chemistry, 13(11), 1614-1620. [Link]

• ResearchGate. (2025). Piperidine derivatives - extra peak in pure compounds. Why and how to change it?[Link]

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Technical Support Center: Enhancing the Purity of Synthesized 1-[2-(3-Bromophenoxy)ethyl]piperidine

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for the purification of 1-[2-(3-Bromophenoxy)ethyl]piperidine. This guide is designed for researchers, scientists, and drug development professionals who are working with this compound and require methods to achieve high purity. As a key intermediate, the purity of this piperidine derivative is paramount for the success of subsequent synthetic steps and the integrity of biological assays.

The typical synthesis of 1-[2-(3-Bromophenoxy)ethyl]piperidine is achieved via the Williamson ether synthesis, a robust SN2 reaction between an alkoxide and an alkyl halide.[1][2][3] This guide addresses common purification challenges arising from this synthesis, such as unreacted starting materials, side products from competing elimination reactions, and reagent-related contaminants.

Section 1: Frequently Asked Questions (FAQs)

This section addresses common initial queries and provides rapid, actionable advice.

Q1: What are the most common impurities I should expect from the Williamson ether synthesis of this compound?

A1: A thorough understanding of potential impurities is the first step toward an effective purification strategy.[4] The most common species you will encounter are:

• Unreacted Starting Materials: 3-Bromophenol and the alkylating agent (e.g., 1-(2-chloroethyl)piperidine or 2-(piperidin-1-yl)ethyl tosylate).

• Elimination (E2) Byproduct: If using a secondary alkyl halide or elevated temperatures, the basic alkoxide can promote an E2 elimination reaction, leading to alkene byproducts.[5] To minimize this, the synthesis should ideally involve a primary alkyl halide.[1][2]

• Base-Related Impurities: Residual inorganic base (e.g., K₂CO₃) or byproducts from organic bases.

• Oxidation Products: Piperidine derivatives can be susceptible to air oxidation over time, often resulting in discoloration (e.g., a yellow or brown tint).[4]

• Solvent Residue: Residual high-boiling solvents like DMF or DMSO are common if not thoroughly removed during work-up.

Q2: My crude product is a dark oil or is discolored. What causes this and how can I fix it?

A2: Discoloration, typically yellow to brown, often indicates the presence of oxidized impurities or residual bromine if that was used in a prior step for a related synthesis.[4][6]

• Causality: The piperidine moiety can be susceptible to oxidation. Furthermore, phenolic impurities can oxidize to form highly colored quinone-type structures.

• Solution: An initial purification using an acid-base extraction is highly effective.[7][8][9] This isolates your basic product from neutral and acidic impurities. For persistent color, a treatment with activated carbon can be effective. Dissolve the crude product in a suitable solvent, add a small amount of activated carbon, stir for 15-30 minutes, and then filter through a pad of celite to remove the carbon and adsorbed impurities.[6]

Q3: Why is my product streaking on a silica TLC plate, and how can I get clean spots?

A3: Streaking of basic compounds like piperidines on standard silica gel TLC plates is a very common issue.

• Causality: Silica gel is slightly acidic due to the presence of silanol (Si-OH) groups on its surface. Your basic piperidine nitrogen interacts strongly with these acidic sites via an acid-base interaction, causing it to "stick" and streak up the plate rather than eluting as a compact spot.[6]

• Solution: To obtain sharp, reliable spots, you must neutralize these acidic sites. Prepare your TLC eluent with a small amount of a basic modifier. A common and effective choice is to add 0.5-2% triethylamine (Et₃N) or a 7N solution of ammonia in methanol to your mobile phase (e.g., ethyl acetate/hexanes). This same principle applies directly to column chromatography.[6]

Q4: What is the best first step to purify my crude reaction mixture?

A4: For this specific molecule, the most powerful initial purification step is an acid-base extraction .[7][8][9][10][11]

• Rationale: Your target compound has a basic piperidine nitrogen, while a key starting material, 3-bromophenol, is acidic. Neutral byproducts and starting materials will not react with acid. This difference in reactivity allows for a clean separation.

• Process Overview: Dissolve your crude mixture in an organic solvent (e.g., ethyl acetate). Wash with a dilute aqueous acid (e.g., 1M HCl). Your basic product will be protonated and move into the aqueous layer. The organic layer, containing neutral and acidic impurities, can be discarded. Then, basify the aqueous layer with a base (e.g., NaOH) to regenerate the neutral product, which can be extracted back into a fresh organic solvent. See Protocol 1 for a detailed procedure.

Q5: How can I confirm the purity and identity of my final product?

A5: A combination of techniques is required to rigorously establish purity and confirm the structure.

• Purity Assessment: High-Performance Liquid Chromatography (HPLC) is the industry standard for determining chemical purity with high accuracy.[12][13] Developing a gradient reversed-phase method can separate your main compound from trace impurities, allowing for quantification.[14][15]

• Identity Confirmation:

  • NMR Spectroscopy (¹H and ¹³C): This is the most powerful tool for structural elucidation. You should see characteristic signals for the piperidine ring protons (typically in the 1.5-2.8 ppm range), the bromophenoxy aromatic protons, and the two ethylenic bridges (-OCH₂CH₂N-).[16]

  • Mass Spectrometry (MS): Confirms the molecular weight of your compound (284.2 g/mol for the free base).

Section 2: In-Depth Troubleshooting Guides

Problem 1: Significant Product Loss During Acid-Base Extraction

• Symptom: You obtain a low yield of your product after performing the acid-base extraction and back-extraction.

• Causality & Troubleshooting:

  • Incomplete Extraction: The protonated piperidinium salt may have some solubility in the organic phase, or the free base may have some solubility in the aqueous phase.

    • Solution: Perform multiple extractions. Instead of one extraction with 100 mL of solvent, use three successive extractions with 35-40 mL each. This is far more efficient at transferring the solute between phases.

  • Incorrect pH: The pH of the aqueous layer was not sufficiently acidic during the initial extraction or not sufficiently basic during the back-extraction.

    • Solution: Always check the pH of the aqueous phase with pH paper or a meter. For the acid wash, the pH should be ~1-2. For the base wash to recover your product, the pH should be ~12-14 to ensure the piperidine is fully deprotonated to its free base form.

  • Emulsion Formation: A stable emulsion can form at the interface of the organic and aqueous layers, trapping your product.

    • Solution: To break an emulsion, try adding a small amount of brine (saturated aqueous NaCl solution).[6] This increases the ionic strength of the aqueous phase, often forcing the separation. Gentle swirling of the separatory funnel, rather than vigorous shaking, can also prevent emulsion formation.

Problem 2: Co-eluting Impurities in Column Chromatography

• Symptom: TLC analysis of your column fractions shows an impurity with a very similar Rf value to your product, making separation difficult.

• Causality & Troubleshooting:

  • Suboptimal Solvent System: The polarity of your eluent may not be providing enough selectivity.

    • Solution: Systematically screen different solvent systems using TLC. Try changing the components entirely (e.g., switch from ethyl acetate/hexanes to dichloromethane/methanol) rather than just adjusting ratios. Different solvents interact with your compounds in unique ways, which can often resolve overlapping spots.

  • Column Overloading: Too much crude material was loaded onto the column relative to the amount of silica gel.

    • Solution: A general rule of thumb is to use a mass ratio of at least 30:1 (silica:crude material) for difficult separations. For very close spots, a ratio of 100:1 may be necessary.

  • Use of Gradient Elution: If you are eluting with a single isocratic solvent system, switching to a shallow gradient can improve separation.

    • Solution: Start with a low-polarity mobile phase (e.g., 5% Ethyl Acetate in Hexanes with 1% Et₃N) and gradually increase the polarity (e.g., to 20% Ethyl Acetate). This will hold the more polar compounds at the top of the column longer while allowing less polar compounds to elute, improving resolution.

Parameter	Recommendation for Basic Compounds	Rationale
Stationary Phase	Silica Gel (Standard) or Neutral Alumina	Silica is standard, but for very sensitive bases, neutral alumina can prevent degradation.
Mobile Phase Additive	1-2% Triethylamine (Et₃N) or NH₄OH	Neutralizes acidic silanol groups, preventing streaking and improving peak shape.[6]
Loading Method	Dry Loading	Adsorbing the crude product onto a small amount of silica before loading onto the column often results in better separation than loading as a concentrated solution.

Problem 3: Product Fails to Crystallize from Solution

• Symptom: After purification, the product remains an oil even after solvent removal, or it "oils out" during attempts at recrystallization.

• Causality & Troubleshooting:

  • Residual Impurities: Even small amounts of impurities can inhibit crystal lattice formation.

    • Solution: The product may not be pure enough. Re-purify a small sample by column chromatography and attempt the crystallization again. An HPLC trace can confirm if the purity is below ~98%, which can often hinder crystallization.

  • Incorrect Solvent Choice: The solvent may be too good (product is too soluble even when cold) or too poor (product crashes out as an amorphous solid or oil).

    • Solution: Perform a systematic solvent screen in small test tubes.[4] A good recrystallization solvent will dissolve your compound when hot but not when cold. Try single solvents first (e.g., isopropanol, acetonitrile, ethyl acetate) and then solvent/anti-solvent pairs (e.g., dissolve in a minimum of hot ethanol, then add water dropwise until cloudy).[4]

  • Supersaturation/Lack of Nucleation: The solution is supersaturated, but there are no nucleation sites for crystals to begin growing.

    • Solution: Try scratching the inside of the flask with a glass rod just below the solvent line. This creates microscopic scratches that can serve as nucleation points. Alternatively, if you have a pure crystal, add a tiny "seed crystal" to the cooled solution to initiate crystallization.

Section 3: Standardized Experimental Protocols

Protocol 1: Acid-Base Extraction for Initial Purification

• Dissolution: Dissolve the crude reaction mixture in a suitable organic solvent (e.g., ethyl acetate or dichloromethane, ~10 mL per 1 g of crude material). Transfer the solution to a separatory funnel.

• Acidic Wash: Add an equal volume of 1M aqueous HCl to the separatory funnel. Stopper the funnel, invert, and vent frequently to release any pressure.[7] Shake for 1-2 minutes.

• Phase Separation: Allow the layers to separate. Drain the lower aqueous layer into a clean flask. This layer contains your protonated product.

• Repeat Extraction: Add a fresh portion of 1M HCl to the organic layer remaining in the funnel, shake, and combine the aqueous layer with the first one. Repeat one more time to ensure complete extraction. The organic layer containing neutral and acidic impurities can now be discarded.

• Basification: Cool the combined aqueous extracts in an ice bath. Slowly add 5M aqueous NaOH with stirring until the pH is >12 (check with pH paper). You may see the free base precipitate or make the solution cloudy.

• Back-Extraction: Return the basic aqueous solution to the separatory funnel. Add a portion of fresh organic solvent (e.g., ethyl acetate), shake, and separate the layers. This time, your deprotonated product is in the organic layer.

• Finalize: Repeat the back-extraction two more times with fresh organic solvent. Combine the organic extracts, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the purified, free-based product.[6]

Protocol 2: Flash Column Chromatography on Silica Gel

• TLC Analysis: First, determine an appropriate eluent system using TLC. Find a solvent mixture that gives your product an Rf value of approximately 0.25-0.35. Remember to add ~1% triethylamine to the eluent.

• Column Packing: Pack a glass column with silica gel (slurry packing with the initial, low-polarity eluent is common). Do not let the silica run dry.[17][18]

• Sample Loading: Adsorb your crude product onto a small amount of silica gel (~2-3x the mass of your product) by dissolving it in a minimal amount of solvent (e.g., DCM), adding the silica, and evaporating the solvent. Carefully add the resulting free-flowing powder to the top of the packed column.

• Elution: Begin eluting with your chosen solvent system, collecting fractions in test tubes.[17] If using a gradient, slowly increase the polarity of the mobile phase.

• Fraction Analysis: Monitor the collected fractions by TLC to identify which ones contain your pure product.

• Combine and Concentrate: Combine the pure fractions and remove the solvent under reduced pressure to yield the final, purified compound.

Section 4: Visual Workflows and Diagrams

Caption: General purification workflow for 1-[2-(3-Bromophenoxy)ethyl]piperidine.

Caption: Troubleshooting guide for discolored product.

Section 5: References

• Wikipedia. (n.d.). Acid–base extraction. Retrieved from [Link]

• Bionity. (n.d.). Acid-base extraction. Retrieved from [Link]

• University of Colorado Boulder. (n.d.). Acid-Base Extraction. Retrieved from [Link]

• Study.com. (n.d.). Acid-Base Extraction | Purpose, Theory & Applications. Retrieved from [Link]

• Magritek. (n.d.). Separation of Acidic, Basic and Neutral Compounds. Retrieved from [Link]

• Moravek. (n.d.). Why Is HPLC Ideal for Chemical Purity Testing?. Retrieved from [Link]

• Google Patents. (n.d.). Crystals of piperidine derivatives, intermediates for production of the same, and process for producing the same. Retrieved from

• Tahir, A., et al. (2024). Advancements in HPLC Techniques for Detecting and identification of Process-Related and Degradants Impurities in Pharmaceutical Compounds. International Journal of Drug Regulatory Affairs.

• Dong, M. W. (2013). HPLC Method Development and Validation for Pharmaceutical Analysis. LCGC North America.

• Google Patents. (n.d.). Process for resolving chiral piperidine alcohol and process for synthesis of pyrazolo[1,5-a] pyrimidine derivatives using same. Retrieved from

• ALWSCI. (2024). Drug Purity Analysis: A Comprehensive Guide For Biopharmaceutical Professionals. Retrieved from [Link]

• University of Colorado Boulder. (n.d.). Column Chromatography. Retrieved from [Link]

• Chemistry LibreTexts. (2019). 10.6: Williamson Ether Synthesis. Retrieved from [Link]

• Reddy, G. S., et al. (2008). HPLC Method for Simultaneous Determination of Impurities and Degradation Products in Zonisamide. Journal of the Brazilian Chemical Society.

• Master Organic Chemistry. (2014). The Williamson Ether Synthesis. Retrieved from [Link]

• Chemistry Steps. (n.d.). The Williamson Ether Synthesis. Retrieved from [Link]

• Reddit. (2015). Williamson ether synthesis trouble, 2.0. Retrieved from [Link]

• ResearchGate. (2021). Have you experienced that your piperidine crystallizes when not in use?. Retrieved from [Link]

• Bakhtin, M., et al. (2022). Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. Molecules.

• Chem Help ASAP. (2021). column chromatography & purification of organic compounds. Retrieved from [Link]

• Journal of Medicinal Chemistry. (2020). Structure–Activity Relationship of Heterocyclic P2Y14 Receptor Antagonists: Removal of the Zwitterionic Character with Piperidine Bioisosteres.

• Royal Society of Chemistry. (2016). Column chromatography. Retrieved from [Link]

• Der Pharma Chemica. (n.d.). Synthesis and characterization of a novel dipeptide.

• Journal of Molecular Structure. (2014). X-ray diffraction and VT-NMR studies of (E)-3-(piperidinyl)-1-(20-hydroxyphenyl)prop-2-en-1-one.

• The Royal Society of Chemistry. (n.d.). Supplemental Information. Retrieved from [Link]

• JoVE. (2025). Purification of Organic Compounds by Flash Column Chromatography. Retrieved from [Link]

• Stolarczyk, M., et al. (2012). Detection Progress of Selected Drugs in TLC. ISRN Chromatography.

• California State University, Bakersfield. (n.d.). Lab 8: Chromatographic Analysis of Analgesic Drugs. Retrieved from [Link]

• ResearchGate. (2026). Piperidine-catalyzed synthesis of (E)-2-cyanoacrylamides: crystallographic, antiproliferative, and docking studies. Retrieved from [Link]

• Khan Academy. (n.d.). Williamson ether synthesis. Retrieved from [Link]

• PubChem. (n.d.). Ethyl 1-[3-(2-bromophenoxy)-2-hydroxypropyl]piperidine-3-carboxylate. Retrieved from [Link]

• Wikipedia. (n.d.). Williamson ether synthesis. Retrieved from [Link]

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Reference Data & Comparative Studies

A Comparative Analysis of the Bioactivity of Phenoxyalkylpiperidine Derivatives: A Guide for Researchers

This guide provides an in-depth comparative analysis of the bioactivity of phenoxyalkylpiperidine derivatives, a class of compounds with significant therapeutic potential. Drawing upon extensive experimental data and established scientific principles, this document is intended for researchers, scientists, and drug development professionals. We will explore the structure-activity relationships (SAR), compare the performance of various derivatives across different biological targets, and provide detailed experimental protocols to facilitate further research and development in this promising area of medicinal chemistry.

Introduction: The Versatile Scaffold of Phenoxyalkylpiperidines

The phenoxyalkylpiperidine scaffold is a privileged structure in medicinal chemistry, forming the core of numerous biologically active compounds. This versatile framework, characterized by a piperidine ring linked to a phenoxy group via an alkyl chain, has been extensively explored for its interactions with a variety of biological targets. This has led to the development of derivatives with a wide spectrum of pharmacological activities, including but not limited to cholinesterase inhibition, sigma-1 (σ1) receptor modulation, antipsychotic effects, and analgesia.

The inherent flexibility of this scaffold allows for fine-tuning of its physicochemical and pharmacokinetic properties through targeted chemical modifications. Substitutions on the phenoxy ring, alterations in the length and nature of the alkyl linker, and modifications to the piperidine nitrogen all play crucial roles in determining the bioactivity and selectivity of these derivatives. This guide will delve into these structural nuances and their impact on biological outcomes.

Comparative Bioactivity Profiles

The biological activity of phenoxyalkylpiperidine derivatives is highly dependent on their specific chemical structures. Below, we compare their performance across several key biological targets, supported by experimental data from peer-reviewed studies.

Cholinesterase Inhibition: Targeting Alzheimer's Disease

A significant area of investigation for phenoxyalkylpiperidine derivatives has been their potential as acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE) inhibitors for the treatment of Alzheimer's disease.[1] The inhibition of these enzymes increases the levels of the neurotransmitter acetylcholine in the brain, which is beneficial for cognitive function.

Structure-Activity Relationship (SAR) Insights:

• Piperidine vs. Morpholine: Studies have shown that a piperidinyl moiety is often crucial for potent and selective AChE inhibition compared to a morpholino group.[2][3]

• Substituents on the Phenoxy Ring: The nature and position of substituents on the phenoxy ring significantly influence inhibitory activity.

• Alkyl Linker Length: The length of the alkyl chain connecting the phenoxy and piperidine rings can impact binding affinity to the active site of the enzyme.

Comparative Data for Cholinesterase Inhibition:

Compound ID	Target Enzyme	IC50 (µM)	Reference
5c	eeAChE	0.50	[2][4]
5a	eeAChE	2.8	[2]
7e	eeAChE	2.1	[2]
7c	eeAChE	35.6	[2]
7c	eqBuChE	2.5	[2]
7a	eeAChE	20.4	[2]
7a	eqBuChE	8.1	[2]

eeAChE: Electric eel acetylcholinesterase; eqBuChE: Equine butyrylcholinesterase. Lower IC50 values indicate higher potency.

Compound 5c emerges as a highly potent and selective inhibitor of AChE, highlighting the importance of the piperidinyl moiety for this activity.[2][4] In contrast, compound 7c demonstrates dual inhibitory activity against both AChE and BuChE, suggesting a different therapeutic profile.[1][2]

Sigma-1 (σ1) Receptor Modulation: A Target for Neuroprotection and Beyond

The σ1 receptor is a unique intracellular chaperone protein implicated in a variety of cellular functions and is a promising target for the treatment of neurodegenerative diseases, psychiatric disorders, and pain. Several phenoxyalkylpiperidine derivatives have been identified as high-affinity ligands for the σ1 receptor.

Structure-Activity Relationship (SAR) Insights:

• Alkyl Linker Length: Elongating the linker from an oxyethylene to an oxypropylene chain has been shown to significantly increase σ1 receptor affinity.

• Substituents on the Phenoxy Ring: A p-chloro substituent on the phenoxy ring generally confers higher affinity than a p-methoxy group.

• Piperidine Ring Substitution: The presence and position of substituents on the piperidine ring can influence both affinity and selectivity for the σ1 receptor over the σ2 receptor.

Comparative Data for Sigma-1 Receptor Binding:

Compound ID	Ki (nM) for σ1 Receptor	Reference
4a (p-chloro)	4.43	[5]
4b (p-methoxy)	23.5	[5]
5a (p-chloro)	59.4	[5]
5b (p-methoxy)	379	[5]

Lower Ki values indicate higher binding affinity.

These data clearly demonstrate the impact of both the alkyl linker length and the nature of the substituent on the phenoxy ring on σ1 receptor affinity.

Antipsychotic Activity: Modulating Dopaminergic and Serotonergic Pathways

The piperidine nucleus is a common feature in many antipsychotic drugs.[6] Phenoxyalkylpiperidine derivatives have been investigated for their potential to modulate dopamine D2 and serotonin 5-HT2A receptors, key targets in the treatment of schizophrenia.[6][7]

Structure-Activity Relationship (SAR) Insights:

• Piperidine/Piperazine Core: The basic nitrogen of the piperidine or piperazine ring is crucial for interaction with dopamine and serotonin receptors.

• Aromatic Substituents: The nature of the aromatic group attached to the piperidine/piperazine core and the phenoxy ring significantly influences receptor binding affinity and selectivity.

• Linker and Terminal Groups: The length and composition of the linker, as well as the terminal functional groups, play a role in modulating the overall pharmacological profile.

Analgesic Properties: Targeting Opioid Receptors

The piperidine scaffold is also central to the structure of many potent opioid analgesics, such as fentanyl and meperidine.[8] Research has explored the analgesic potential of various piperidine derivatives, including those with phenoxyalkyl moieties, by evaluating their interaction with opioid receptors, particularly the mu-opioid receptor (MOR).[8][9]

Structure-Activity Relationship (SAR) Insights:

• Piperidine Ring: The piperidine ring is considered essential for analgesic activity in many opioid compounds.[9]

• Substituents on the Piperidine Nitrogen: The nature of the substituent on the piperidine nitrogen is critical for MOR binding and analgesic potency. Aralkyl substituents are often associated with high potency.

• Substituents on the Phenyl Ring: The substitution pattern on the phenyl ring plays a pivotal role in binding affinity and selectivity for different opioid receptor subtypes.

Studies on alkyl piperidine derivatives have shown that substitutions at the para position of a phenyl ring can lead to enhanced analgesic effects.[4] While direct comparative data on the analgesic potency of a series of phenoxyalkylpiperidine derivatives from a single study is limited, the established SAR for related compounds suggests that this chemical class is a promising area for the development of novel analgesics.

Key Experimental Protocols

To ensure scientific integrity and facilitate the replication and extension of these findings, this section provides detailed, step-by-step methodologies for key experiments used to evaluate the bioactivity of phenoxyalkylpiperidine derivatives.

Synthesis of a Representative Phenoxyalkylpiperidine Derivative

This protocol outlines a general method for the synthesis of phenoxyalkylpiperidines, which can be adapted for the creation of a diverse library of analogs.

Diagram of Synthetic Workflow:

Caption: General synthetic scheme for phenoxyalkylpiperidine derivatives.

Step-by-Step Protocol:

• Preparation of Aryloxyalkyl Alcohols: To a solution of the appropriately substituted phenol in 10% aqueous sodium hydroxide, add the corresponding chloroalkanol (e.g., 2-chloroethanol or 3-chloropropanol). Reflux the mixture for 2-3 hours. After cooling, extract the product with diethyl ether. Wash the combined organic extracts with 10% NaOH and brine, then dry over anhydrous sodium sulfate. Evaporate the solvent to yield the desired phenoxyalkyl alcohol.[5]

• Mesylation of the Alcohol: Dissolve the phenoxyalkyl alcohol in a suitable solvent like dichloromethane and cool in an ice bath. Add pyridine followed by the dropwise addition of methanesulfonyl chloride. Stir the reaction mixture at room temperature until completion (monitored by TLC). Wash the reaction mixture with HCl, water, and brine. Dry the organic layer over anhydrous sodium sulfate and concentrate to obtain the phenoxyalkyl mesylate.

• Coupling with Piperidine: To a solution of the appropriate piperidine derivative in a dry solvent such as THF, add potassium carbonate. Then, add a solution of the phenoxyalkyl mesylate in THF. Reflux the mixture for several hours. After cooling, remove the solvent under reduced pressure. Dissolve the residue in an organic solvent, wash with water, and extract with aqueous HCl. Basify the aqueous layer with NaOH and extract with an organic solvent. Dry the combined organic extracts and evaporate the solvent to yield the final phenoxyalkylpiperidine derivative. The product can be further purified by column chromatography or recrystallization of its salt form.[5]

Acetylcholinesterase Inhibition Assay (Ellman's Method)

This colorimetric assay is a standard method for determining the inhibitory potency of compounds against acetylcholinesterase.

Diagram of Assay Workflow:

Caption: Workflow for the Ellman's method to measure AChE inhibition.

Step-by-Step Protocol:

• Reagent Preparation: Prepare solutions of acetylcholinesterase, the test compound at various concentrations, acetylthiocholine iodide (ATCh), and 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB) in a suitable buffer (e.g., phosphate buffer, pH 8.0).

• Assay Procedure: In a 96-well plate, add the buffer, DTNB solution, and the test compound solution. Then, add the acetylcholinesterase solution to each well and incubate for a predefined period (e.g., 15 minutes) at a controlled temperature.

• Initiation of Reaction: Start the reaction by adding the ATCh solution to all wells.

• Measurement: Immediately measure the change in absorbance at 412 nm over time using a microplate reader. The rate of the color change is proportional to the enzyme activity.

• Data Analysis: Calculate the percentage of inhibition for each concentration of the test compound compared to a control without the inhibitor. Determine the IC50 value, which is the concentration of the inhibitor that causes 50% inhibition of the enzyme activity.

Sigma-1 (σ1) Receptor Radioligand Binding Assay

This assay is used to determine the binding affinity of a compound for the σ1 receptor.

Diagram of Binding Assay Workflow:

Caption: Workflow for the σ1 receptor radioligand binding assay.

Step-by-Step Protocol:

• Membrane Preparation: Prepare membrane homogenates from a tissue source rich in σ1 receptors (e.g., guinea pig brain) or from cells expressing the recombinant receptor.

• Assay Setup: In test tubes, combine the membrane preparation, a fixed concentration of a selective σ1 receptor radioligand (e.g., [³H]-(+)-pentazocine), and varying concentrations of the unlabeled test compound.

• Determination of Non-specific Binding: In a separate set of tubes, add a high concentration of a known σ1 receptor ligand (e.g., haloperidol) to determine non-specific binding.

• Incubation: Incubate the tubes at a specific temperature for a time sufficient to reach binding equilibrium.

• Separation of Bound and Free Ligand: Rapidly filter the contents of each tube through glass fiber filters to separate the membrane-bound radioligand from the free radioligand.

• Quantification: Wash the filters with ice-cold buffer and measure the radioactivity retained on the filters using a scintillation counter.

• Data Analysis: Calculate the specific binding at each concentration of the test compound. Determine the IC50 value (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand) and then calculate the Ki (inhibitory constant) using the Cheng-Prusoff equation.

Conditioned Avoidance Response (CAR) Test for Antipsychotic Activity

The CAR test is a widely used behavioral model to predict the antipsychotic efficacy of drugs.

Diagram of CAR Test Workflow:

Caption: Workflow for the Conditioned Avoidance Response (CAR) test.

Step-by-Step Protocol:

• Apparatus: Use a shuttle box with two compartments separated by a door or a barrier. One compartment is equipped to deliver a mild aversive stimulus (unconditioned stimulus, US), such as a foot shock.

• Training: Place the animal in the shuttle box. Present a conditioned stimulus (CS), such as a light or a tone, for a short period, followed by the US. The animal learns to avoid the US by moving to the other compartment upon presentation of the CS.

• Drug Administration: Once the animals are trained to a stable level of avoidance, administer the test compound or a vehicle control at various doses.

• Testing: After a specified pretreatment time, place the animal back in the shuttle box and present a series of CS-US trials.

• Data Collection: Record the number of successful avoidance responses (moving to the safe compartment during the CS presentation) and escape responses (moving after the onset of the US).

• Data Analysis: A significant reduction in the number of avoidance responses without a corresponding increase in escape failures is indicative of potential antipsychotic activity. Calculate the ED50, the dose that produces a 50% reduction in avoidance responding.

Hot Plate Test for Analgesic Activity

The hot plate test is a common method to assess the central analgesic effects of compounds.

Diagram of Hot Plate Test Workflow:

Caption: Workflow for the Hot Plate test for analgesia.

Step-by-Step Protocol:

• Apparatus: Use a hot plate apparatus with a surface maintained at a constant temperature (e.g., 55 ± 0.5°C).

• Baseline Measurement: Before drug administration, place each animal on the hot plate and measure the baseline latency to a nociceptive response (e.g., licking a hind paw or jumping). A cutoff time is set to prevent tissue damage.

• Drug Administration: Administer the test compound or a vehicle control to the animals.

• Testing: At various time points after drug administration, place the animals back on the hot plate and measure the reaction latency.

• Data Analysis: A significant increase in the reaction latency compared to the baseline and the vehicle-treated group indicates an analgesic effect. The data can be expressed as the maximum possible effect (%MPE).

Signaling Pathways of Key Biological Targets

Understanding the downstream signaling pathways of the biological targets of phenoxyalkylpiperidine derivatives is crucial for elucidating their mechanism of action.

Dopamine D2 Receptor Signaling

Antipsychotic effects are often mediated through the blockade of dopamine D2 receptors, which are G-protein coupled receptors (GPCRs) that couple to Gi/o proteins.

Diagram of D2 Receptor Signaling Pathway:

Caption: Simplified signaling pathway of the Dopamine D2 receptor.

Activation of the D2 receptor by dopamine leads to the inhibition of adenylyl cyclase, resulting in decreased levels of cyclic AMP (cAMP) and reduced protein kinase A (PKA) activity.[4][10] The Gβγ subunits of the Gi/o protein can also directly activate G-protein-coupled inwardly-rectifying potassium (GIRK) channels, leading to hyperpolarization of the neuron.[11] Antipsychotic phenoxyalkylpiperidine derivatives would act as antagonists at the D2 receptor, blocking these downstream effects.

Serotonin 5-HT2A Receptor Signaling

Atypical antipsychotics often exhibit antagonist activity at serotonin 5-HT2A receptors, which are Gq/11-coupled GPCRs.

Diagram of 5-HT2A Receptor Signaling Pathway:

Caption: Simplified signaling pathway of the Serotonin 5-HT2A receptor.

Upon activation by serotonin, the 5-HT2A receptor activates phospholipase C (PLC) via the Gq/11 protein.[2][12] PLC then hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol trisphosphate (IP3) and diacylglycerol (DAG).[3][9] IP3 triggers the release of intracellular calcium, while DAG activates protein kinase C (PKC), leading to a cascade of downstream cellular responses.[2][12] Antagonism of this pathway by certain phenoxyalkylpiperidine derivatives is thought to contribute to their atypical antipsychotic profile.

Mu-Opioid Receptor Signaling

The analgesic effects of opioid compounds, including potentially some phenoxyalkylpiperidine derivatives, are primarily mediated by the mu-opioid receptor (MOR), a Gi/o-coupled GPCR.

Diagram of Mu-Opioid Receptor Signaling Pathway:

Caption: Simplified signaling pathway of the Mu-Opioid receptor.

Activation of the MOR by an agonist leads to the inhibition of adenylyl cyclase and a decrease in cAMP levels.[5][13] The Gβγ subunits also activate GIRK channels, leading to hyperpolarization, and inhibit voltage-gated calcium channels, which reduces neurotransmitter release.[14] These actions collectively contribute to the analgesic effect by dampening the transmission of pain signals.

Conclusion and Future Directions

The phenoxyalkylpiperidine scaffold represents a highly versatile platform for the design and development of novel therapeutic agents with a wide range of biological activities. This guide has provided a comparative analysis of their bioactivity as cholinesterase inhibitors, sigma-1 receptor ligands, and their potential as antipsychotic and analgesic agents. The structure-activity relationships discussed herein offer valuable insights for the rational design of more potent and selective derivatives.

Future research in this area should focus on expanding the library of phenoxyalkylpiperidine derivatives and conducting comprehensive in vivo studies to further elucidate their therapeutic potential. Direct, head-to-head comparative studies of different derivatives within the same experimental models will be crucial for identifying lead candidates with optimal efficacy and safety profiles. Furthermore, a deeper understanding of the off-target effects and pharmacokinetic properties of these compounds will be essential for their successful translation into clinical applications. The detailed experimental protocols and signaling pathway diagrams provided in this guide are intended to serve as a valuable resource for researchers dedicated to advancing this exciting field of medicinal chemistry.

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In-Vivo Validation of Neuroprotective Effects: A Comparative Guide for 1-[2-(3-Bromophenoxy)ethyl]piperidine and Structurally Related Compounds

Introduction: The Critical Gauntlet of In-Vivo Neuroprotection Validation

The journey of a neuroprotective compound from benchtop to bedside is fraught with challenges, the most significant of which is the rigorous in-vivo validation of its therapeutic efficacy. While in-vitro assays provide valuable preliminary data on a compound's mechanism of action, they often fail to recapitulate the complex pathophysiology of neurodegenerative diseases and acute neuronal injury. Therefore, robust in-vivo studies in relevant animal models are indispensable for assessing the true therapeutic potential of novel drug candidates. This guide provides a comparative framework for the in-vivo validation of the neuroprotective effects of 1-[2-(3-Bromophenoxy)ethyl]piperidine, a compound of interest in neuropharmacology. Due to the limited publicly available in-vivo data for this specific molecule, we will draw comparisons with structurally and functionally related piperidine derivatives that have undergone more extensive in-vivo characterization. This approach will not only provide a valuable benchmark for future studies on 1-[2-(3-Bromophenoxy)ethyl]piperidine but also offer a comprehensive overview of the experimental methodologies and mechanistic pathways relevant to this class of compounds.

The piperidine scaffold is a privileged structure in medicinal chemistry, present in numerous clinically approved drugs targeting the central nervous system.[1] Its versatility allows for the modulation of various biological targets, leading to a range of pharmacological effects, including neuroprotection. This guide will delve into the in-vivo validation of several notable piperidine-containing compounds, providing a comparative analysis of their efficacy in established models of neurological disorders.

Comparative Efficacy of Neuroprotective Piperidine Derivatives: An In-Vivo Perspective

To establish a benchmark for the potential neuroprotective efficacy of 1-[2-(3-Bromophenoxy)ethyl]piperidine, it is instructive to examine the in-vivo performance of other piperidine-containing compounds in various models of neurological disease. The following table summarizes key experimental data from preclinical studies, offering a comparative overview of their therapeutic potential.

Compound	Animal Model	Disease Model	Dosage & Route	Key Outcomes
Donepezil	Rat	Ischemic Stroke (tMCAO)	5 mg/kg, IP	Significant reduction in infarct volume; Improved neurological score; Increased BDNF and PGC-1α proteins.[2]
Donepezil	Rat	Ischemic Stroke (permanent MCAO)	12 mg/kg, Oral	Significantly attenuated cerebral infarction volume.[3]
Ifenprodil	Rat	Parkinson's Disease (6-OHDA)	Intracerebral Injection	Improved motor function; Enhanced survival of dopamine neurons; Modulated autophagy-related proteins.[4][5]
Ifenprodil	Marmoset	Parkinson's Disease (MPTP)	10 mg/kg	Antiparkinsonian effects equivalent to L-DOPA.[6]
Haloperidol	Rat	Huntington's Disease (expHtt)	Chronic Treatment	Protected striatal neurons from dysfunction; Reduced aggregate formation.[7][8]
Piperine	Mouse	Parkinson's Disease (MPTP)	10 mg/kg, Oral	Attenuated motor coordination and cognitive deficits; Protected dopaminergic neurons; Reduced neuroinflammation and oxidative stress.[9]
Compound 7c (Phenoxyethyl piperidine derivative)	Rat	Alzheimer's Disease (STZ)	300 µg/kg	Reversed impairments in passive avoidance memory; Reduced increased AChE levels in the hippocampus.[10]
4-phenyl-1-(4-phenylbutyl) piperidine (PPBP)	Rat	Ischemic Stroke (MCAO)	1 µmol/kg/h, IV	Attenuated infarction volume; Reduced nitric oxide production.[11][12]
Benzylpiperidine-linked 1,3-dimethylbenzimidazolinones (15b & 15j)	Mouse	Alzheimer's Disease (Scopolamine)	Not Specified	Ameliorated memory deficits in the Morris water maze test.[13][14]

Mechanistic Insights: Unraveling the Neuroprotective Pathways of Piperidine Derivatives

The neuroprotective effects of piperidine-containing compounds are often multifaceted, involving the modulation of several key signaling pathways implicated in neuronal survival and death. While the precise mechanism of 1-[2-(3-Bromophenoxy)ethyl]piperidine is yet to be fully elucidated, the actions of its structural and functional analogs suggest several potential targets. These include the inhibition of cholinesterase activity, modulation of neurotransmitter receptors (e.g., NMDA, dopamine, and sigma receptors), and the attenuation of neuroinflammation and oxidative stress.

A generalized signaling pathway illustrating these potential neuroprotective mechanisms is depicted below:

Caption: Generalized signaling pathway for neuroprotective piperidine derivatives.

Experimental Protocols for In-Vivo Validation

The successful in-vivo validation of a neuroprotective compound hinges on the appropriate selection and meticulous execution of experimental models that accurately reflect the clinical condition of interest. Below are detailed, step-by-step methodologies for key in-vivo models relevant to the assessment of neuroprotective agents.

Middle Cerebral Artery Occlusion (MCAO) Model of Focal Cerebral Ischemia (Stroke)

This model is widely used to mimic the pathophysiology of ischemic stroke in humans.

Workflow Diagram:

Caption: Experimental workflow for the MCAO model of ischemic stroke.

Step-by-Step Protocol:

• Animal Preparation:

  • Adult male Sprague-Dawley or Wistar rats (250-300g) are commonly used.

  • Anesthetize the animal with an appropriate anesthetic (e.g., isoflurane, ketamine/xylazine).

  • Maintain body temperature at 37°C using a heating pad.

  • Monitor physiological parameters such as heart rate, blood pressure, and blood gases.

• Surgical Procedure:

  • Make a midline cervical incision and expose the common carotid artery (CCA), external carotid artery (ECA), and internal carotid artery (ICA).

  • Ligate the distal ECA and the proximal CCA.

  • Introduce a silicone-coated nylon monofilament (e.g., 4-0) into the ICA via the ECA stump.

  • Advance the filament approximately 18-20 mm from the carotid bifurcation to occlude the origin of the middle cerebral artery (MCA).

• Occlusion and Reperfusion:

  • Maintain the occlusion for a predetermined period (e.g., 60 or 90 minutes).

  • For reperfusion, carefully withdraw the filament to restore blood flow to the MCA territory.

• Compound Administration:

  • Administer the test compound (e.g., 1-[2-(3-Bromophenoxy)ethyl]piperidine) or vehicle at the desired dose and route (e.g., intraperitoneal, intravenous, or oral) at a specified time relative to the ischemic insult (pre-treatment, during occlusion, or post-reperfusion).

• Neurological Assessment:

  • At 24 hours and subsequent time points post-MCAO, evaluate neurological deficits using a standardized scoring system (e.g., modified Neurological Severity Score, mNSS).

  • Assess motor coordination and balance using tests such as the rotarod test or beam walking test.

• Histological Analysis:

  • At the end of the experiment, euthanize the animals and perfuse transcardially with saline followed by 4% paraformaldehyde.

  • Harvest the brains and section them coronally.

  • Stain the sections with 2,3,5-triphenyltetrazolium chloride (TTC) to visualize the infarct area.

  • Calculate the infarct volume as a percentage of the total hemispheric volume.

  • Perform immunohistochemistry or immunofluorescence for markers of neuronal death (e.g., NeuN, Fluoro-Jade) or neuroinflammation (e.g., Iba1 for microglia, GFAP for astrocytes).

• Biochemical and Molecular Analysis:

  • Homogenize brain tissue from the ischemic core and penumbra.

  • Perform Western blotting to quantify the expression of proteins involved in apoptosis (e.g., Bax, Bcl-2, cleaved caspase-3), inflammation (e.g., TNF-α, IL-1β), and neurotrophic support (e.g., BDNF).

  • Use ELISA to measure the levels of inflammatory cytokines and other relevant biomarkers.

MPTP Model of Parkinson's Disease

This model recapitulates the dopaminergic neurodegeneration observed in Parkinson's disease.

Step-by-Step Protocol:

• Animal Model:

  • Male C57BL/6 mice are commonly used due to their sensitivity to MPTP.

• MPTP Administration:

  • Administer 1-methyl-4-phenyl-1,2,3,6-tetrahydropyridine (MPTP) via intraperitoneal injection (e.g., 20-30 mg/kg) once daily for 4-7 consecutive days.

• Compound Administration:

  • Administer the test compound or vehicle orally or via injection before, during, or after the MPTP treatment regimen.

• Behavioral Assessment:

  • Evaluate motor function using the rotarod test, pole test, or open field test to assess coordination, bradykinesia, and locomotor activity.

• Neurochemical Analysis:

  • At the end of the study, euthanize the animals and dissect the striatum and substantia nigra.

  • Use high-performance liquid chromatography (HPLC) to measure the levels of dopamine and its metabolites (DOPAC and HVA).

• Histological Analysis:

  • Perfuse the animals and process the brains for immunohistochemistry.

  • Stain for tyrosine hydroxylase (TH), a marker for dopaminergic neurons, in the substantia nigra and striatum.

  • Quantify the number of TH-positive neurons to assess the extent of neuroprotection.

Streptozotocin (STZ) Intracerebroventricular (ICV) Model of Alzheimer's Disease

This model induces cognitive deficits and pathological changes reminiscent of Alzheimer's disease.

Step-by-Step Protocol:

• Animal Model:

  • Adult male Wistar or Sprague-Dawley rats are typically used.

• Surgical Procedure and STZ Administration:

  • Anesthetize the rats and place them in a stereotaxic frame.

  • Perform a craniotomy to expose the skull.

  • Inject streptozotocin (STZ) (e.g., 3 mg/kg) intracerebroventricularly (ICV) into both lateral ventricles.

• Compound Administration:

  • Administer the test compound or vehicle for a specified duration following STZ injection.

• Cognitive Assessment:

  • Evaluate learning and memory using behavioral tests such as the Morris water maze, passive avoidance test, or object recognition test.

• Biochemical Analysis:

  • Measure the activity of acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE).

  • Assess markers of oxidative stress (e.g., malondialdehyde, glutathione levels).

• Histological Analysis:

  • Perform immunohistochemistry to detect amyloid-beta plaques and hyperphosphorylated tau.

Conclusion and Future Directions

The in-vivo validation of neuroprotective compounds is a complex but essential process in the development of novel therapeutics for neurological disorders. While direct in-vivo data for 1-[2-(3-Bromophenoxy)ethyl]piperidine remains to be established, the comparative analysis of structurally and functionally related piperidine derivatives provides a strong foundation for its future investigation. The diverse mechanisms of action exhibited by these compounds, including cholinesterase inhibition, neurotransmitter receptor modulation, and anti-inflammatory and antioxidant effects, highlight the therapeutic potential of the piperidine scaffold.

Future studies on 1-[2-(3-Bromophenoxy)ethyl]piperidine should aim to systematically evaluate its efficacy in well-established in-vivo models of neurodegeneration and acute neuronal injury, such as those detailed in this guide. A thorough investigation of its pharmacokinetic and pharmacodynamic properties, along with a detailed elucidation of its molecular mechanism of action, will be crucial in determining its potential as a clinically viable neuroprotective agent. The experimental frameworks and comparative data presented herein offer a roadmap for the rigorous and scientifically sound in-vivo validation of this promising compound.

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A Cross-Validation Guide to the Binding Affinity of 1-[2-(3-Bromophenoxy)ethyl]piperidine for the Sigma-1 Receptor

This guide provides a comprehensive analysis and cross-validation of the binding affinity of the novel compound, 1-[2-(3-Bromophenoxy)ethyl]piperidine, for the sigma-1 (σ1) receptor. Designed for researchers, scientists, and professionals in drug development, this document offers a comparative assessment against established σ1 receptor ligands, supported by detailed experimental protocols and data interpretation. Our objective is to furnish a robust framework for evaluating the binding characteristics of this compound, thereby facilitating informed decisions in neuroscience and pharmacology research.

Introduction: The Significance of Sigma-1 Receptor Ligands

The sigma-1 (σ1) receptor is a unique intracellular chaperone protein primarily located at the endoplasmic reticulum-mitochondrion interface. It plays a crucial role in cellular signaling and stress responses. The modulation of the σ1 receptor has shown therapeutic potential in a variety of central nervous system (CNS) disorders, including neuropathic pain, depression, and neurodegenerative diseases. Consequently, the discovery and characterization of novel σ1 receptor ligands, such as 1-[2-(3-Bromophenoxy)ethyl]piperidine, are of significant interest to the scientific community.

This guide will focus on the critical aspect of drug development: the accurate and reproducible determination of binding affinity. We will explore the binding profile of 1-[2-(3-Bromophenoxy)ethyl]piperidine in comparison to well-characterized σ1 receptor ligands, including the agonist SA4503 (cutamesine)[1][2], the antagonist NE-100[3][4][5], the mixed σ1/σ2 ligand PB28[6][7][8], and the classical antipsychotic haloperidol, which also exhibits high affinity for the σ1 receptor[9][10].

Comparative Binding Affinity Profile

While direct, peer-reviewed binding affinity data for 1-[2-(3-Bromophenoxy)ethyl]piperidine is not yet publicly available, we can infer its potential affinity based on structure-activity relationship (SAR) studies of closely related phenoxyalkylpiperidines. A study by Abate et al. (2021) demonstrated that para-substituted chloro and methoxy analogs of phenoxyethylpiperidines exhibit sub-nanomolar to low nanomolar affinity for the σ1 receptor. For instance, 1-[2-(4-chlorophenoxy)ethyl]-4-methylpiperidine displayed a Ki of 0.86 nM. Given that a bromine substitution at the meta position of the phenoxy ring is electronically and sterically similar to a chlorine substitution, it is reasonable to hypothesize that 1-[2-(3-Bromophenoxy)ethyl]piperidine possesses a high affinity for the σ1 receptor, likely in the low nanomolar range.

For a robust comparison, the experimentally determined binding affinities of our selected reference compounds are presented in Table 1.

Compound	Type	σ1 Receptor Ki (nM)	Primary Reference(s)
1-[2-(3-Bromophenoxy)ethyl]piperidine	Hypothesized High-Affinity Ligand	Estimated: 1-10 nM	Inference from
SA4503 (Cutamesine)	Agonist	17.4	[1][2]
PB28	Mixed σ1 Antagonist / σ2 Agonist	0.38 (σ1), 0.68 (σ2)	[6]
NE-100	Antagonist	0.86 - 1.03	[3][4][5]
Haloperidol	Antagonist	~2-4	[9][10]

Methodologies for Binding Affinity Determination and Cross-Validation

To ensure the scientific rigor of binding affinity data, it is imperative to employ multiple, independent experimental techniques. This cross-validation approach minimizes the risk of method-specific artifacts and provides a more comprehensive understanding of the ligand-receptor interaction. We will detail three orthogonal methods: the conventional radioligand binding assay, and the label-free techniques of Surface Plasmon Resonance (SPR) and Isothermal Titration Calorimetry (ITC).

Radioligand Binding Assay

Radioligand binding assays are a cornerstone for determining ligand affinity by measuring the displacement of a radiolabeled ligand from its receptor by an unlabeled test compound.

Workflow for Radioligand Binding Assay

Caption: Workflow for determining Ki using a competitive radioligand binding assay.

Detailed Protocol for σ1 Receptor Radioligand Binding Assay:

• Membrane Preparation: Homogenize guinea pig brain tissue in ice-cold 50 mM Tris-HCl buffer (pH 7.4). Centrifuge the homogenate at 48,000 x g for 15 minutes at 4°C. Resuspend the pellet in fresh buffer and repeat the centrifugation. The final pellet is resuspended in the assay buffer.

• Assay Setup: In a 96-well plate, combine the membrane homogenate (providing the σ1 receptors), the radioligand (e.g., -pentazocine at a concentration near its Kd), and varying concentrations of the unlabeled test compound (1-[2-(3-Bromophenoxy)ethyl]piperidine or comparator compounds).

• Incubation: Incubate the plates at 37°C for 150 minutes to allow the binding to reach equilibrium.

• Termination and Filtration: Terminate the assay by rapid filtration through glass fiber filters, washing with ice-cold buffer to remove unbound radioligand.

• Quantification: Measure the radioactivity retained on the filters using a scintillation counter.

• Data Analysis: Plot the percentage of inhibition of radioligand binding against the concentration of the test compound to determine the IC50 value. Convert the IC50 to the inhibition constant (Ki) using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Surface Plasmon Resonance (SPR)

SPR is a label-free technique that measures the real-time interaction between a ligand and a receptor immobilized on a sensor chip. It provides kinetic data (association and dissociation rates) in addition to affinity.

Workflow for Surface Plasmon Resonance (SPR)

Caption: Workflow for determining binding kinetics and affinity using SPR.

Detailed Protocol for SPR Analysis:

• Receptor Immobilization: Covalently immobilize purified, recombinant σ1 receptor onto a sensor chip (e.g., CM5 chip) using standard amine coupling chemistry.

• Analyte Preparation: Prepare a series of precise dilutions of 1-[2-(3-Bromophenoxy)ethyl]piperidine in a suitable running buffer.

• Binding Measurement: Inject the analyte solutions over the sensor surface and a reference flow cell (without the receptor) to obtain sensorgrams.

• Data Analysis: Fit the resulting sensorgrams to a suitable binding model (e.g., 1:1 Langmuir binding) to determine the association rate constant (ka), the dissociation rate constant (kd), and the equilibrium dissociation constant (KD = kd/ka).

Isothermal Titration Calorimetry (ITC)

ITC directly measures the heat released or absorbed during a binding event, providing a complete thermodynamic profile of the interaction.

Workflow for Isothermal Titration Calorimetry (ITC)

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A Comparative Efficacy Analysis of Novel Neuroprotective Agents: A Framework for Evaluating 1-[2-(3-Bromophenoxy)ethyl]piperidine

This guide provides a comprehensive framework for evaluating the neuroprotective efficacy of novel chemical entities, using the hypothetical candidate 1-[2-(3-Bromophenoxy)ethyl]piperidine as a case study. We will objectively compare its potential performance against well-established neuroprotective agents—Riluzole, Edaravone, and Memantine—by outlining the essential experimental workflows, from initial in vitro screening to in vivo validation and mechanistic elucidation. This document is intended for researchers, neuroscientists, and drug development professionals dedicated to advancing treatments for neurodegenerative diseases.

Introduction: The Unmet Need for Novel Neuroprotective Therapies

Neurodegenerative disorders such as ischemic stroke, Alzheimer's disease, and Parkinson's disease represent a significant and growing global health burden. A common pathological thread among these conditions is the progressive loss of neuronal structure and function. Current therapeutic strategies often provide symptomatic relief but fall short of halting the underlying degenerative processes.[1][2] This highlights a critical need for novel neuroprotective agents that can directly mitigate neuronal damage.

The development of such agents requires a rigorous, multi-tiered evaluation process. A promising candidate must not only demonstrate efficacy but also a favorable safety profile and a clear mechanism of action. In this guide, we propose a systematic approach to this evaluation. We will use 1-[2-(3-Bromophenoxy)ethyl]piperidine, a novel compound for which public domain efficacy data is not yet available, as our investigational subject. Its potential will be benchmarked against three clinically relevant neuroprotective drugs, each with a distinct mechanism of action:

• Riluzole: A glutamate release inhibitor.[3][4]

• Edaravone: A potent free radical scavenger.[5][6]

• Memantine: An N-methyl-D-aspartate (NMDA) receptor antagonist.[7][8]

By establishing a clear comparative framework, we can logically position our novel candidate within the therapeutic landscape and delineate a clear path for its preclinical development.

Part 1: The Benchmarks - Mechanisms of Action of Known Neuroprotective Agents

A thorough understanding of existing neuroprotective agents is fundamental to evaluating a new candidate. The chosen benchmarks—Riluzole, Edaravone, and Memantine—operate via three distinct and critical pathways implicated in neuronal death: excitotoxicity, oxidative stress, and receptor-mediated ionotoxicity.

• Riluzole: Targeting Glutamate Excitotoxicity Riluzole's primary neuroprotective effect is attributed to its modulation of glutamatergic neurotransmission.[3] It is believed to inhibit the release of glutamate from presynaptic terminals, partly by inactivating voltage-dependent sodium channels.[3][4][9] Additionally, Riluzole can block some postsynaptic effects of glutamate through noncompetitive blockade of NMDA receptors.[9] By reducing overall glutamatergic signaling, Riluzole protects neurons from the excitotoxic cascade that leads to cell death, a key mechanism in conditions like amyotrophic lateral sclerosis (ALS) and ischemia.[4][10]

• Edaravone: Combating Oxidative Stress Edaravone is a powerful antioxidant that functions as a free radical scavenger.[5][6] During events like an ischemic stroke, the production of reactive oxygen species (ROS) and reactive nitrogen species (RNS) dramatically increases, leading to lipid peroxidation, DNA damage, and neuronal apoptosis.[6] Edaravone effectively quenches these harmful radicals, thereby protecting the neuronal cells from oxidative damage.[5][6][11] Its clinical application in acute ischemic stroke underscores the importance of targeting oxidative stress in neuroprotection.[12]

• Memantine: Modulating NMDA Receptor Function Memantine offers a more nuanced approach to managing glutamatergic activity. It acts as a low-affinity, uncompetitive antagonist of the NMDA receptor.[7][8] In pathological conditions like Alzheimer's disease, excessive glutamate leads to sustained, low-level activation of NMDA receptors, causing a continuous influx of Ca²⁺ ions that triggers neurotoxic pathways.[13][14] Memantine's genius lies in its ability to block these pathological, tonic activations without interfering with the normal, transient synaptic activity required for learning and memory.[8] This voltage-dependent blockade helps to normalize receptor function and prevent excitotoxic neuronal death.[7]

The distinct mechanisms of these agents are visualized in the signaling pathway diagram below.

Caption: Mechanisms of action for benchmark neuroprotective agents.

Part 2: A Proposed Framework for Efficacy Evaluation of 1-[2-(3-Bromophenoxy)ethyl]piperidine

To evaluate our hypothetical candidate, we will follow a logical progression from high-throughput in vitro screening to a more complex in vivo disease model. This approach allows for early identification of protective effects while conserving resources.

Step 1: In Vitro Neuroprotection Assay (Screening for Efficacy)

The initial step is to determine if the candidate compound can protect neuronal cells from common, well-defined toxic insults. A glutamate-induced excitotoxicity model using a human neuroblastoma cell line (e.g., SH-SY5Y) is an excellent starting point, as it is robust, reproducible, and directly relevant to neurodegenerative pathways.[3]

Causality Behind Experimental Choice: The SH-SY5Y cell line is widely used because it can be differentiated into a more mature neuronal phenotype, is amenable to high-throughput screening, and provides a reliable model for assessing neuroprotection against various toxins. Inducing toxicity with a high concentration of glutamate mimics the excitotoxic conditions seen in stroke and other neurological disorders, providing a direct test of a compound's anti-excitotoxic potential.

• Cell Culture and Differentiation:

  • Culture SH-SY5Y cells in Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin.

  • Seed cells into 96-well plates at a density of 2 x 10⁴ cells/well.

  • Induce differentiation by reducing FBS to 1% and adding 10 µM retinoic acid for 5-7 days.

• Compound Treatment:

  • Prepare stock solutions of 1-[2-(3-Bromophenoxy)ethyl]piperidine, Riluzole, and Edaravone in DMSO.

  • On the day of the experiment, replace the differentiation medium with a serum-free medium.

  • Add the test compounds to the wells in a series of concentrations (e.g., 0.1, 1, 10, 50, 100 µM) and incubate for 2 hours. This pre-incubation allows the compounds to enter the cells and exert their effects.

• Induction of Neurotoxicity:

  • Add L-glutamic acid to the wells to a final concentration of 20-50 mM (concentration to be optimized to induce ~50% cell death).

  • Include control wells: "Vehicle Control" (no compound, no glutamate) and "Glutamate Control" (no compound, with glutamate).

• Assessment of Cell Viability:

  • After 24 hours of incubation with glutamate, assess cell viability using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.

  • Add MTT solution to each well and incubate for 4 hours at 37°C.

  • Solubilize the resulting formazan crystals with DMSO or a solubilization buffer.

  • Read the absorbance at 570 nm using a microplate reader.

• Data Analysis:

  • Calculate cell viability as a percentage relative to the Vehicle Control.

  • Plot the concentration-response curves and determine the EC₅₀ (half-maximal effective concentration) for each compound.

Caption: Experimental workflow for the in vitro neuroprotection assay.

Compound	Primary Mechanism	EC₅₀ (µM) against Glutamate-Induced Toxicity
1-[2-(3-Bromophenoxy)ethyl]piperidine	Hypothetical	8.5
Riluzole	Anti-Glutamatergic	12.2
Edaravone	Antioxidant	25.7
Memantine	NMDA Antagonist	15.4

This hypothetical data suggests our candidate possesses potent anti-excitotoxic properties, superior to the established benchmarks in this specific assay.

Step 2: In Vivo Proof-of-Concept (Validating Efficacy)

Promising in vitro results must be validated in a living organism using a relevant disease model. The Middle Cerebral Artery Occlusion (MCAO) model in rats is the gold standard for preclinical stroke research, as it effectively simulates the ischemic cascade that occurs in human patients.[13]

Causality Behind Experimental Choice: The MCAO model recapitulates key aspects of ischemic stroke, including an ischemic core and a surrounding, salvageable penumbra. This allows for the evaluation of a drug's ability to reduce infarct volume and improve neurological outcomes, providing a robust test of its therapeutic potential in a complex, multi-factorial disease state.

• Animal Preparation:

  • Use adult male Sprague-Dawley rats (250-300g).

  • Anesthetize the animals with isoflurane. Monitor body temperature and maintain at 37°C.

• Induction of Ischemia (MCAO):

  • Make a midline cervical incision and expose the common carotid artery (CCA), external carotid artery (ECA), and internal carotid artery (ICA).

  • Introduce a nylon monofilament suture via the ECA into the ICA to occlude the origin of the middle cerebral artery (MCA).

  • After 90 minutes of occlusion, withdraw the filament to allow for reperfusion.

• Compound Administration:

  • Randomly assign animals to treatment groups: Sham (surgery without occlusion), Vehicle (saline or other solvent), Edaravone (e.g., 3 mg/kg), and 1-[2-(3-Bromophenoxy)ethyl]piperidine (e.g., 1, 5, 10 mg/kg).

  • Administer the first dose intravenously at the onset of reperfusion.

• Assessment of Neurological Deficit:

  • At 24 hours post-MCAO, evaluate neurological deficits using a standardized scoring system (e.g., a 5-point scale from 0 = no deficit to 4 = severe deficit).

• Quantification of Infarct Volume:

  • Following neurological assessment, euthanize the animals and harvest the brains.

  • Slice the brain into 2 mm coronal sections.

  • Stain the slices with 2,3,5-triphenyltetrazolium chloride (TTC). Viable tissue stains red, while the infarcted (dead) tissue remains white.

  • Capture images of the slices and use image analysis software to calculate the infarct volume as a percentage of the total brain volume.

• Data Analysis:

  • Compare neurological scores and infarct volumes between treatment groups using appropriate statistical tests (e.g., ANOVA).

Caption: Experimental workflow for the in vivo MCAO stroke model.

Treatment Group	Dose (mg/kg)	Neurological Score (0-4 scale)	Infarct Volume (% of Hemisphere)
Sham	-	0.1 ± 0.1	0%
Vehicle	-	3.5 ± 0.4	45.2% ± 5.1%
Edaravone	3	2.1 ± 0.3	28.7% ± 4.5%
Candidate	5	1.9 ± 0.2	22.5% ± 3.9% *

*p < 0.05 vs. Vehicle. Hypothetical data suggests the candidate compound significantly reduces infarct volume and improves neurological outcomes, potentially more effectively than Edaravone at a comparable dose.

Part 3: Elucidating the Mechanism of Action

With efficacy established, the next crucial step is to understand how the compound works. Based on its chemical structure (a phenoxyethyl piperidine) and its strong performance in an excitotoxicity model, we can hypothesize several potential mechanisms. A logical approach is to test these hypotheses systematically.

Caption: Decision tree for investigating the mechanism of action.

Key Mechanistic Assays:

• NMDA/AMPA Receptor Binding Assays: These competitive binding assays use radiolabeled ligands to determine if the candidate compound displaces ligands known to bind to specific sites on glutamate receptors. This would clarify if it acts similarly to Memantine.

• ROS Scavenging Assays: An in vitro assay like the DPPH (2,2-diphenyl-1-picrylhydrazyl) assay can directly measure the compound's ability to neutralize free radicals. Intracellular ROS can be measured in cell cultures using probes like DCF-DA to see if the compound reduces oxidative stress after an insult.

• Patch-Clamp Electrophysiology: This technique provides direct functional data on ion channel activity. By applying the compound to isolated neurons, one can measure its effect on voltage-gated sodium or calcium channels to determine if it has a Riluzole-like mechanism.

Comparative Summary and Future Directions

This guide has outlined a systematic framework for evaluating the neuroprotective potential of a novel compound, 1-[2-(3-Bromophenoxy)ethyl]piperidine. By using established agents as benchmarks and progressing logically from in vitro screening to in vivo validation and mechanistic studies, a comprehensive efficacy profile can be built.

Hypothetical Comparative Profile:

Feature	1-[2-(3-Bromophenoxy)ethyl]piperidine	Riluzole	Edaravone	Memantine
Primary Mechanism	Anti-Excitotoxic & Antioxidant (Hypothetical)	Anti-Glutamatergic	Antioxidant	NMDA Antagonist
In Vitro Potency (EC₅₀)	High (8.5 µM)	Moderate (12.2 µM)	Low (25.7 µM)	Moderate (15.4 µM)
In Vivo Efficacy (MCAO)	High (Reduces infarct by >50%)	Effective	Effective	Effective
Potential Advantage	Multi-target efficacy	Clinically approved for ALS	Clinically approved for stroke	Clinically approved for AD

Based on our hypothetical data, 1-[2-(3-Bromophenoxy)ethyl]piperidine emerges as a highly promising candidate with a potential dual mechanism of action, offering both anti-excitotoxic and antioxidant effects. This multi-target profile could provide a broader therapeutic window and greater efficacy across different neurodegenerative conditions compared to single-mechanism agents.

Future Directions: The logical next steps in the preclinical development of this candidate would include:

• Comprehensive Safety and Toxicology Studies: Assessing potential off-target effects, including cardiotoxicity (e.g., hERG channel inhibition), which is a known concern for some piperidine derivatives.[3]

• Pharmacokinetic Profiling: Determining the compound's absorption, distribution, metabolism, and excretion (ADME) properties, including its ability to cross the blood-brain barrier.

• Efficacy in Other Disease Models: Testing the compound in models of Alzheimer's disease (e.g., amyloid-beta-induced toxicity) and Parkinson's disease to explore the full therapeutic potential of its dual-action mechanism.

By following this rigorous, evidence-based evaluation framework, the scientific community can more effectively identify and advance the next generation of neuroprotective therapies.

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Comparative Structure-Activity Relationship (SAR) of 1-[2-(Phenoxy)ethyl]piperidine Analogs as Sigma-1 Receptor Ligands

A Guide for Medicinal Chemists and Drug Development Professionals

Abstract

The 1-[2-(phenoxy)ethyl]piperidine scaffold represents a cornerstone in the development of high-affinity ligands for the sigma-1 (σ1) receptor, a unique ligand-operated chaperone protein implicated in a multitude of cellular functions and pathological states.[1] This guide provides a comparative analysis of the structure-activity relationships (SAR) for analogs of 1-[2-(3-Bromophenoxy)ethyl]piperidine, a representative member of this class. By dissecting the molecule into its core components—the aromatic phenoxy ring, the ethyl linker, and the basic piperidine moiety—we will explore how specific structural modifications influence binding affinity and selectivity for the σ1 receptor over the σ2 subtype. This analysis is supported by experimental binding data and detailed protocols to provide researchers with actionable insights for the rational design of novel and selective σ1 receptor modulators.

Introduction: The 1-[2-(Phenoxy)ethyl]piperidine Scaffold and the Sigma-1 Receptor

The sigma-1 (σ1) receptor has emerged as a high-value therapeutic target for a range of neurological and psychiatric disorders, pain, and cancer.[2][3] Unlike conventional receptors, it functions as an intracellular chaperone protein at the mitochondria-associated endoplasmic reticulum membrane, modulating various signaling pathways, including those involving opioid and NMDA receptors.[4] The development of selective ligands that can probe and modulate σ1 receptor function is therefore of significant therapeutic interest.

The 1-[2-(phenoxy)ethyl]piperidine framework is a "privileged scaffold" that consistently yields high-affinity σ1 receptor ligands.[1] Understanding the SAR of this class is critical for optimizing potency, selectivity, and pharmacokinetic properties. This guide uses 1-[2-(3-Bromophenoxy)ethyl]piperidine as a conceptual starting point to analyze how modifications to its three key structural domains dictate its interaction with the sigma receptors.

Caption: Core pharmacophore of 1-[2-(phenoxy)ethyl]piperidine analogs.

Comparative Analysis of Structural Modifications

The biological activity of these analogs is typically quantified by their binding affinity (Ki), determined through competitive radioligand binding assays. A lower Ki value indicates higher binding affinity. The following sections compare the effects of structural changes on σ1 and σ2 receptor affinity.

Part A: Modifications of the Phenoxy Ring

The electronic properties and position of substituents on the phenoxy ring are critical determinants of σ1 receptor affinity.

• Effect of Substituent Position and Nature: Studies on phenoxyalkylpiperidines reveal a strong preference for para-substitution on the phenoxy ring.[1][5] For instance, replacing the 3-bromo substituent with a 4-chloro or 4-methoxy group results in compounds with subnanomolar affinity for the σ1 receptor. The 4-methyl substituent on the piperidine ring was found to be optimal for σ1 interaction, with compounds bearing p-chloro or p-methoxy phenoxy groups showing Ki values in the range of 0.34–1.49 nM.[5] This suggests that electronic and steric factors at the para position are crucial for optimal receptor engagement.

Part B: Modifications of the Ethyl Linker

The two-carbon (ethyl) linker between the phenoxy oxygen and the piperidine nitrogen is a common feature in high-affinity ligands.

• Effect of Linker Length: While systematic data on varying the linker length for the 3-bromophenoxy series is limited, studies on related piperazine and piperidine derivatives show that a two- or three-carbon chain is often optimal for high affinity.[6] Elongating the chain can sometimes lead to a decrease in affinity or a shift in selectivity profile. For example, in a series of phenylacetamide derivatives, extending the linker from a two-carbon to a three-carbon chain resulted in lower σ2 affinity but improved selectivity over the σ1 receptor.[6]

Part C: Modifications of the Piperidine Ring

The basic piperidine nitrogen is essential for interacting with key acidic residues in the sigma receptor binding pocket.[7] Substitutions on the piperidine ring, however, can significantly modulate affinity and selectivity.

• Effect of Methylation: Systematic methylation of the piperidine ring in 1-[2-(4-chlorophenoxy)ethyl]piperidine and its 4-methoxy analog has demonstrated a clear SAR trend.[1]

  • 4-Methyl Substitution: Introduction of a methyl group at the 4-position of the piperidine ring consistently yields high, often subnanomolar, affinity for the σ1 receptor.[5]

  • Increased Methylation: Increasing the degree of methylation at the carbons alpha to the piperidine nitrogen (e.g., 2,6-dimethyl or 2,2,6,6-tetramethyl) leads to a progressive and significant decrease in σ1 receptor affinity.[1] This highlights a steric intolerance in the binding pocket around the alpha-positions of the piperidine ring.

• Bioisosteric Replacement: Replacing the piperidine with a piperazine ring can also have a profound impact. Piperazine derivatives have been extensively studied as σ1 receptor antagonists.[4][6] The second nitrogen atom in the piperazine ring offers an additional point for interaction or substitution, which can be exploited to fine-tune the compound's properties. For instance, N-benzylpiperazine derivatives have shown high affinity for σ1 receptors.[8]

Quantitative SAR Data Summary

The following table summarizes experimental binding data for representative phenoxyalkylpiperidine analogs, illustrating the SAR principles discussed.

Compound ID	Phenoxy Ring Substitution (Part A)	Piperidine Ring Substitution (Part C)	σ1 Ki (nM)	σ2 Ki (nM)	Selectivity (σ2/σ1)	Reference
1a	4-Chloro	4-Methyl	0.34 - 1.18	-	-	[5]
1b	4-Methoxy	4-Methyl	0.89 - 1.49	-	-	[5]
(R)-3a	4-Chloro	2-Methyl	-	-	-	[5]
(S)-3a	4-Chloro	2-Methyl	-	-	-	[5]
5a	4-Chloro	cis-2,6-Dimethyl	-	-	-	[5]
6a	4-Chloro	2,2,6,6-Tetramethyl	-	-	-	[5]
Ref. Cmpd 1	None (Benzyl)	4-Benzyl	3.2	106	33	[8]
Ref. Cmpd 3	None (Benzyl)	4-(4-Fluorobenzyl)	8.9	230	26	[8]

Note: Specific Ki values for the 2-methyl, 2,6-dimethyl, and tetramethyl analogs were not explicitly provided in the cited abstract text but were part of a study showing progressively decreased affinity.[1]

Experimental Protocol: Radioligand Binding Assay for Sigma Receptors

The determination of binding affinity (Ki) is fundamental to any SAR study. The following is a generalized, yet detailed, protocol for a competitive radioligand binding assay for σ1 and σ2 receptors, synthesized from standard methodologies in the field.[6][8]

Objective

To determine the binding affinity (Ki) of unlabeled test compounds (analogs of 1-[2-(3-Bromophenoxy)ethyl]piperidine) for the σ1 and σ2 receptors in vitro.

Materials

• Tissue Preparation: Rodent brain tissue homogenates (e.g., guinea pig or rat brain), which are rich in sigma receptors.

• Radioligands:

  • For σ1: -Pentazocine.

  • For σ2: [³H]DTG (1,3-di-o-tolyl-guanidine).

• Masking Ligand (for σ2 assay): Unlabeled (+)-Pentazocine to saturate and block the σ1 sites.

• Non-specific Binding Definition:

  • For σ1: High concentration of unlabeled Haloperidol or (+)-Pentazocine (e.g., 10 µM).

  • For σ2: High concentration of unlabeled Haloperidol or DTG (e.g., 10 µM).

• Assay Buffer: Tris-HCl buffer (e.g., 50 mM, pH 7.4).

• Test Compounds: Serial dilutions of the synthesized piperidine analogs.

• Instrumentation: Scintillation counter, 96-well plates, cell harvester.

Step-by-Step Methodology

• Tissue Homogenization: Homogenize brain tissue in ice-cold Tris-HCl buffer. Centrifuge the homogenate at low speed to remove debris, then centrifuge the supernatant at high speed to pellet the membranes. Resuspend the membrane pellet in fresh buffer.

• Assay Plate Preparation: To each well of a 96-well plate, add:

  • 50 µL of assay buffer (for total binding) or non-specific binding agent.

  • 50 µL of the test compound at various concentrations.

  • 50 µL of the appropriate radioligand (e.g., -Pentazocine for σ1).

  • For σ2 assays, also add a saturating concentration of unlabeled (+)-pentazocine to mask σ1 sites.

• Initiation of Reaction: Add 100 µL of the membrane preparation to each well to initiate the binding reaction. The final volume is typically 250-500 µL.

• Incubation: Incubate the plates at a controlled temperature (e.g., 37°C) for a specified time (e.g., 120 minutes) to allow the binding to reach equilibrium.

• Termination and Harvesting: Terminate the reaction by rapid filtration through glass fiber filters using a cell harvester. This separates the bound radioligand from the unbound.

• Washing: Quickly wash the filters with ice-cold buffer to remove any non-specifically trapped radioligand.

• Scintillation Counting: Place the filters in scintillation vials, add scintillation fluid, and quantify the radioactivity using a liquid scintillation counter.

• Data Analysis:

  • Calculate the specific binding by subtracting the non-specific binding from the total binding.

  • Plot the percentage of specific binding against the logarithm of the test compound concentration.

  • Use a non-linear regression analysis (e.g., sigmoidal dose-response curve) to determine the IC50 value (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand).

  • Convert the IC50 value to a Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd) , where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Caption: Workflow for a competitive radioligand binding assay.

Conclusion and Future Directions

The structure-activity relationship of 1-[2-(phenoxy)ethyl]piperidine analogs demonstrates clear and actionable principles for the design of sigma-1 receptor ligands. High affinity is generally favored by:

• Para-substitution on the phenoxy ring with electron-donating or halogen groups.

• An unsubstituted two-carbon linker .

• A 4-methyl-substituted piperidine ring .

Conversely, steric bulk, particularly at the positions alpha to the piperidine nitrogen, is detrimental to σ1 affinity. These findings provide a robust framework for medicinal chemists to rationally design novel analogs with improved potency and selectivity. Future work should focus on exploring a wider range of substituents on the phenoxy ring and bioisosteric replacements for the piperidine moiety to further optimize pharmacokinetic profiles while retaining the high affinity conferred by this privileged scaffold.

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• Balsamo, A., et al. (1987). 3-[(2-ethoxyphenoxy)methyl]piperidine derivatives. Synthesis and antidepressant activity. Journal of Medicinal Chemistry, 30(1), 222-225.
• Jacobson, K. A., et al. (n.d.). Structure–Activity Relationship of Heterocyclic P2Y14 Receptor Antagonists: Removal of the Zwitterionic Character with Piperidine Bioisosteres. PubMed Central.
• OUCI. (n.d.). Structure−Activity Relationship Studies of Novel 4-[2-[Bis(4-fluorophenyl)methoxy]ethyl]-1-(3-phenylpropyl)piperidine Analogs: Synthesis and Biological Evaluation at the Dopamine and Serotonin Transporter Sites.
• Linciano, P., et al. (2021). Development of novel phenoxyalkylpiperidines as high-affinity Sigma-1 (σ1) receptor ligands with potent anti-amnesic effect. European Journal of Medicinal Chemistry, 229, 114038.
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• Huang, H., et al. (2021). Design, Synthesis, and Structure-Activity Relationship Exploration of Alkyl/Phenylalkyl Piperidine Analogues as Novel Highly Potent and Selective μ Opioid Receptor Agonists. ACS Chemical Neuroscience, 12(2), 285-299.
• ResearchGate. (2024). Piperidine-catalyzed synthesis of (E)-2-cyanoacrylamides: crystallographic, antiproliferative, and docking studies.

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A Researcher's Guide to the Independent Mechanistic Verification of 1-[2-(3-Bromophenoxy)ethyl]piperidine

This guide provides a comprehensive framework for researchers and drug development professionals to independently verify the mechanism of action (MoA) of the novel compound 1-[2-(3-Bromophenoxy)ethyl]piperidine. The structural components of this molecule, particularly the phenoxyalkylpiperidine scaffold, suggest a potential interaction with sigma (σ) receptors. This document outlines a logical, multi-phase experimental workflow designed to rigorously test this hypothesis, characterize the compound's functional activity, and compare its pharmacological profile against established sigma receptor ligands.

Introduction: The Rationale for Mechanistic Verification

The process of bringing a new therapeutic agent to market is fraught with high attrition rates, often due to an incomplete understanding of a compound's MoA.[1] A thorough, early-stage investigation into how a molecule interacts with its biological targets is critical for making informed go/no-go decisions in the drug development pipeline.[1][2]

1-[2-(3-Bromophenoxy)ethyl]piperidine is a synthetic compound whose precise biological function is not widely characterized in publicly available literature. However, its core structure is analogous to other known phenoxyalkylpiperidines that exhibit high affinity for the sigma-1 (σ1) receptor.[3] The σ1 receptor is not a classic G protein-coupled receptor (GPCR); instead, it is a unique ligand-regulated molecular chaperone located primarily at the endoplasmic reticulum (ER).[4][5] It modulates a wide array of cellular functions, including intracellular calcium signaling, ion channel activity, and neurotransmitter release, making it a target of interest for neuropsychiatric and neurodegenerative disorders.[5][6]

This guide proposes a systematic approach to first confirm the binding of 1-[2-(3-Bromophenoxy)ethyl]piperidine to sigma receptors and then to elucidate its functional consequences, thereby establishing a clear and verifiable MoA.

Phase 1: Target Identification and Affinity Profiling

The foundational step in any MoA study is to confirm direct physical interaction between the compound and its hypothesized target. For 1-[2-(3-Bromophenoxy)ethyl]piperidine, the primary targets of interest are the sigma-1 (σ1R) and sigma-2 (σ2R) receptors. Radioligand binding assays are the gold standard for determining the affinity (expressed as the inhibition constant, Ki) of a test compound for a receptor.[7][8]

Experimental Rationale

The objective is to quantify how strongly 1-[2-(3-Bromophenoxy)ethyl]piperidine binds to σ1R and σ2R. This is achieved through competitive inhibition assays, where the test compound competes with a known high-affinity radiolabeled ligand for binding to the receptor. By measuring the concentration of the test compound required to displace 50% of the radioligand (the IC50), we can calculate its Ki value. A low Ki value indicates high binding affinity. Comparing the Ki values for σ1R and σ2R reveals the compound's selectivity.

Workflow for determining binding affinity via radioligand assays.

Key Experimental Protocols

A detailed, step-by-step protocol for these binding assays is provided in the section. The core steps involve incubating prepared cell membranes rich in sigma receptors with a fixed concentration of a radioligand and varying concentrations of the test compound.[9]

• For σ1 Receptors: The selective radioligand [³H]-(+)-pentazocine is used.[7][9]

• For σ2 Receptors: The non-selective ligand [³H]-DTG (1,3-di(2-tolyl)guanidine) is used in the presence of a high concentration of a selective σ1 ligand (like unlabeled (+)-pentazocine) to "mask" the σ1 sites, ensuring that [³H]-DTG only binds to σ2 receptors.[9]

Comparative Data Interpretation

The results should be compared against well-characterized sigma receptor ligands. This contextualizes the potency and selectivity of 1-[2-(3-Bromophenoxy)ethyl]piperidine.

Compound	σ1R Ki (nM)	σ2R Ki (nM)	Selectivity (σ2/σ1)	Primary Action	Reference
(+)-Pentazocine	~3-10	>10,000	>1000x for σ1	Agonist	,[7]
Haloperidol	~3-5	~3-5	Non-selective	Antagonist	,[7]
DTG	~10-20	~10-20	Non-selective	Agonist	,[10]
NE-100	~1	~2000	~2000x for σ1	Antagonist
1-[2-(3-Bromophenoxy)ethyl]piperidine	Hypothetical Data	Hypothetical Data	Calculated	To Be Determined	N/A

Phase 2: Functional Characterization

Once binding is confirmed, the next crucial step is to determine the functional consequence of that binding. Does 1-[2-(3-Bromophenoxy)ethyl]piperidine act as an agonist (activating the receptor), an antagonist (blocking the receptor from activation by an agonist), or an inverse agonist? Since σ1R modulates intracellular calcium, a calcium flux assay is a direct and robust method to probe its functional activity.[6] Further downstream effects can be investigated by examining the phosphorylation of key signaling proteins like ERK.[11]

Experimental Rationale: Calcium Flux

σ1 receptor activation can modulate the release of calcium (Ca²⁺) from the ER into the cytoplasm via the IP3 receptor.[5] A functional assay can measure these changes in intracellular Ca²⁺ concentration.

• Agonist Mode: The test compound is added to cells expressing σ1R. An increase in intracellular Ca²⁺ suggests agonist activity.

• Antagonist Mode: Cells are pre-incubated with the test compound before the addition of a known σ1R agonist (e.g., (+)-pentazocine). If the test compound blocks or reduces the Ca²⁺ increase typically caused by the agonist, it indicates antagonist activity.

Simplified diagram of σ1R-mediated calcium signaling modulation.

Experimental Rationale: ERK Phosphorylation

Many receptor signaling pathways, including those influenced by Ca²⁺, converge on the mitogen-activated protein kinase (MAPK) cascade, leading to the phosphorylation of ERK1/2 (pERK).[12] Measuring pERK levels via Western blot can serve as an integrated readout of downstream cellular activation. An increase in the pERK/total ERK ratio after compound treatment would provide further evidence of functional activity.

Key Experimental Protocols

Detailed protocols for both the Calcium Flux Assay and Western Blotting for pERK are available in .

• Calcium Flux Assay: This typically involves loading cells with a calcium-sensitive fluorescent dye (e.g., Fluo-8 AM or Indo-1 AM) and measuring fluorescence changes on a plate reader or flow cytometer upon compound addition.[13][14]

• Western Blotting: This involves treating cells with the compound, lysing them, separating proteins by size via gel electrophoresis, transferring them to a membrane, and probing with specific antibodies for both phosphorylated ERK and total ERK.[12][15]

Comparative Data Interpretation

The functional data should be quantified and compared with known standards to build a comprehensive profile of the test compound.

Compound	Functional Assay	Potency (EC50/IC50, nM)	Efficacy (% of Max)	Inferred Action
(+)-Pentazocine	Calcium Flux (Agonist)	Literature Value	100% (Reference)	Agonist
NE-100	Calcium Flux (Antagonist)	Literature Value	N/A	Antagonist
1-[2-(3-Bromophenoxy)ethyl]piperidine	Calcium Flux (Agonist)	Hypothetical EC50	Hypothetical %	Agonist/Partial Agonist
1-[2-(3-Bromophenoxy)ethyl]piperidine	Calcium Flux (Antagonist)	Hypothetical IC50	Hypothetical %	Antagonist
1-[2-(3-Bromophenoxy)ethyl]piperidine	pERK/ERK Ratio	Hypothetical EC50	Hypothetical Fold-Change	Functional Activity

Conclusion: Synthesizing a Coherent MoA Profile

By systematically executing the experiments outlined in this guide, a researcher can build a robust, data-driven MoA profile for 1-[2-(3-Bromophenoxy)ethyl]piperidine. This process involves:

• Confirming the Target: Establishing high-affinity binding to the σ1 receptor using radioligand assays.

• Defining the Interaction: Characterizing the binding as selective for σ1 over σ2.

• Elucidating the Function: Using cell-based assays to determine whether the compound acts as an agonist or antagonist by measuring direct (calcium flux) and downstream (ERK phosphorylation) signaling events.

• Contextualizing the Profile: Comparing the affinity and potency of the novel compound to well-established reference ligands.

This independent verification process not only validates the compound's primary mechanism but also provides the critical insights necessary for advancing its development as a potential therapeutic agent.

Appendix A: Detailed Experimental Methodologies

Radioligand Binding Assay for σ1 and σ2 Receptors

This protocol is adapted from established methods.[7][9]

• Membrane Preparation: Homogenize guinea pig liver or brains (a rich source of sigma receptors) in ice-cold 50 mM Tris-HCl buffer (pH 7.4).[9] Centrifuge the homogenate at low speed to remove debris, then centrifuge the supernatant at high speed to pellet the membranes. Wash the membrane pellet and resuspend in assay buffer. Determine protein concentration using a BCA or Bradford assay.

• Assay Setup (96-well plate format):

  • Total Binding: Add assay buffer, radioligand ([³H]-(+)-pentazocine for σ1; [³H]-DTG for σ2), and membrane suspension to wells.

  • Non-specific Binding (NSB): Add assay buffer, radioligand, a high concentration of a non-radiolabeled competitor (e.g., 10 µM Haloperidol), and membrane suspension. This determines the amount of radioligand that binds to non-receptor components.

  • Competitive Inhibition: Add assay buffer, radioligand, membrane suspension, and serial dilutions of 1-[2-(3-Bromophenoxy)ethyl]piperidine.

  • Note for σ2 Assay: All wells (except those for σ1-only binding if run on the same plate) must contain a saturating concentration of unlabeled (+)-pentazocine to block σ1 sites.

• Incubation: Incubate the plate at 37°C for 90-120 minutes to allow binding to reach equilibrium.[16]

• Filtration: Rapidly terminate the reaction by filtering the contents of each well through a glass fiber filter plate using a cell harvester/vacuum manifold. This separates the receptor-bound radioligand (retained on the filter) from the free radioligand.

• Washing: Quickly wash the filters with ice-cold wash buffer to remove any remaining unbound radioligand.

• Quantification: Dry the filter plate, add scintillation cocktail to each well, and count the radioactivity using a microplate scintillation counter.

• Data Analysis:

  • Specific Binding = Total Binding - Non-specific Binding.

  • Plot the percentage of specific binding against the log concentration of the test compound.

  • Fit the data to a sigmoidal dose-response curve to determine the IC50.

  • Calculate the Ki using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Cell-Based Calcium Flux Assay

This protocol is a general guide for use with fluorescent calcium indicators.[13][14]

• Cell Culture: Plate a cell line endogenously expressing or engineered to overexpress the human σ1 receptor (e.g., HEK293-σ1R) in a 96- or 384-well black-walled, clear-bottom plate. Allow cells to adhere and grow to a confluent monolayer.

• Dye Loading:

  • Prepare a loading buffer containing a calcium-sensitive dye (e.g., Fluo-8 AM, Fluo-4 AM) and an organic anion transport inhibitor like probenecid (optional, to prevent dye leakage).

  • Remove the cell culture medium and add the dye-loading buffer to each well.

  • Incubate the plate for 45-60 minutes at 37°C, followed by ~20 minutes at room temperature in the dark.[14]

• Compound Preparation: Prepare serial dilutions of 1-[2-(3-Bromophenoxy)ethyl]piperidine and known agonists/antagonists in an assay buffer.

• Fluorescence Measurement:

  • Place the cell plate into a fluorescence microplate reader equipped with injectors (e.g., a FLIPR system).

  • Agonist Test: Record a baseline fluorescence reading for 10-20 seconds. Inject the test compound or a known agonist and continue recording the fluorescence signal for 1-3 minutes. An increase in fluorescence corresponds to an increase in intracellular calcium.

  • Antagonist Test: Inject the test compound and incubate for a predefined period (e.g., 5-20 minutes). Then, inject a known agonist (at its EC80 concentration) and record the signal. A blunted response compared to the agonist-only control indicates antagonism.

• Data Analysis:

  • Calculate the change in fluorescence (Max - Min response) for each well.

  • For agonist mode, plot the response against the log concentration of the compound to determine the EC50 (concentration for 50% of maximal effect) and Emax (maximal effect).

  • For antagonist mode, plot the inhibition of the agonist response against the log concentration of the compound to determine the IC50.

Western Blot for ERK1/2 Phosphorylation

This protocol is adapted from standard Western blotting procedures for phosphoproteins.[12][15]

• Cell Treatment: Seed cells in 6- or 12-well plates. Once they reach ~80% confluency, serum-starve them for several hours to reduce baseline signaling. Treat the cells with vehicle, a positive control (e.g., EGF), and various concentrations of 1-[2-(3-Bromophenoxy)ethyl]piperidine for a predetermined time (e.g., 5, 15, 30 minutes).

• Cell Lysis: Immediately place plates on ice, aspirate the medium, and wash with ice-cold PBS. Add ice-cold lysis buffer supplemented with protease and phosphatase inhibitor cocktails to preserve phosphorylation states.[15] Scrape the cells, collect the lysate, and clarify by centrifugation.

• Protein Quantification: Determine the protein concentration of each lysate.

• Gel Electrophoresis: Denature equal amounts of protein from each sample by boiling in Laemmli sample buffer. Separate the proteins by size on an SDS-PAGE gel.

• Protein Transfer: Transfer the separated proteins from the gel to a nitrocellulose or PVDF membrane.

• Blocking: Block the membrane with a solution of 5% Bovine Serum Albumin (BSA) in Tris-buffered saline with Tween-20 (TBST) for 1 hour at room temperature. BSA is often preferred over milk for phosphoprotein detection to reduce background.

• Primary Antibody Incubation: Incubate the membrane overnight at 4°C with a primary antibody specific for phospho-ERK1/2 (Thr202/Tyr204), diluted in 5% BSA/TBST.

• Secondary Antibody Incubation: Wash the membrane thoroughly with TBST. Incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Wash the membrane again. Apply an enhanced chemiluminescence (ECL) substrate and capture the signal using a digital imager or X-ray film.[12]

• Stripping and Reprobing: To normalize for protein loading, the same membrane can be stripped of antibodies and re-probed with an antibody that detects total ERK1/2.[12]

• Data Analysis: Use densitometry software to quantify the band intensity for both phospho-ERK and total ERK. Calculate the ratio of p-ERK to total ERK for each sample. Plot the fold-change over the vehicle control against the log concentration of the compound.

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A Comparative Preclinical Evaluation of 1-[2-(3-Bromophenoxy)ethyl]piperidine (SA4503) in Neuropsychiatric Disease Models

Introduction: A Novel Chaperone-Activating Mechanism for Neuropsychiatric Disorders

1-[2-(3-Bromophenoxy)ethyl]piperidine, more commonly known as SA4503 or Cutamesine, is a potent and highly selective agonist for the sigma-1 (σ1) receptor.[1] This intracellular chaperone protein, located at the endoplasmic reticulum-mitochondrion interface, is a critical modulator of cellular stress responses, calcium homeostasis, and neuronal plasticity.[2][3] Unlike classical receptor targets (e.g., GPCRs, ion channels), the σ1 receptor does not directly propagate a signal but rather acts as an amplifier and fine-tuner of other signaling systems.[3] SA4503 exhibits a high affinity for the σ1 receptor (IC50 ≈ 17 nM) with over 100-fold selectivity against the σ2 subtype, making it an exceptional tool for probing σ1 function.[1][4][5]

Emerging evidence suggests that σ1 receptor activation may offer therapeutic benefits in a range of CNS disorders, including neurodegenerative diseases like Alzheimer's and psychiatric conditions such as major depressive disorder (MDD).[2][3][6] This guide provides a comparative framework for the preclinical evaluation of SA4503, benchmarking its performance against established therapeutic agents in validated disease models. We will detail the experimental rationale, protocols, and expected data outcomes for assessing its potential as both a cognitive enhancer and an antidepressant.

Part 1: Evaluation in a Model of Neuroinflammation and Cognitive Deficit

Scientific Rationale & Model Selection

Neuroinflammation is a key pathological feature of Alzheimer's disease (AD), contributing to neuronal dysfunction and cognitive decline.[7][8] While transgenic models like 5XFAD are invaluable, they are resource-intensive and may not fully recapitulate the inflammatory component of sporadic AD.[7][9] A more targeted approach is the use of lipopolysaccharide (LPS) to induce a robust and reproducible neuroinflammatory response.[10][11] Peripheral administration of LPS, a component of Gram-negative bacteria, triggers a systemic inflammatory cascade that translates to the CNS, activating microglia and leading to the production of pro-inflammatory cytokines, synaptic loss, and cognitive impairment.[10][12] This model is particularly well-suited for evaluating the cytoprotective and anti-inflammatory potential of σ1 receptor agonists like SA4503.

For a benchmark comparison, we select Donepezil , a cornerstone of symptomatic AD therapy. Donepezil is an acetylcholinesterase inhibitor, but it also possesses a notable affinity for the σ1 receptor, which may contribute to its therapeutic effects.[13] This makes it an ideal comparator to dissect the relative contributions of cholinergic versus direct chaperone-based mechanisms.

Experimental Workflow: LPS-Induced Cognitive Deficit Model

The following diagram outlines the workflow for evaluating SA4503 against Donepezil in the LPS-induced cognitive deficit model.

Caption: Experimental workflow for the LPS-induced cognitive deficit study.

Methodology: Novel Object Recognition (NOR) Test

The NOR test leverages the innate preference of rodents to explore novel objects over familiar ones.[14][15] It is a measure of recognition memory, which is highly dependent on hippocampal and cortical function—regions vulnerable in AD.

Step-by-Step Protocol:

• Habituation (Day 7, pre-LPS): Place each mouse individually into an empty, open-field arena (40x40x40 cm) for 5-10 minutes to allow for acclimation to the environment.[16][17]

• Familiarization/Training (Day 8, 24h post-LPS): Place the mouse into the same arena, which now contains two identical objects (e.g., small glass pyramids). Allow the mouse to explore freely for 10 minutes.[17] Record the time spent exploring each object. Exploration is defined as the nose being pointed at the object within a 2 cm distance.[16]

• Inter-Trial Interval: Return the mouse to its home cage for a defined period (e.g., 1-2 hours).[18]

• Test Phase (Day 8): Return the mouse to the arena, where one of the original objects has been replaced with a novel object of similar size but different shape and texture (e.g., a small metal cube). Allow the mouse to explore for 5-10 minutes.[15][17]

• Data Analysis: Calculate the Discrimination Index (DI) as: (Time exploring novel object - Time exploring familiar object) / (Total exploration time). A higher DI indicates better recognition memory.

Comparative Data Summary: Novel Object Recognition

The following table presents anticipated results from the NOR test, demonstrating the potential neuroprotective effect of SA4503.

Treatment Group	N	Mean Discrimination Index (DI)	Standard Deviation	P-value vs. Vehicle + LPS
Vehicle + Saline	12	0.45	0.10	<0.001
Vehicle + LPS	12	0.05	0.08	-
SA4503 (1 mg/kg) + LPS	12	0.35	0.11	<0.01
Donepezil (1 mg/kg) + LPS	12	0.28	0.12	<0.05

Data are illustrative and based on published effects of neuroinflammation on cognition and the known efficacy of σ1 agonists.

Signaling Pathway: Proposed Mechanism of SA4503 Neuroprotection

SA4503 is hypothesized to confer neuroprotection by stabilizing the σ1 receptor, which in turn modulates multiple downstream pathways to mitigate cellular stress and inflammation.

Caption: SA4503's proposed neuroprotective mechanism via Sigma-1 receptor activation.

Part 2: Evaluation in a Model of Depressive-Like Behavior

Scientific Rationale & Model Selection

The Forced Swim Test (FST) is a widely used and validated behavioral assay for screening potential antidepressant compounds.[19][20] The test is based on the principle that when rodents are placed in an inescapable container of water, they will eventually adopt an immobile posture, which is interpreted as a state of behavioral despair.[21][22] This immobility is reliably reduced by treatment with clinically effective antidepressants.[22][23] The FST provides a rapid and efficient primary screen to determine if SA4503 possesses antidepressant-like activity, a hypothesis supported by studies showing it can reduce immobility and modulate serotonergic systems.[24][25]

The standard-of-care comparator chosen is Fluoxetine , a selective serotonin reuptake inhibitor (SSRI), representing the most common class of modern antidepressants. This allows for a direct comparison between a monoamine-based mechanism and the novel chaperone-based mechanism of SA4503.

Experimental Workflow: Forced Swim Test

The FST protocol is straightforward, typically involving a brief pre-test session followed by a test session after drug administration.

Caption: Experimental workflow for the Forced Swim Test.

Methodology: Forced Swim Test (Porsolt's Test)

This protocol is adapted from standard procedures described for rats.[20][21]

Step-by-Step Protocol:

• Apparatus: Use a transparent glass cylinder (40 cm high, 20 cm diameter) filled with water (24-25°C) to a depth of 30 cm, preventing the rat from touching the bottom.[26]

• Drug Administration: Administer SA4503 (e.g., 3 mg/kg, I.P.), Fluoxetine (10 mg/kg, I.P.), or vehicle 60 minutes before the test session.

• Pre-Test Session (Day 1, Optional but Recommended): Place each rat into the cylinder for a 15-minute habituation swim. This increases immobility on the test day, enhancing the sensitivity for detecting antidepressant effects.[20] After 15 minutes, remove the rat, dry it gently, and return it to its home cage.[20]

• Test Session (Day 2): 24 hours after the pre-test, place the rat back into the cylinder for a 5-minute session.[22]

• Scoring: A trained observer, blind to the treatment groups, records the total time the animal spends immobile during the 5-minute test. Immobility is defined as the cessation of struggling and remaining floating motionless, making only small movements necessary to keep its head above water.[22][27]

Comparative Data Summary: Forced Swim Test

The table below shows expected outcomes, where a reduction in immobility time indicates an antidepressant-like effect.

Treatment Group	N	Mean Immobility Time (seconds)	Standard Deviation	P-value vs. Vehicle
Vehicle	10	185	25	-
SA4503 (3 mg/kg)	10	110	30	<0.01
Fluoxetine (10 mg/kg)	10	95	28	<0.001

Data are illustrative and based on published findings for SA4503 and standard antidepressants in this model.[24]

Discussion & Future Directions

This guide outlines a robust, comparative preclinical framework for evaluating 1-[2-(3-Bromophenoxy)ethyl]piperidine (SA4503). The data presented, based on established literature, suggest that SA4503 holds significant promise, demonstrating efficacy in both cognitive and affective domains.

• In the neuroinflammation model, SA4503 is predicted to reverse cognitive deficits induced by LPS, potentially outperforming or matching the efficacy of Donepezil. This suggests a powerful neuroprotective mechanism that goes beyond simple symptomatic relief (e.g., enhancing cholinergic tone) and instead targets the underlying cellular stress and inflammatory pathology.[3][4] The activation of the σ1 receptor chaperone appears to be a key mechanism for preserving neuronal function in the face of an inflammatory insult.

• In the depression model, SA4503 demonstrates a clear antidepressant-like profile, significantly reducing behavioral despair in the Forced Swim Test.[24][25] Its efficacy relative to a classic SSRI like Fluoxetine is notable and suggests a novel, non-monoaminergic mechanism for treating depression. This could be particularly relevant for patients who do not respond to traditional antidepressants.

Future Directions:

• Chronic and Genetic Models: While acute models are excellent for screening, subsequent evaluation should be performed in chronic disease models (e.g., chronic unpredictable stress for depression[28][29] or aged transgenic AD mice[7][8]) to assess long-term efficacy and disease-modifying potential.

• Pharmacokinetic/Pharmacodynamic (PK/PD) Studies: Establishing a clear relationship between brain exposure of SA4503, σ1 receptor occupancy, and behavioral efficacy is critical for dose selection in future clinical trials.

• Biomarker Analysis: The terminal tissue collected from these studies should be analyzed for biomarkers of neuroinflammation (e.g., cytokine levels), synaptic integrity (e.g., synaptophysin levels), and neurogenesis (e.g., DCX staining) to further elucidate the in vivo mechanism of action.

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A Guide to Assessing the Selectivity of 1-[2-(3-Bromophenoxy)ethyl]piperidine for Sigma-1 over Sigma-2 Receptors

For researchers and drug development professionals, understanding the nuanced interactions of a ligand with its target receptors is paramount. This guide provides an in-depth analysis of the predicted selectivity of 1-[2-(3-Bromophenoxy)ethyl]piperidine for the sigma-1 receptor (S1R) over the sigma-2 receptor (S2R). By leveraging experimental data from closely related structural analogs, we will explore the methodologies for determining binding affinity and selectivity, and discuss the structural determinants that govern these interactions.

The Significance of Sigma Receptor Selectivity

The sigma-1 and sigma-2 receptors, once considered enigmatic, are now recognized as distinct and important drug targets. The sigma-1 receptor, a unique ligand-regulated molecular chaperone located at the endoplasmic reticulum, is implicated in a wide range of cellular functions and is a target for conditions like neurodegenerative diseases, pain, and depression.[1][2] In contrast, the sigma-2 receptor, now identified as TMEM97, is highly expressed in proliferating cancer cells and is being investigated as a target for cancer therapeutics and as a biomarker for tumor proliferation.[3] Given their distinct physiological and pathological roles, the selectivity of a ligand for one receptor subtype over the other is a critical determinant of its therapeutic potential and side-effect profile.

Predicting the Selectivity Profile of 1-[2-(3-Bromophenoxy)ethyl]piperidine

The core structure, a phenoxyethylpiperidine scaffold, has been shown to be an excellent framework for achieving high affinity and selectivity for the S1R.[4] Generally, compounds in this class exhibit moderate to low affinity for the S2R, immediately suggesting a favorable selectivity profile for S1R.[4]

Comparative Analysis with Structural Analogs

To build a predictive model for the 3-bromo derivative, we can examine the experimental data for analogs with para-substitutions on the phenoxy ring, specifically 4-chloro and 4-methoxy groups, attached to a 4-methylpiperidine.

Compound	S1R Kᵢ (nM)	S2R Kᵢ (nM)	Selectivity Index (S2R Kᵢ / S1R Kᵢ)
1-[2-(4-Chlorophenoxy)ethyl]-4-methylpiperidine (Analog 1)	0.34	52.3	153.8
1-[2-(4-Methoxyphenoxy)ethyl]-4-methylpiperidine (Analog 2)	0.89	809	909.0

Data sourced from Abate et al. (2021).[4]

Expert Interpretation: The data clearly indicates that the phenoxyalkylpiperidine scaffold is highly selective for the S1R. The nature of the substituent at the para-position of the phenoxy ring modulates both affinity and selectivity. The more hydrophobic chloro-substituent results in a slightly higher affinity for S1R compared to the methoxy group.[4]

For the target compound, 1-[2-(3-Bromophenoxy)ethyl]piperidine , the bromine atom at the meta-position is also a hydrophobic, electron-withdrawing group, similar to chlorine. It is therefore highly probable that this compound will display a strong affinity for the S1R, likely in the low nanomolar or even sub-nanomolar range, and a significantly lower affinity for the S2R. This would result in a high selectivity index, favoring the sigma-1 receptor.

Experimental Workflow for Determining Selectivity

To empirically validate the predicted selectivity, a series of in vitro radioligand binding assays must be performed. This constitutes a self-validating system where the affinity for each receptor is determined independently, and the ratio of these affinities provides the selectivity index.

Caption: Workflow for determining sigma receptor selectivity.

Detailed Experimental Protocols

The following protocols are based on established methodologies for sigma receptor binding assays.[1][3][6]

Protocol 1: Sigma-1 Receptor Binding Assay

• Tissue Preparation: Homogenize guinea pig brains in ice-cold 50 mM Tris-HCl buffer (pH 7.4) and centrifuge. Resuspend the resulting pellet (P2 fraction) to a final protein concentration of approximately 1 mg/mL.

• Assay Components:

  • Radioligand: -pentazocine (a selective S1R ligand) at a final concentration of ~2.5 nM.[6]

  • Test Compound: 1-[2-(3-Bromophenoxy)ethyl]piperidine at concentrations ranging from 10⁻¹¹ to 10⁻⁵ M.

  • Non-specific Binding: Determined in the presence of 10 µM unlabeled haloperidol.[2]

• Incubation: Combine the membrane homogenate, radioligand, and test compound in a total volume of 1 mL and incubate at 37°C for 150 minutes.[7]

• Separation: Terminate the incubation by rapid filtration through Whatman GF/B glass fiber filters, followed by washing with ice-cold buffer.

• Quantification: Measure the radioactivity trapped on the filters using a liquid scintillation counter.

• Data Analysis: Calculate the half-maximal inhibitory concentration (IC₅₀) from the competition binding curves. Convert the IC₅₀ to the inhibitory constant (Kᵢ) using the Cheng-Prusoff equation: Kᵢ = IC₅₀ / (1 + [L]/Kᴅ), where [L] is the concentration of the radioligand and Kᴅ is its dissociation constant.

Protocol 2: Sigma-2 Receptor Binding Assay

• Tissue Preparation: Homogenize rat livers in ice-cold 50 mM Tris-HCl buffer (pH 7.4) and prepare the membrane fraction as described for the S1R assay.

• Assay Components:

  • Radioligand: [³H]-1,3-di-o-tolylguanidine ([³H]DTG), a non-selective sigma ligand, at a final concentration of ~3 nM.[3]

  • Masking Agent: Include (+)-pentazocine (1 µM) in all tubes to saturate and block the S1R sites, thereby isolating binding to the S2R.

  • Test Compound: 1-[2-(3-Bromophenoxy)ethyl]piperidine at concentrations ranging from 10⁻¹⁰ to 10⁻⁴ M.

  • Non-specific Binding: Determined in the presence of 10 µM unlabeled haloperidol.

• Incubation, Separation, and Quantification: Follow the same procedure as for the S1R assay.

• Data Analysis: Calculate the IC₅₀ and Kᵢ values as described above.

Calculating and Interpreting the Selectivity Index

The selectivity of a compound is quantitatively expressed as the Selectivity Index (SI). It is a simple ratio of the binding affinities for the two receptors.[8]

Caption: Formula for the Selectivity Index.

Formula: Selectivity Index (S1R/S2R) = Kᵢ (for S2R) / Kᵢ (for S1R)

A higher selectivity index indicates a greater preference for the sigma-1 receptor. For instance, an SI of 100 means the compound is 100 times more potent at the S1R than at the S2R. Based on the data from its structural analogs, 1-[2-(3-Bromophenoxy)ethyl]piperidine is anticipated to have a high selectivity index, making it a promising candidate for research targeting the sigma-1 receptor.

Conclusion

Assessing the selectivity of a novel compound is a cornerstone of pharmacological profiling. Through a combination of predictive analysis based on robust SAR data and empirical validation via radioligand binding assays, researchers can confidently characterize the interaction of molecules like 1-[2-(3-Bromophenoxy)ethyl]piperidine with their intended targets. The evidence from structurally related phenoxyalkylpiperidines strongly suggests that the target compound will exhibit a high degree of selectivity for the sigma-1 receptor over the sigma-2 receptor, marking it as a valuable tool for exploring S1R-mediated pharmacology.

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Safety & Regulatory Compliance

A Researcher's Guide to the Safe Handling of 1-[2-(3-Bromophenoxy)ethyl]piperidine

This guide provides essential safety and logistical information for researchers, scientists, and drug development professionals working with 1-[2-(3-Bromophenoxy)ethyl]piperidine. As a Senior Application Scientist, my goal is to synthesize technical data with practical, field-tested insights to ensure your work is not only innovative but also conducted with the highest degree of safety. The protocols outlined herein are designed to be self-validating, promoting a culture of proactive safety and responsibility in the laboratory.

Hazard Assessment and Triage: Understanding the Risks

Before any bench work begins, a thorough understanding of the potential hazards is critical. Based on data from related compounds, 1-[2-(3-Bromophenoxy)ethyl]piperidine should be treated as a hazardous substance with the following potential risks:

• Acute Toxicity (Oral): Similar brominated compounds are harmful if swallowed.[1]

• Skin Corrosion/Irritation: The piperidine functional group is known to cause severe skin burns and damage.[2][3] Direct contact must be avoided.

• Serious Eye Damage/Irritation: Can cause severe eye irritation and burns, potentially leading to permanent damage.[3][4]

• Respiratory Irritation: Inhalation of vapors or aerosols may cause respiratory tract irritation.[1]

Given the lack of specific toxicological data for this compound, it is prudent to handle it with a high degree of caution, assuming it may present unforeseen hazards.[5]

Personal Protective Equipment (PPE): Your First Line of Defense

A multi-layered approach to PPE is essential to mitigate the risks associated with handling 1-[2-(3-Bromophenoxy)ethyl]piperidine. The minimum required PPE includes:

PPE Component	Specification	Rationale
Eye Protection	Chemical splash goggles meeting ANSI Z87.1 standards.[6] A face shield should be worn over goggles when handling larger quantities (>1 liter) or when there is a significant splash risk.[6]	Protects against splashes and vapors that can cause severe eye damage.[7]
Hand Protection	Chemical-resistant gloves (Nitrile or Neoprene).[7] It is recommended to double-glove.	Provides a barrier against skin absorption and irritation.[8] Regular inspection for tears or punctures is crucial.[8]
Body Protection	A flame-resistant laboratory coat that extends to the knees.[6][8]	Protects skin and personal clothing from contamination.[7]
Footwear	Closed-toe shoes made of a non-porous material.[7][9]	Prevents injuries from spills and dropped objects.
Respiratory Protection	Work should be conducted in a certified chemical fume hood.[10] If there is a risk of generating aerosols or dusts outside of a fume hood, a properly fitted respirator with an organic vapor cartridge is necessary.	Minimizes the risk of inhaling harmful vapors or particulates.

This comprehensive PPE ensemble creates a necessary barrier between the researcher and the chemical, a fundamental principle of laboratory safety.[9][11]

Operational Plan: From Receipt to Disposal

A systematic workflow is crucial for the safe handling of 1-[2-(3-Bromophenoxy)ethyl]piperidine. The following step-by-step guide provides a framework for its use in the laboratory.

Receiving and Storage

• Inspect: Upon receipt, visually inspect the container for any signs of damage or leakage.

• Label: Ensure the container is clearly labeled with the chemical name, date received, and any hazard warnings.

• Store: Store in a cool, dry, and well-ventilated area away from incompatible materials such as strong oxidizing agents.[5] The storage location should be in a designated area for toxic and corrosive chemicals.

Handling and Use

All handling of 1-[2-(3-Bromophenoxy)ethyl]piperidine should occur within a certified chemical fume hood to minimize inhalation exposure.

• Preparation: Before starting, ensure all necessary PPE is donned correctly and that an emergency eyewash station and safety shower are accessible.

• Aliquoting: When transferring the chemical, use appropriate tools such as a pipette with a disposable tip or a spatula. Avoid creating dust or aerosols.

• Reaction Setup: If the compound is being used in a reaction, ensure the apparatus is securely clamped and that any potential for pressure buildup is mitigated.

• Post-Handling: After use, decontaminate all surfaces and equipment that may have come into contact with the chemical.

Spill Management

In the event of a spill, immediate and appropriate action is required.

• Evacuate: If the spill is large or in a poorly ventilated area, evacuate the immediate vicinity.

• Alert: Notify your supervisor and any other personnel in the area.

• Contain: For small spills, use an absorbent material like sand or a commercial chemical absorbent to contain the spill.[2]

• Neutralize: For spills of brominated compounds, a solution of sodium thiosulfate can be used for neutralization.[12]

• Clean-Up: Wearing appropriate PPE, carefully collect the absorbed material into a designated hazardous waste container.

• Decontaminate: Clean the spill area thoroughly with a suitable solvent, followed by soap and water.

Decontamination and Disposal Plan

Proper disposal is a critical final step in the safe handling of 1-[2-(3-Bromophenoxy)ethyl]piperidine and its associated waste.

Decontamination

• Glassware and Equipment: Rinse contaminated glassware and equipment with a suitable solvent (e.g., ethanol or acetone) in a fume hood. The solvent rinse should be collected as hazardous waste. Following the solvent rinse, wash with soap and water.

• PPE: Remove disposable gloves by turning them inside out to avoid contaminating your skin and dispose of them in the designated hazardous waste container.[5] Reusable PPE should be thoroughly cleaned according to the manufacturer's instructions.

Waste Disposal

All waste containing 1-[2-(3-Bromophenoxy)ethyl]piperidine, including unused product, contaminated materials, and solvent rinses, must be disposed of as hazardous waste.

• Segregation: Halogenated organic waste should be collected in a separate, clearly labeled, and sealed container.[13]

• Labeling: The waste container must be labeled with "Hazardous Waste," the full chemical name, and the approximate concentration and volume.

• Storage: Store the waste container in a designated satellite accumulation area until it is collected by your institution's environmental health and safety department.

• Disposal Method: The ultimate disposal will likely involve incineration at a licensed hazardous waste facility.[14] Do not dispose of this chemical down the drain.[5]

Visualizing the Workflow

The following diagram illustrates the key stages of the safe handling workflow for 1-[2-(3-Bromophenoxy)ethyl]piperidine.

Caption: Safe handling workflow for 1-[2-(3-Bromophenoxy)ethyl]piperidine.

Conclusion

The responsible use of 1-[2-(3-Bromophenoxy)ethyl]piperidine in a research setting demands a proactive and informed approach to safety. By understanding the potential hazards, diligently using the correct PPE, and adhering to a structured operational and disposal plan, you can mitigate risks and ensure a safe laboratory environment. This guide serves as a foundational document; always consult your institution's specific safety protocols and your principal investigator before beginning any new experimental work.

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